Pretomanid-d4

Core Science & Biosynthesis

An In-depth Technical Guide to Pretomanid-d4: Chemical Structure and Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pretomanid-d4 is the deuterium-labeled analogue of Pretomanid, a nitroimidazooxazine antimycobacterial agent.[1][2] Pretomanid, in combination with bedaquiline and linezolid, is approved for the treatment of adults with pulmonary extensively drug-resistant (XDR) or treatment-intolerant/non-responsive multidrug-resistant tuberculosis (MDR-TB).[3] The introduction of deuterium atoms into the Pretomanid structure makes Pretomanid-d4 an invaluable tool in pharmaceutical research and development, primarily as an internal standard for quantitative bioanalysis by mass spectrometry.[2] This guide provides a comprehensive overview of the chemical structure, properties, and analytical applications of Pretomanid-d4.

Chemical Structure and Properties

Pretomanid-d4 shares the same core structure as Pretomanid, with the key difference being the substitution of four hydrogen atoms with deuterium atoms at specific, stable positions within the molecule.[4] This isotopic labeling minimally alters the chemical properties while providing a distinct mass signature, crucial for its use in mass spectrometry-based assays.[5]

Table 1: Physicochemical Properties of Pretomanid-d4 and Pretomanid

Property	Pretomanid-d4	Pretomanid
Chemical Name	(6S)-6,7-Dihydro-2-nitro-6-[[4-(trifluoromethoxy)phenyl]methoxy-d2]-5H-imidazo[2,1-b][1][6]oxazine-5,5-d2	(6S)-2-Nitro-6-{[4-(trifluoromethoxy)benzyl]oxy}-6,7-dihydro-5H-imidazo[2,1-b][1][6]oxazine
Synonyms	(S)-PA 824-d4, PA-824-d4	PA-824
CAS Number	1346617-34-2[4]	187235-37-6[3]
Molecular Formula	C₁₄H₈D₄F₃N₃O₅[4]	C₁₄H₁₂F₃N₃O₅[3]
Molecular Weight	363.28 g/mol [4]	359.26 g/mol [3]
Appearance	Off-white to yellow solid[6]	White to off-white to yellow crystalline powder
Solubility	Soluble in DMSO[6]	Practically insoluble in water and buffers (pH 1.0-9.0)[7]
Melting Point	Not explicitly reported	150 °C[6]
Boiling Point	Not explicitly reported	462.3±55.0 °C[6]
LogP	Not explicitly reported	2.75[8]

Mechanism of Action

As a deuterated analog, Pretomanid-d4 is expected to follow the same mechanism of action as Pretomanid. Pretomanid is a prodrug that requires activation within Mycobacterium tuberculosis.[9] The activation is a reductive process mediated by the deazaflavin-dependent nitroreductase (Ddn) enzyme, which utilizes the reduced cofactor F420.[9] This activation leads to the generation of reactive nitrogen species, including nitric oxide (NO).[10]

The activated drug has a dual mechanism of action:

• Inhibition of Mycolic Acid Synthesis: Under aerobic conditions, a metabolite of Pretomanid inhibits the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall. This disruption of the cell wall integrity leads to bacterial cell death.[8][10]

• Respiratory Poisoning: Under anaerobic conditions, the release of nitric oxide acts as a respiratory poison, enabling the killing of non-replicating, persistent mycobacteria.[8][10]

Mechanism of action of Pretomanid.

Pharmacokinetic Properties of Pretomanid

While specific pharmacokinetic data for Pretomanid-d4 are not available, the data for the parent compound, Pretomanid, are well-characterized and provide a crucial reference. Deuteration can potentially alter the pharmacokinetic profile of a drug, a phenomenon known as the "deuterium kinetic isotope effect," which may lead to slower metabolism and increased exposure.[11] However, without direct experimental data for Pretomanid-d4, the following table summarizes the known pharmacokinetic parameters for Pretomanid.

Table 2: Pharmacokinetic Parameters of Pretomanid in Humans

Parameter	Value	Condition
Tmax (Time to Peak Concentration)	4 - 5 hours[8]	Fed or fasted state
Cmax (Peak Plasma Concentration)	1.7 µg/mL (steady state, 200 mg single dose)[8]	-
AUC (Area Under the Curve)	28.1 µg·hr/mL[8]	Fasted state
51.6 µg·hr/mL[8]	Fed state
Volume of Distribution (Vd)	180 ± 51.3 L[8]	Fasted state
97.0 ± 17.2 L[8]	Fed state
Plasma Protein Binding	~86.4%[8]	-
Metabolism	Multiple reductive and oxidative pathways; CYP3A4 contributes to ~20% of metabolism.[8]	-
Elimination	Primarily renal (53%) and fecal (38%) as metabolites.[8]	-

Experimental Protocols

Use of Pretomanid-d4 as an Internal Standard in LC-MS/MS Bioanalysis

Pretomanid-d4 is ideally suited for use as an internal standard in the quantitative analysis of Pretomanid in biological matrices, such as plasma, using liquid chromatography-tandem mass spectrometry (LC-MS/MS). The following is a representative protocol adapted from a validated method for Pretomanid analysis.[10]

1. Preparation of Stock and Working Solutions:

• Pretomanid Stock Solution (1 mg/mL): Accurately weigh and dissolve Pretomanid in methanol.

• Pretomanid-d4 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Pretomanid-d4 in methanol.

• Working Solutions: Prepare serial dilutions of the Pretomanid stock solution in a suitable solvent to create calibration standards and quality control (QC) samples. Prepare a working solution of Pretomanid-d4 at a fixed concentration (e.g., 500 ng/mL) in the extraction solvent (e.g., ethyl acetate).

2. Sample Preparation (Liquid-Liquid Extraction):

• To 40 µL of plasma sample (calibrant, QC, or unknown), add 40 µL of water.

• Add 300 µL of the Pretomanid-d4 internal standard working solution in ethyl acetate.

• Vortex the mixture for approximately 1 minute.

• Centrifuge at approximately 16,000 x g for 5 minutes.

• Freeze the aqueous (lower) layer at approximately -30°C.

• Decant the supernatant (organic layer) into a clean tube.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

3. LC-MS/MS Analysis:

• Chromatographic Separation:

  • Column: A C18 reversed-phase column (e.g., Agilent Poroshell 120 EC-C18, 50 mm × 4.6 mm, 2.7 µm).

  • Mobile Phase: An isocratic or gradient elution with a mixture of aqueous and organic phases (e.g., 0.1% formic acid in water and 0.1% formic acid in acetonitrile).

  • Flow Rate: 400 µL/min.

  • Injection Volume: 10 µL.

• Mass Spectrometric Detection:

  • Ionization Mode: Positive electrospray ionization (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Pretomanid: m/z 360.2 → 175.0[10]

    • Pretomanid-d4: m/z 364.3 → product ion (to be determined experimentally, likely similar fragmentation to Pretomanid)

  • Optimize instrument parameters such as declustering potential, collision energy, and cell exit potential for both the analyte and the internal standard.

4. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of Pretomanid to Pretomanid-d4 against the nominal concentration of the calibration standards.

• Determine the concentration of Pretomanid in the QC and unknown samples by interpolating their peak area ratios from the calibration curve.

Mandatory Visualizations

LC-MS/MS bioanalysis workflow using Pretomanid-d4.

Conclusion

Pretomanid-d4 is a critical analytical reagent for the development and clinical monitoring of Pretomanid. Its near-identical physicochemical properties to the parent drug, combined with its distinct mass, make it the ideal internal standard for correcting variability in complex bioanalytical workflows.[5] This guide has provided a detailed overview of the chemical structure, properties, and a representative experimental protocol for the use of Pretomanid-d4, which will be of significant value to researchers and scientists in the field of tuberculosis drug development and analysis.

References

• 1. youtube.com [youtube.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Pretomanid - Wikipedia [en.wikipedia.org]
• 4. (S)-PA 824-d4 (Pretomanid-d4) | LGC Standards [lgcstandards.com]
• 5. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]
• 6. Pretomanid (PA 824) | multi-drug-resistant anti-tuberculosis (TB) drug | CAS 187235-37-6 | PA-824; PA824 | antibiotic | InvivoChem [invivochem.com]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. go.drugbank.com [go.drugbank.com]
• 9. Pretomanid | 187235-37-6 [chemicalbook.com]
• 10. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Pretomanid-d4: A Technical Guide for Researchers in Drug Development

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Pretomanid-d4, a deuterated analog of the anti-tuberculosis agent Pretomanid. This document outlines its primary application as an internal standard in bioanalytical assays, details its physicochemical properties, and presents comprehensive experimental protocols for its use. Furthermore, it elucidates the metabolic activation pathway of its parent compound, Pretomanid, to provide a complete context for its application in research.

Introduction to Pretomanid-d4

Pretomanid-d4 is a stable isotope-labeled version of Pretomanid, where four hydrogen atoms have been replaced by deuterium. This isotopic substitution results in a molecule with a higher molecular weight than Pretomanid, but with identical chemical properties. This characteristic makes Pretomanid-d4 an ideal internal standard for quantitative analysis of Pretomanid in biological matrices using mass spectrometry-based methods, such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[1] Its use is crucial for correcting for variations in sample preparation and instrument response, thereby ensuring the accuracy and precision of pharmacokinetic and other quantitative studies.[1]

Physicochemical Properties of Pretomanid-d4

The fundamental properties of Pretomanid-d4 are summarized in the table below, based on available certificate of analysis data.

Property	Value	Reference
Molecular Formula	C₁₄H₈D₄F₃N₃O₅	[2][3][4]
Molecular Weight	363.28 g/mol	[2][3][4]
Appearance	White to light yellow solid	[2]
Purity (by HPLC)	99.39%	[2]
Isotopic Enrichment	98.4%	[2]
Storage Conditions	Powder: -20°C for 3 years, 4°C for 2 years. In solvent: -80°C for 6 months, -20°C for 1 month.	[2]
Solubility	Soluble in DMSO, slightly soluble in Methanol	[5]
CAS Number	1346617-34-2	[2][3][4]

Primary Use of Pretomanid and the Role of Pretomanid-d4

Pretomanid is an antibiotic belonging to the nitroimidazole class of medications.[6] It is primarily used in combination with bedaquiline and linezolid for the treatment of adults with pulmonary multi-drug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB).[6] The mechanism of action of Pretomanid is complex and involves a dual mode of action. It acts as a prodrug that is activated within the Mycobacterium tuberculosis cell.

The primary role of Pretomanid-d4 is to serve as an internal standard in the quantitative bioanalysis of Pretomanid. In pharmacokinetic studies, for instance, a known amount of Pretomanid-d4 is added to patient samples (e.g., plasma) before sample processing. Because Pretomanid-d4 behaves almost identically to Pretomanid during extraction, chromatography, and ionization, the ratio of the mass spectrometric signal of Pretomanid to that of Pretomanid-d4 can be used to accurately determine the concentration of Pretomanid in the original sample.

Metabolic Activation of Pretomanid

Understanding the metabolic activation of Pretomanid is crucial for researchers studying its efficacy and mechanisms of resistance. Pretomanid is a prodrug that requires enzymatic activation within Mycobacterium tuberculosis. The key steps in this pathway are outlined below and illustrated in the following diagram.

• Entry into the Cell : Pretomanid enters the mycobacterial cell.

• Reductive Activation : The deazaflavin-dependent nitroreductase (Ddn) enzyme, utilizing the reduced cofactor F420H₂, reduces the nitro group of Pretomanid.[7][8]

• Generation of Reactive Nitrogen Species : This reduction leads to the formation of reactive nitrogen species, including nitric oxide (NO).[6]

• Dual Mechanism of Action :

  • Inhibition of Mycolic Acid Synthesis : Under aerobic conditions, activated Pretomanid inhibits the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall.[6][9] This leads to the disruption of cell wall integrity and bacterial death.

  • Respiratory Poisoning : Under anaerobic conditions, the generated nitric oxide acts as a respiratory poison, leading to bacterial death even in dormant or non-replicating states.[6][7]

Caption: Metabolic activation pathway of Pretomanid in Mycobacterium tuberculosis.

Experimental Protocol: Quantification of Pretomanid in Human Plasma using LC-MS/MS

This section provides a detailed protocol for the quantitative analysis of Pretomanid in human plasma using Pretomanid-d4 as an internal standard. This method is based on published and validated bioanalytical assays.

Materials and Reagents

• Pretomanid analytical standard

• Pretomanid-d4 (internal standard)

• Human plasma (with anticoagulant, e.g., K₂EDTA)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Formic acid (LC-MS grade)

• Water (LC-MS grade)

• Ethyl acetate (for liquid-liquid extraction)

Preparation of Stock and Working Solutions

• Pretomanid Stock Solution (1 mg/mL) : Accurately weigh and dissolve Pretomanid in methanol.

• Pretomanid-d4 Stock Solution (1 mg/mL) : Accurately weigh and dissolve Pretomanid-d4 in methanol.

• Pretomanid Working Solutions : Serially dilute the Pretomanid stock solution with a mixture of methanol and water to prepare working solutions for calibration standards and quality controls.

• Internal Standard Working Solution (e.g., 100 ng/mL) : Dilute the Pretomanid-d4 stock solution with the appropriate solvent (e.g., acetonitrile).

Sample Preparation (Protein Precipitation)

• Thaw plasma samples, calibration standards, and quality controls at room temperature.

• To 50 µL of each plasma sample, add 10 µL of the internal standard working solution (Pretomanid-d4).

• Add 150 µL of acetonitrile to precipitate proteins.

• Vortex each sample for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

Caption: Experimental workflow for the preparation of plasma samples.

LC-MS/MS Instrumentation and Conditions

The following table summarizes typical LC-MS/MS parameters for the analysis of Pretomanid.

Parameter	Condition
LC System	High-performance liquid chromatography (HPLC) or Ultra-high performance liquid chromatography (UHPLC) system
Column	C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient Elution	A suitable gradient to separate Pretomanid from endogenous plasma components
Flow Rate	0.3 - 0.5 mL/min
Column Temperature	40°C
Injection Volume	5 - 10 µL
Mass Spectrometer	Triple quadrupole mass spectrometer
Ionization Source	Electrospray ionization (ESI), positive mode
MRM Transitions	Pretomanid: m/z 360.1 → 175.1Pretomanid-d4: m/z 364.1 → 175.1
Collision Energy	Optimized for each transition
Declustering Potential	Optimized for each transition

Data Analysis and Quantification

• Calibration Curve : A calibration curve is constructed by plotting the peak area ratio of Pretomanid to Pretomanid-d4 against the nominal concentration of the calibration standards.

• Linear Regression : A linear regression with a weighting factor (e.g., 1/x²) is typically used to fit the calibration curve.

• Quantification : The concentration of Pretomanid in the unknown samples is calculated from the linear regression equation of the calibration curve.

Conclusion

Pretomanid-d4 is an indispensable tool for the accurate and precise quantification of Pretomanid in biological matrices. Its use as an internal standard in LC-MS/MS assays is critical for robust pharmacokinetic and other quantitative studies that underpin the research and development of this important anti-tuberculosis drug. The detailed protocols and understanding of the parent compound's mechanism of action provided in this guide are intended to support researchers in their efforts to further investigate and utilize Pretomanid in the fight against drug-resistant tuberculosis.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. (S)-PA 824-d4 (Pretomanid-d4) | LGC Standards [lgcstandards.com]
• 4. Pretomanid-d4 (PA-824-d4) | CymitQuimica [cymitquimica.com]
• 5. lgcstandards.com [lgcstandards.com]
• 6. What is the mechanism of Pretomanid? [synapse.patsnap.com]
• 7. droracle.ai [droracle.ai]
• 8. Pretomanid - Wikipedia [en.wikipedia.org]
• 9. discovery.researcher.life [discovery.researcher.life]

Pretomanid vs. Pretomanid-d4: A Technical Guide to Molecular Weight and Bioactivation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed comparison of Pretomanid and its deuterated analog, Pretomanid-d4, with a focus on their molecular weights. It further outlines the critical bioactivation pathway of Pretomanid, a key mechanism for its antimycobacterial activity. This document also includes a comprehensive experimental protocol for the quantification of Pretomanid in plasma samples, a vital tool in pharmacokinetic and pharmacodynamic studies.

Data Presentation: Molecular Weight Comparison

The primary physical distinction between Pretomanid and its deuterated form lies in their molecular weights. This difference is a direct result of the substitution of four hydrogen atoms with deuterium atoms in Pretomanid-d4. The following table summarizes their key molecular properties.

Property	Pretomanid	Pretomanid-d4
Molecular Formula	C₁₄H₁₂F₃N₃O₅	C₁₄H₈D₄F₃N₃O₅
Molecular Weight	359.26 g/mol [1][2][3]	363.28 g/mol
CAS Number	187235-37-6	1346617-34-2

Pretomanid Bioactivation Pathway

Pretomanid is a prodrug, meaning it requires activation within the target organism, Mycobacterium tuberculosis, to exert its therapeutic effect.[1][4] The bioactivation process is a reductive pathway initiated by the deazaflavin-dependent nitroreductase (Ddn) enzyme.[4][5][6] This enzyme utilizes the reduced form of the cofactor F420 (F420H₂) to reduce the nitro group of Pretomanid.[4][7] The generation of reduced F420 is dependent on the F420-dependent glucose-6-phosphate dehydrogenase (Fgd1).[4] This activation cascade ultimately produces reactive nitrogen species, including nitric oxide, which are responsible for the dual mechanisms of action of Pretomanid: inhibition of mycolic acid biosynthesis under aerobic conditions and respiratory poisoning under anaerobic conditions.[4][5]

Bioactivation pathway of Pretomanid in M. tuberculosis.

Experimental Protocols

Quantification of Pretomanid in Human Plasma by LC-MS/MS

This section details a validated method for the extraction and quantification of Pretomanid in human plasma using high-performance liquid chromatography with tandem mass spectrometry (LC-MS/MS). This protocol is essential for clinical pharmacokinetic studies.[8][9][10]

1. Sample Preparation (Liquid-Liquid Extraction) [8][9][10]

• Thaw plasma samples (including standards and quality controls) at room temperature.

• Sonicate the thawed samples for approximately 5 minutes at full power.

• To 40 µL of plasma, add the internal standard (e.g., Pretomanid-d5).

• Perform liquid-liquid extraction using an appropriate organic solvent.

• Evaporate the organic layer to dryness and reconstitute the residue in the mobile phase.

2. Chromatographic Separation [8][9][10]

• HPLC System: A high-performance liquid chromatography system.

• Column: Agilent Poroshell C18 column or equivalent.

• Mobile Phase: An isocratic elution is used. The specific composition should be optimized (a common mobile phase is a mixture of an organic solvent like acetonitrile and an aqueous buffer).

• Flow Rate: 400 µL/min.

• Injection Volume: A small volume (e.g., 5-10 µL) of the reconstituted sample is injected.

3. Mass Spectrometric Detection [8][9][10][11][12]

• Mass Spectrometer: A triple quadrupole mass spectrometer (e.g., AB Sciex API 3200).

• Ionization Mode: Electrospray ionization (ESI) in positive ion mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Pretomanid: Monitor the transition of the protonated molecular ion (m/z 360.2) to a specific product ion (e.g., m/z 175.0).

  • Internal Standard (Pretomanid-d5): Monitor the transition of the protonated molecular ion (m/z 365.2) to a specific product ion (e.g., m/z 175.0).

• Instrument Parameters: Optimize parameters such as declustering potential, collision energy, and source temperature for maximum signal intensity.

4. Calibration and Quantification [8]

• Prepare a calibration curve using standard solutions of Pretomanid in blank plasma over a validated range (e.g., 10 – 10,000 ng/mL).

• Analyze quality control (QC) samples at low, medium, and high concentrations to determine the intra- and inter-day accuracy and precision of the assay.

• Quantify Pretomanid in unknown samples by interpolating their peak area ratios (analyte/internal standard) against the calibration curve.

Minimum Inhibitory Concentration (MIC) Testing

Determining the Minimum Inhibitory Concentration (MIC) of Pretomanid against Mycobacterium tuberculosis is crucial for assessing its potency and for monitoring the development of resistance. Several methods are employed, with broth microdilution being a common approach.[13][14][15][16][17]

1. Media and Reagents [16]

• Broth Medium: Middlebrook 7H9 broth supplemented with 10% oleic acid-albumin-dextrose-catalase (OADC) and 0.2% glycerol.

• Pretomanid Stock Solution: Prepare a stock solution of Pretomanid in a suitable solvent like dimethyl sulfoxide (DMSO).

• Bacterial Inoculum: Prepare a standardized inoculum of the M. tuberculosis strain to be tested, adjusted to a specific McFarland standard.

2. Assay Procedure (Broth Microdilution) [16]

• In a 96-well microtiter plate, prepare a serial two-fold dilution of Pretomanid in the broth medium to achieve a range of final concentrations.

• Inoculate each well (except for negative controls) with the standardized bacterial suspension.

• Include growth control wells (no drug) and sterility control wells (no bacteria).

• Incubate the plates at 37°C for a specified period (e.g., 7 to 21 days).

3. Determination of MIC [13]

• The MIC is defined as the lowest concentration of Pretomanid that completely inhibits the visible growth of M. tuberculosis.

• Growth can be assessed visually or by using a growth indicator dye like AlamarBlue.

This guide provides a foundational understanding of the key differences and analytical methodologies related to Pretomanid and its deuterated analog. For further in-depth information, researchers are encouraged to consult the cited literature.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. Delamanid or pretomanid? A Solomonic judgement! - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pretomanid | C14H12F3N3O5 | CID 456199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. droracle.ai [droracle.ai]
• 5. What is the mechanism of Pretomanid? [synapse.patsnap.com]
• 6. Modeling and Simulation of Pretomanid Pharmacodynamics in Pulmonary Tuberculosis Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 7. discovery.researcher.life [discovery.researcher.life]
• 8. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 10. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. akjournals.com [akjournals.com]
• 13. journals.asm.org [journals.asm.org]
• 14. academic.oup.com [academic.oup.com]
• 15. Profiling Pretomanid as a Therapeutic Option for TB Infection: Evidence to Date - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Performance of a broth microdilution assay for routine minimum inhibitory concentration determination of 14 anti-tuberculous drugs against the Mycobacterium tuberculosis complex based on the EUCAST reference protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Efficacy of PBTZ169 and pretomanid against Mycobacterium avium, Mycobacterium abscessus, Mycobacterium chelonae, and Mycobacterium fortuitum in BALB/c mice models - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to Pretomanid-d4 for Researchers

This technical guide provides an in-depth overview of Pretomanid-d4, a deuterated analog of the anti-tuberculosis agent Pretomanid. It is intended for researchers, scientists, and professionals in drug development who are utilizing this stable isotope-labeled compound as an internal standard for quantitative analysis or as a tracer in metabolic studies.

Core Compound Identification

Pretomanid-d4 is the deuterium-labeled version of Pretomanid (also known as PA-824), a novel nitroimidazole antibiotic. The strategic placement of deuterium atoms provides a distinct mass signature, making it an ideal internal standard for mass spectrometry-based assays.

Chemical Abstract Service (CAS) Number: The definitive CAS number for Pretomanid-d4 is 1346617-34-2 [1][2][3][4]. The CAS number for the unlabeled parent compound, Pretomanid, is 187235-37-6[2][3][5].

Sourcing and Availability

Pretomanid-d4 is available from several specialized chemical suppliers that provide reference standards and isotopically labeled compounds for research purposes. Researchers should note that these products are intended for laboratory research use only and not for human consumption[1][5].

Table 1: Commercial Suppliers of Pretomanid-d4

Supplier	Website	Available Quantities	Purity
MedchemExpress	medchemexpress.com	500 µg	99.39%[1]
LGC Standards	lgcstandards.com	Custom	>95% (HPLC)[2]
Clinivex	clinivex.com	10mg, 25mg, 50mg, 100mg	Not specified
CymitQuimica	cymitquimica.com	5mg, 10mg, 25mg, 50mg, 100mg	Not specified
InvivoChem	invivochem.com	Not specified for d4 variant	Not specified

Physicochemical and Analytical Data

The following tables summarize key quantitative data for Pretomanid-d4 and the pharmacokinetic properties of its parent compound, Pretomanid.

Table 2: Physicochemical Properties of Pretomanid-d4

Property	Value	Source(s)
Molecular Formula	C₁₄H₈D₄F₃N₃O₅	[2][3][4]
Molecular Weight	363.28 g/mol	[2][3][4]
Appearance	White to off-white/yellow solid	[5][6]
LogP	2.42	[6]
Solubility	Practically insoluble in water	[6]

Table 3: Pharmacokinetic Parameters of Unlabeled Pretomanid (Single 200 mg Oral Dose)

Parameter	Value	Source(s)
Mean Cmax	2.0 µg/mL	[7]
Median Tmax	5.0 hours	[7]
Mean AUC∞	53.0 µg·h/mL	[7]
Plasma Protein Binding	~86.4%	[7]
Apparent Volume of Distribution	97 L	[7]

Table 4: Performance of a Validated LC-MS/MS Assay for Unlabeled Pretomanid in Human Plasma

Parameter	Value	Source(s)
Calibration Range	10 - 10,000 ng/mL	[8]
Inter-day Precision (%CV)	< 9%	[8]
Intra-day Precision (%CV)	< 9%	[8]
Accuracy	95.2% - 110%	[8]
Mean Recovery	72.4%	[8]

Experimental Protocols

This section details established methodologies for the synthesis and analysis of Pretomanid. These protocols can be adapted for work with Pretomanid-d4.

General Synthesis Outline

The synthesis of Pretomanid has been approached through various routes, often aiming to avoid hazardous starting materials like 2,4-dinitroimidazole[7][9]. A common modern strategy is outlined below.

• N-Alkylation: A protected (S)-glycidol derivative is reacted with a nitroimidazole precursor, such as 2-bromo-4-nitro-1H-imidazole[9][10].

• Aryl Moiety Installation: The resulting alcohol intermediate is then reacted with a 4-(trifluoromethoxy)benzyl bromide to form the key benzyl ether linkage[7].

• Deprotection and Cyclization: The protecting group on the glycidol moiety is removed. Subsequent treatment with a base (e.g., potassium hydroxide in methanol) induces intramolecular cyclization to form the final oxazine ring structure of Pretomanid[7].

• Purification: The final product is purified, typically through recrystallization, to yield Pretomanid[7].

Stability-Indicating RP-HPLC Method

This method is suitable for determining the concentration of Pretomanid and resolving it from potential degradation products[11][12].

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Column: C18 reverse-phase column (e.g., Xtimate C18, 250mm x 4.6mm, 5µm)[12].

• Mobile Phase: A mixture of Methanol, Acetonitrile, and an aqueous buffer. A typical composition is Methanol: Acetonitrile: Ammonium phosphate buffer (55:40:05, v/v/v)[12]. An alternative is 10 mM ammonium acetate (pH 3): Methanol (65:35, v/v)[11].

• Flow Rate: 1.0 mL/min[12].

• Detection Wavelength: 262 nm or 320 nm, where Pretomanid shows significant absorbance[11][12].

• Standard Preparation: Prepare a stock solution by dissolving Pretomanid (or Pretomanid-d4) in methanol to a concentration of 1000 µg/mL. Further dilutions are made with methanol to create calibration standards (e.g., 5-40 µg/mL)[11][12].

• Sample Analysis: Inject the prepared standards and samples into the HPLC system and integrate the peak area for quantification.

LC-MS/MS Method for Quantification in Human Plasma

This highly sensitive and specific method is used for pharmacokinetic studies[8]. Pretomanid-d4 is the ideal internal standard for this assay.

• Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer (LC-MS/MS) with an electrospray ionization (ESI) source[8].

• Sample Preparation (Liquid-Liquid Extraction):

  • To 40 µL of human plasma, add the internal standard (Pretomanid-d4).

  • Perform liquid-liquid extraction to separate the analyte from plasma components.

  • Evaporate the organic layer and reconstitute the residue in the mobile phase for injection.

• Chromatographic Separation:

  • Column: Agilent Poroshell C18 or equivalent[8].

  • Elution: Isocratic elution at a flow rate of 400 µL/min[8].

• Mass Spectrometry Detection:

  • Mode: Multiple Reaction Monitoring (MRM) for high specificity[8].

  • Ionization: Positive Electrospray Ionization (ESI+).

  • Transitions: Monitor specific precursor-to-product ion transitions for both Pretomanid and the Pretomanid-d4 internal standard.

Visualized Workflows and Pathways

The following diagrams illustrate key processes related to Pretomanid and its deuterated analog.

Caption: The metabolic activation pathway of Pretomanid within Mycobacterium tuberculosis.

Caption: A typical workflow for quantifying Pretomanid in plasma using LC-MS/MS.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. (S)-PA 824-d4 (Pretomanid-d4) | LGC Standards [lgcstandards.com]
• 3. theclinivex.com [theclinivex.com]
• 4. Pretomanid-d4 (PA-824-d4) | CymitQuimica [cymitquimica.com]
• 5. Pretomanid (PA 824) | multi-drug-resistant anti-tuberculosis (TB) drug | CAS 187235-37-6 | PA-824; PA824 | antibiotic | InvivoChem [invivochem.com]
• 6. ema.europa.eu [ema.europa.eu]
• 7. The Synthesis method and Pharmacokinetics of Pretomanid (PA 824)_Chemicalbook [chemicalbook.com]
• 8. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Short and Efficient Synthesis of the Antituberculosis Agent Pretomanid from (R)-Glycidol - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medicines4all.vcu.edu [medicines4all.vcu.edu]
• 11. jchr.org [jchr.org]
• 12. rjptonline.org [rjptonline.org]

An In-depth Technical Guide to the Mechanism of Action of Pretomanid

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pretomanid (formerly PA-824) is a novel nitroimidazooxazine antimicrobial agent, representing a critical advancement in the treatment of multidrug-resistant (MDR) and extensively drug-resistant (XDR) pulmonary tuberculosis (TB).[1] Developed by TB Alliance, it was approved by the U.S. Food and Drug Administration (FDA) in 2019 as part of the three-drug "BPaL" regimen, which also includes bedaquiline and linezolid.[1][2] Pretomanid's efficacy stems from a unique dual mechanism of action that targets both actively replicating and dormant, non-replicating Mycobacterium tuberculosis (Mtb) bacilli.[3][4] As a prodrug, it requires intracellular activation by a mycobacterial enzyme system, a process central to both its bactericidal activity and the primary mechanism of resistance.[5][6] This document provides a detailed technical overview of Pretomanid's mechanism of action, supported by quantitative data, experimental protocols, and pathway visualizations.

Core Mechanism of Action: A Dual Assault on M. tuberculosis

Pretomanid's bactericidal effects are contingent on its reductive activation within the mycobacterial cell. This process initiates two distinct downstream mechanisms tailored to the metabolic state of the bacterium.

Intracellular Activation Pathway

Pretomanid is a prodrug that is inactive until it undergoes nitro-reduction inside the Mtb cell.[6][7] This activation is a multi-step process dependent on a specific mycobacterial enzyme system.

• Cofactor F420 Generation : The pathway begins with the biosynthesis of the deazaflavin cofactor F420, a process involving the proteins FbiA, FbiB, FbiC, and FbiD.[1][6][8]

• F420 Reduction : The F420-dependent glucose-6-phosphate dehydrogenase (Fgd) enzyme catalyzes the oxidation of glucose-6-phosphate, which in turn reduces the F420 cofactor to its active form, F420H2.[1][9][10]

• Pretomanid Activation : The reduced cofactor, F420H2, serves as an electron donor for the deazaflavin-dependent nitroreductase (Ddn).[1][9] Ddn utilizes these electrons to reduce the nitro group of Pretomanid, converting the prodrug into reactive nitrogen species, including nitric oxide (NO), and other reactive metabolites.[11][12][13][14]

Resistance to Pretomanid is primarily linked to mutations in the genes encoding the proteins of this activation pathway, namely ddn, fgd1, fbiA, fbiB, and fbiC.[6][8]

Caption: Pretomanid Intracellular Activation Pathway.

Anaerobic Activity: Respiratory Poisoning

Under anaerobic conditions, typical of the environment within granulomas where dormant or non-replicating bacilli reside, the primary mechanism of action is respiratory poisoning.[7][15]

• Nitric Oxide (NO) Release : The activation of Pretomanid by Ddn leads to the significant release of nitric oxide (NO).[3][12][14]

• Respiratory Chain Inhibition : NO is a potent respiratory poison that is thought to target cytochrome oxidases in the mycobacterial electron transport chain.[3][14] This disruption interrupts cellular respiration and halts ATP synthesis, leading to rapid cell death even in the absence of replication.[3][14] This anaerobic bactericidal activity is crucial for shortening treatment duration.[2][5]

Aerobic Activity: Cell Wall Synthesis Inhibition

In actively replicating Mtb, which exists under aerobic conditions, Pretomanid metabolites inhibit the synthesis of mycolic acids, essential lipid components of the robust mycobacterial cell wall.[1][4][5]

• Inhibition of Mycolic Acid Synthesis : The activated drug prevents the proper synthesis of keto-mycolic acids by impairing the oxidative transformation of their precursor, hydroxymycolates.[1][3]

• Targeting DprE2 : A highly reactive metabolite generated from Pretomanid activation has been shown to attack DprE2, an enzyme critical for the synthesis of arabinogalactan.[9][11] Arabinogalactan serves as the anchor to which mycolic acids are attached to form the mycolyl-arabinogalactan-peptidoglycan complex of the cell wall.[9]

Inhibition of these pathways compromises the structural integrity of the cell wall, leading to bacterial lysis and death.[12]

Caption: Dual Mechanism of Action of Activated Pretomanid.

Quantitative Data

The following tables summarize key quantitative data related to the in vitro activity, pharmacokinetics, and clinical efficacy of Pretomanid.

Table 1: In Vitro Activity of Pretomanid against M. tuberculosis

Parameter	Strain Type	Value Range (μg/mL)	Reference
MIC	Drug-Susceptible (DS-TB)	0.015 - 0.25	[3]
MIC	Mono-resistant, MDR, XDR	0.005 - 0.48	[1]
MIC	Drug-Resistant (DR-TB)	0.03 - 0.53	[3]

MIC: Minimum Inhibitory Concentration

Table 2: Pharmacokinetic Properties of Pretomanid (200 mg single dose)

Parameter	Value	Reference
Cmax (Peak Plasma Concentration)	1.1 - 1.7 µg/mL	[5]
Tmax (Time to Peak Concentration)	4 - 5 hours	[5]
Volume of Distribution (Vd)	~97 L (fed state)	[5]
Plasma Protein Binding	~86.4%	[5]
Excretion (Radiolabeled dose)	~53% in urine, ~38% in feces	[5]

Table 3: Clinical Efficacy of Pretomanid-Containing Regimens

Clinical Trial	Regimen	Patient Population	Favorable Outcome Rate (6 months post-treatment)	Reference
Nix-TB	BPaL (Bedaquiline, Pretomanid, Linezolid)	XDR-TB (65%), MDR-TB (35%)	90%	[1][16]
ZeNix	BPaL (variable Linezolid dose/duration)	XDR-TB, Pre-XDR-TB, MDR-TB	85% - 95%	[17]
SimpliciTB	BPa-Mox (Bedaquiline, Pretomanid, Moxifloxacin)	DS-TB & MDR-TB	>90% (MDR-TB arm)	[17]

Key Experimental Protocols

The elucidation of Pretomanid's mechanism of action involved several key experimental methodologies.

Protocol: Determination of Minimum Inhibitory Concentration (MIC)

This protocol is used to assess the in vitro potency of Pretomanid against Mtb.

• Objective : To determine the lowest concentration of Pretomanid that inhibits visible growth of Mtb.

• Methodology (Microplate Alamar Blue Assay - MABA) :

  • Prepare a serial two-fold dilution of Pretomanid in a 96-well microplate using Middlebrook 7H9 broth.

  • Inoculate each well with a standardized suspension of Mtb H37Rv or clinical isolates.

  • For anaerobic/hypoxic activity (Low-Oxygen-Recovery Assay - LORA), plates are incubated in an anaerobic chamber.[18]

  • Incubate plates at 37°C for 7-10 days.

  • Add Alamar Blue reagent to each well. Alamar Blue is blue in its oxidized state and turns pink in the presence of metabolically active (i.e., growing) bacteria.

  • Incubate for an additional 24 hours.

  • The MIC is defined as the lowest drug concentration that prevents the color change from blue to pink.[18]

Protocol: Analysis of Mycolic Acid Synthesis Inhibition

This protocol uses radiolabeled precursors to determine the specific macromolecular synthesis pathway inhibited by the drug.[19]

• Objective : To identify if Pretomanid inhibits the synthesis of DNA, RNA, protein, or lipids.

• Methodology :

  • Culture Mtb in broth to mid-log phase.

  • Aliquot the culture into separate tubes and add different radiolabeled precursors: [1,2-¹⁴C]acetic acid (for fatty acid/mycolic acid synthesis), [⁵,⁶-³H]uracil (for RNA), [⁸-³H]guanine (for DNA), and [³⁵S]protein-labeling mix (for protein).

  • Add varying concentrations of Pretomanid to the tubes. Include a no-drug control.

  • Incubate the cultures for a defined period (e.g., 24 hours).

  • Harvest the cells and extract the different macromolecular fractions (lipids, nucleic acids, proteins).

  • Measure the incorporation of radioactivity into each fraction using a scintillation counter.

  • A specific decrease in ¹⁴C incorporation into the lipid fraction in a dose-dependent manner, without a significant effect on other fractions, indicates inhibition of mycolic acid synthesis.[19]

Caption: Workflow for Mycolic Acid Synthesis Inhibition Assay.

Conclusion

Pretomanid's sophisticated dual mechanism of action, targeting both replicating and non-replicating forms of Mycobacterium tuberculosis, marks it as a cornerstone of modern therapy for highly drug-resistant tuberculosis. Its efficacy is rooted in a mycobacteria-specific activation pathway that leads to either respiratory poisoning under anaerobic conditions or the inhibition of essential cell wall synthesis under aerobic conditions. Understanding this intricate mechanism is paramount for optimizing its use in combination regimens, anticipating resistance patterns, and guiding the development of the next generation of nitroimidazole-based antitubercular agents.

References

• 1. Profiling Pretomanid as a Therapeutic Option for TB Infection: Evidence to Date - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pretomanid | C14H12F3N3O5 | CID 456199 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Pretomanid for tuberculosis treatment: an update for clinical purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pretomanid for the treatment of pulmonary tuberculosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. go.drugbank.com [go.drugbank.com]
• 6. droracle.ai [droracle.ai]
• 7. accessdata.fda.gov [accessdata.fda.gov]
• 8. dovepress.com [dovepress.com]
• 9. researchgate.net [researchgate.net]
• 10. drugs.com [drugs.com]
• 11. Pretomanid - Wikipedia [en.wikipedia.org]
• 12. What is the mechanism of Pretomanid? [synapse.patsnap.com]
• 13. Reduced susceptibility of clinical strains of Mycobacterium tuberculosis to reactive nitrogen species promotes survival in activated macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Delamanid or pretomanid? A Solomonic judgement! - PMC [pmc.ncbi.nlm.nih.gov]
• 15. drugs.com [drugs.com]
• 16. Pretomanid for tuberculosis: a systematic review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Efficacy and safety data on pretomanid for drug-resistant TB - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Antitubercular Nitroimidazoles Revisited: Synthesis and Activity of the Authentic 3-Nitro Isomer of Pretomanid - PMC [pmc.ncbi.nlm.nih.gov]
• 19. INHIBITION OF MYCOLIC ACID TRANSPORT ACROSS THE MYCOBACTERIUM TUBERCULOSIS PLASMA MEMBRANE - PMC [pmc.ncbi.nlm.nih.gov]

The Application of Pretomanid-d4 in Bioanalytical Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the primary application of Pretomanid-d4, a deuterium-labeled internal standard, in the quantitative analysis of the anti-tuberculosis drug, Pretomanid. This document outlines the core methodologies, presents key pharmacokinetic data of the parent compound, and illustrates the underlying mechanisms and workflows through detailed diagrams.

Core Application of Pretomanid-d4

Pretomanid-d4 is the deuterium-labeled analogue of Pretomanid. Its principal application in research and drug development is as an internal standard for quantitative bioanalysis.[1] Stable isotope-labeled internal standards are crucial for correcting variations in sample preparation and analytical instrumentation, thereby ensuring the accuracy and precision of quantitative methods like liquid chromatography-tandem mass spectrometry (LC-MS/MS). Pretomanid-d4 is also utilized as a tracer in metabolic studies.[1]

Quantitative Analysis of Pretomanid using Pretomanid-d4

The use of a stable isotope-labeled internal standard like Pretomanid-d4 is essential for accurate bioanalysis due to its ability to compensate for inter-individual variability in sample matrices. This section details a validated LC-MS/MS method for the quantification of Pretomanid in human plasma, a critical component of pharmacokinetic studies.

Experimental Protocol: Quantification of Pretomanid in Human Plasma by LC-MS/MS

This protocol is based on a validated method for the extraction and quantification of Pretomanid from human plasma samples.

2.1.1. Materials and Reagents

• Pretomanid (99.7% purity)

• Pretomanid-d5 (PA-824-d5) as internal standard (98.4% purity)

• Ethyl acetate (Pro-Analysis grade)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• LC-MS grade water

• Human plasma (with anticoagulant)

2.1.2. Sample Preparation: Liquid-Liquid Extraction

• Thaw plasma samples (including standards and quality controls) at room temperature.

• To a 40 μL aliquot of plasma, add the internal standard solution (Pretomanid-d5).

• Perform liquid-liquid extraction using an appropriate organic solvent (e.g., ethyl acetate).

• Vortex the mixture to ensure thorough mixing.

• Centrifuge to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

2.1.3. Chromatographic Conditions

• HPLC System: Agilent or equivalent

• Column: Agilent Poroshell C18 (or equivalent)

• Mobile Phase A: 0.1% formic acid in LC-MS grade water

• Mobile Phase B: 0.1% formic acid in acetonitrile

• Elution: Isocratic

• Flow Rate: 400 μl/min

• Injection Volume: 10 μl

• Autosampler Temperature: ~8°C

• Run Time: 4 minutes

2.1.4. Mass Spectrometry Conditions

• Mass Spectrometer: AB Sciex API 3200 or equivalent triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI) in positive mode

• Detection: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Pretomanid: m/z 360.1 → m/z 175.1

  • Pretomanid-d5 (Internal Standard): Specific transition for the deuterated compound would be monitored.

2.1.5. Calibration and Quantification

• Prepare a calibration curve over a validated range (e.g., 10 – 10,000 ng/mL).

• Analyze quality control samples at low, medium, and high concentrations to ensure accuracy and precision.

• The concentration of Pretomanid in unknown samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Experimental Workflow

The following diagram illustrates the general workflow for the quantification of Pretomanid in plasma samples using Pretomanid-d4 as an internal standard.

Quantification of Pretomanid using a deuterated internal standard.

Mechanism of Action of Pretomanid

Understanding the mechanism of action of the parent compound is crucial for interpreting pharmacokinetic and pharmacodynamic data. Pretomanid is a prodrug that requires activation within Mycobacterium tuberculosis.[2][3]

Dual Mechanism of Action

Pretomanid exhibits a dual mechanism of action depending on the metabolic state of the bacteria.

• Aerobic Conditions: Under aerobic conditions, Pretomanid inhibits the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall.[4][5] This disruption of cell wall integrity leads to bacterial cell death in actively replicating bacteria.[4]

• Anaerobic Conditions: In the low-oxygen environment typical of tuberculous granulomas, Pretomanid acts as a respiratory poison.[3] Its activation leads to the release of reactive nitrogen species, including nitric oxide (NO), which is toxic to the bacteria and disrupts cellular respiration and energy production.[5] This activity against dormant or non-replicating bacteria is crucial for the sterilizing activity of the drug.[2]

Activation Pathway

The activation of Pretomanid is a multi-step process involving a specific bacterial enzyme and cofactor.

• Entry into the Cell: Pretomanid enters the Mycobacterium tuberculosis cell.

• Enzymatic Reduction: The prodrug is reduced by the deazaflavin-dependent nitroreductase (Ddn) enzyme.[2][3][5]

• Cofactor F420: This reduction is dependent on the reduced form of cofactor F420.[3]

• Generation of Reactive Species: The enzymatic reduction generates reactive nitrogen species, including nitric oxide.[5]

• Bactericidal Effects: These reactive species exert their bactericidal effects through multiple mechanisms, including the inhibition of mycolic acid synthesis and respiratory poisoning.[3][5]

The following diagram illustrates the activation pathway of Pretomanid.

Mechanism of action of Pretomanid in M. tuberculosis.

Pharmacokinetic Data of Pretomanid

The following tables summarize key pharmacokinetic parameters of Pretomanid in humans. This data is essential for designing and interpreting studies where Pretomanid-d4 is used as an internal standard.

Table 1: Single Dose Pharmacokinetic Parameters of Pretomanid in Healthy Adults

Parameter	Fasted State	Fed State	Reference
Cmax (μg/mL)	1.7	-	[4]
AUC (μg•hr/mL)	28.1	51.6	[4]
Tmax (hours)	4 - 5	4 - 5	[4][6]
Half-life (hours)	16.9 - 17.4	-	[4]
Volume of Distribution (L)	180 ± 51.3	97.0 ± 17.2	[4]
Clearance (L/h)	7.6	3.9	[4]

Table 2: Pharmacokinetic Parameters of Pretomanid in Various Animal Studies

Animal Model	Dose (mg/kg)	AUC (μg•h/mL)	Reference
Mouse	25 (single oral)	Similar to human exposure	[7]
Mouse	54 (single oral)	127.5	[7]
Mouse	100 (daily for 4 weeks with bedaquiline and linezolid)	99.13	[7]

Conclusion

Pretomanid-d4 is an indispensable tool for the accurate quantification of Pretomanid in biological matrices. The detailed LC-MS/MS protocol provided in this guide serves as a foundational method for pharmacokinetic and other quantitative studies. A thorough understanding of the parent compound's mechanism of action and pharmacokinetic profile is paramount for the meaningful interpretation of data generated using Pretomanid-d4 as an internal standard. The continued use of such stable isotope-labeled standards will be critical in the ongoing research and development of new and improved treatment regimens for tuberculosis.

References

• 1. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. extranet.who.int [extranet.who.int]
• 4. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ema.europa.eu [ema.europa.eu]
• 6. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 7. LC-MS/MS method assay for simultaneous determination of the pretomanid and pyrazinamide in rat plasma by LC-MS/MS: Assessment of pharmacokinetic drug-drug interaction study – ScienceOpen [scienceopen.com]

Solubility Profile of Pretomanid-d4 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Pretomanid-d4, a deuterated analog of the anti-tuberculosis agent Pretomanid, in various organic solvents. Understanding the solubility of active pharmaceutical ingredients (APIs) is a critical parameter in drug development, influencing formulation design, bioavailability, and pharmacokinetic properties. This document consolidates available quantitative data, outlines a general experimental protocol for solubility determination, and presents a visual workflow to aid in experimental design.

Quantitative Solubility Data

The solubility of Pretomanid and its deuterated form, Pretomanid-d4, has been reported in several organic solvents and solvent systems. The following table summarizes the available quantitative data to facilitate comparison. It is important to note that the solubility of deuterated compounds is generally very similar to their non-deuterated counterparts.

Compound	Solvent(s)	Solubility	Notes
Pretomanid-d4	Dimethyl Sulfoxide (DMSO)	125 mg/mL (344.09 mM)	Requires sonication; hygroscopic DMSO can impact solubility.[1]
Pretomanid	Methanol	10.4 mg/mL	Highly soluble.[2]
Ethanol	4.8 mg/mL	Moderately soluble.[2]
Acetonitrile	2.5 mg/mL	Less soluble.[2]
Dimethyl Sulfoxide (DMSO)	250 mg/mL (695.87 mM)	Requires sonication.[3]
10% DMSO >> 40% PEG300 >> 5% Tween-80 >> 45% saline	≥ 2.08 mg/mL (5.79 mM)	Clear solution.[3]
10% DMSO >> 90% (20% SBE-β-CD in saline)	2.08 mg/mL (5.79 mM)	Suspended solution; requires sonication.[3]
10% DMSO >> 90% corn oil	≥ 2.08 mg/mL (5.79 mM)	Clear solution.[3]

Experimental Protocol for Solubility Determination

The following is a generalized experimental protocol for determining the solubility of Pretomanid-d4 in an organic solvent, based on standard laboratory practices and information gathered from the provided search results.

Objective: To determine the saturation solubility of Pretomanid-d4 in a selected organic solvent at a specified temperature.

Materials:

• Pretomanid-d4 (solid)

• Selected organic solvent(s) of appropriate purity

• Calibrated analytical balance

• Vials with screw caps

• Constant temperature shaker or incubator

• Vortex mixer

• Ultrasonic bath

• Centrifuge

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system with a suitable column and detector, or a UV-Vis spectrophotometer

• Volumetric flasks and pipettes

Methodology:

• Preparation of Stock Solution for Calibration Curve:

  • Accurately weigh a known amount of Pretomanid-d4 and dissolve it in the chosen solvent to prepare a stock solution of known concentration.

  • Prepare a series of calibration standards by serial dilution of the stock solution.

• Equilibrium Solubility Measurement (Shake-Flask Method):

  • Add an excess amount of solid Pretomanid-d4 to a series of vials containing a known volume of the selected organic solvent. The excess solid is crucial to ensure that saturation is reached.

  • Securely cap the vials to prevent solvent evaporation.

  • Place the vials in a constant temperature shaker or incubator set to the desired temperature (e.g., 25 °C or 37 °C).

  • Agitate the samples for a predetermined period (e.g., 24, 48, or 72 hours) to allow the system to reach equilibrium. The required time may need to be determined empirically.

  • Periodically, and especially if the compound is difficult to dissolve, the samples may be subjected to vortexing or ultrasonication to aid in dissolution.[1][3]

• Sample Processing:

  • After the equilibration period, allow the vials to stand undisturbed at the constant temperature to allow the excess solid to settle.

  • To separate the undissolved solid, centrifuge the samples at a high speed.

  • Carefully withdraw a known volume of the supernatant using a syringe and filter it through a syringe filter to remove any remaining particulate matter.

• Quantification:

  • Accurately dilute the filtered supernatant with the solvent to a concentration that falls within the range of the calibration curve.

  • Analyze the diluted sample using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

  • Determine the concentration of Pretomanid-d4 in the diluted sample by comparing its response to the calibration curve.

• Calculation of Solubility:

  • Calculate the original concentration in the saturated solution by taking into account the dilution factor. This value represents the solubility of Pretomanid-d4 in the solvent at the specified temperature.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of Pretomanid-d4.

Figure 1. Experimental workflow for solubility determination.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ijrpr.com [ijrpr.com]
• 3. lifetechindia.com [lifetechindia.com]

Protocols & Analytical Methods

The Use of Pretomanid-d4 as an Internal Standard in LC-MS/MS for Accurate Bioanalysis

Application Note and Protocol

Introduction

In the landscape of quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), the use of a stable isotope-labeled internal standard is considered the gold standard for achieving the highest degree of accuracy and precision.[1] This document provides a detailed application note and protocol for the use of Pretomanid-d4 as an internal standard for the quantification of the anti-tuberculosis agent Pretomanid in biological matrices.

Deuterated internal standards, such as Pretomanid-d4, are versions of the analyte where one or more hydrogen atoms have been replaced by deuterium. This mass modification allows the mass spectrometer to distinguish between the analyte and the internal standard.[1] Because their physicochemical properties are nearly identical, the analyte and the deuterated internal standard co-elute during chromatography and exhibit similar behavior during sample preparation and ionization.[2] This co-elution and similar behavior allow the internal standard to compensate for variability in extraction recovery, matrix effects, and instrument response, leading to more robust and reliable quantification.[1][3] The final quantification is based on the ratio of the analyte's signal to that of the internal standard, which effectively normalizes for most sources of analytical error.[1]

This protocol is intended for researchers, scientists, and drug development professionals engaged in pharmacokinetic studies, therapeutic drug monitoring, and other bioanalytical applications involving the quantification of Pretomanid.

Quantitative Data Summary

The following tables summarize the performance characteristics of a validated LC-MS/MS method for the quantification of Pretomanid using a deuterated internal standard (in this specific validated example, a d5 analog was used, which is functionally equivalent to d4 for this application).

Table 1: Calibration Curve and Linearity

Parameter	Value
Calibration Range	10 – 10,000 ng/mL
Linearity (r²)	> 0.99

Table 2: Accuracy and Precision [4][5][6]

Quality Control Sample	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	10	< 9%	< 9%	95.2 - 110
Low	25	< 9%	< 9%	95.2 - 110
Medium	4000	< 9%	< 9%	95.2 - 110
High	8000	< 9%	< 9%	95.2 - 110

Table 3: Recovery [4][5][6]

Analyte	Mean Recovery (%)
Pretomanid	72.4

Experimental Protocols

This section details the methodologies for sample preparation, LC-MS/MS analysis, and data processing.

Materials and Reagents

• Pretomanid analytical standard

• Pretomanid-d4 (or a suitable deuterated analog like PA-824-d5) as the internal standard (IS)

• Human plasma (or other relevant biological matrix)

• LC-MS grade acetonitrile, water, and formic acid

• Ethyl acetate

• 1.5 mL polypropylene microcentrifuge tubes

• Glass tubes

• Nitrogen evaporator

• Vortex mixer and centrifuge

Experimental Workflow

Caption: Experimental workflow for the quantification of Pretomanid using Pretomanid-d4.

Detailed Sample Preparation (Liquid-Liquid Extraction)

• Thaw plasma samples, calibration standards (STDs), and quality control (QC) samples at room temperature.

• Sonicate the thawed samples for approximately 5 minutes.

• Aliquot 40 µL of each plasma sample, STD, or QC into a 1.5 mL microcentrifuge tube. For the double blank, use 40 µL of water.

• Add 300 µL of the internal standard extraction solution (ethyl acetate containing 500 ng/mL of Pretomanid-d4) to each tube except the double blank. For the double blank, add 300 µL of plain ethyl acetate.[4]

• Vortex the samples for approximately 1 minute.

• Centrifuge at approximately 16,000 x g for 5 minutes.

• Freeze the aqueous layer on a cold plate at approximately -30°C for 5 minutes.

• Decant the supernatant (organic layer) into clean glass tubes.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried extract with 200 µL of reconstitution solution (acetonitrile:water:formic acid; 80:20:0.1, v/v/v).

• Vortex for approximately 30 seconds to ensure complete dissolution.

• Transfer the samples to a 96-well plate for injection into the LC-MS/MS system.

Liquid Chromatography (LC) Conditions

Parameter	Condition
HPLC System	Shimadzu HS602 or equivalent
Column	Agilent Poroshell 120 EC-C18, 50 mm × 4.6 mm, 2.7 µm
Column Temperature	~30°C
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Elution	Isocratic
Flow Rate	400 µL/min
Injection Volume	10 µL

Tandem Mass Spectrometry (MS/MS) Conditions

Parameter	Condition
Mass Spectrometer	AB Sciex API 3200 Q trap or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transition (Pretomanid)	m/z 360.2 → 175.0
MRM Transition (Pretomanid-d4/d5)	m/z 365.2 → 175.0
Dwell Time	150 ms
Collision Gas (N₂)	Low

Logical Relationship of Internal Standard Use

The diagram below illustrates the principle of using an internal standard to correct for analytical variability.

Caption: Role of Pretomanid-d4 as an internal standard in quantitative analysis.

Conclusion

The use of Pretomanid-d4 as an internal standard in LC-MS/MS methods provides a robust and reliable approach for the accurate quantification of Pretomanid in complex biological matrices. The near-identical chemical and physical properties of the deuterated standard ensure that it effectively tracks and corrects for variations throughout the analytical process, from sample preparation to final detection. The detailed protocol and performance data presented here demonstrate the suitability of this approach for demanding bioanalytical applications in clinical and research settings, aligning with regulatory agency guidelines for method validation.[4]

References

• 1. benchchem.com [benchchem.com]
• 2. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 3. texilajournal.com [texilajournal.com]
• 4. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 6. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Analysis of Pretomanid Using a Deuterated Internal Standard by LC-MS/MS

Application Note and Protocol

This document provides a detailed methodology for the quantitative analysis of Pretomanid in human plasma using a deuterated internal standard, Pretomanid-d4, by Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). This method is crucial for pharmacokinetic studies, therapeutic drug monitoring, and other research applications in the development and clinical use of Pretomanid, a key component of novel tuberculosis treatment regimens.

Introduction

Pretomanid (formerly PA-824) is a nitroimidazole antibiotic with potent activity against Mycobacterium tuberculosis, including drug-resistant strains.[1] Accurate and precise quantification of Pretomanid in biological matrices is essential for evaluating its pharmacokinetic profile, ensuring therapeutic efficacy, and monitoring patient safety. The use of a stable isotope-labeled internal standard, such as Pretomanid-d4, is the gold standard for quantitative LC-MS/MS analysis as it effectively compensates for variations in sample preparation and instrument response.

This application note describes a robust and validated method for the determination of Pretomanid in human plasma, adapted from established protocols.[1][2][3][4] The method utilizes liquid-liquid extraction for sample cleanup followed by reversed-phase chromatographic separation and detection by tandem mass spectrometry in the multiple reaction monitoring (MRM) mode.

Experimental Protocols

Materials and Reagents

• Pretomanid (analytical standard, purity ≥99%)

• Pretomanid-d4 (internal standard, purity ≥98%)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ethyl acetate (HPLC grade)

• Water (LC-MS grade)

• Human plasma (drug-free)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system

• Tandem mass spectrometer with an electrospray ionization (ESI) source

• Analytical column: Agilent Poroshell 120 EC-C18, 50 mm × 4.6 mm, 2.7 µm or equivalent[1]

Preparation of Solutions

• Pretomanid Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Pretomanid in 10 mL of methanol.

• Pretomanid-d4 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Pretomanid-d4 in 10 mL of methanol.

• Pretomanid Working Solutions: Prepare serial dilutions of the Pretomanid stock solution in methanol to create working solutions for calibration standards and quality controls.

• IS Working Solution (e.g., 100 ng/mL): Dilute the Pretomanid-d4 stock solution with methanol.

Sample Preparation (Liquid-Liquid Extraction)

• Pipette 40 µL of plasma sample, calibration standard, or quality control into a 1.5 mL polypropylene tube.

• Add a specified volume of the IS working solution to each tube (except for blank samples) and vortex briefly.

• Add a suitable volume of ethyl acetate (e.g., 200 µL) as the extraction solvent.

• Vortex mix vigorously for approximately 1 minute.

• Centrifuge at a high speed (e.g., 14,000 rpm) for 5 minutes to separate the organic and aqueous layers.

• Carefully transfer the upper organic layer to a new tube.

• Evaporate the organic solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried residue in a specific volume of the mobile phase (e.g., 100 µL).

• Vortex to ensure complete dissolution and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following are typical LC-MS/MS parameters that should be optimized for the specific instrumentation used.

Liquid Chromatography:

Parameter	Value
Column	Agilent Poroshell 120 EC-C18, 50 mm × 4.6 mm, 2.7 µm[1]
Mobile Phase A	0.1% Formic acid in water[1]
Mobile Phase B	0.1% Formic acid in acetonitrile[1]
Elution Mode	Isocratic[1]
Composition	15% Mobile Phase A, 85% Mobile Phase B[1]
Flow Rate	400 µL/min[1]
Injection Volume	10 µL[1]
Column Temperature	~30°C[1]
Autosampler Temp.	~8°C[1]
Run Time	4 minutes[1]

Mass Spectrometry:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
Pretomanid Transition	To be optimized (e.g., m/z 360 -> specific fragment)
Pretomanid-d4 Transition	To be optimized (e.g., m/z 364 -> specific fragment)
Ion Source Temp.	To be optimized
Collision Gas	To be optimized

Data Presentation

The following tables summarize the performance characteristics of a validated method for the quantitative analysis of Pretomanid in human plasma.

Table 1: Method Validation Parameters

Parameter	Result
Calibration Range	10 – 10,000 ng/mL[1][3][4]
Lower Limit of Quantification (LLOQ)	10 ng/mL[1]
Intra-day Precision (%CV)	< 9%[1][3][4]
Inter-day Precision (%CV)	< 9%[1][3][4]
Intra-day Accuracy	95.2% to 110%[1][3][4]
Inter-day Accuracy	95.2% to 110%[1][3][4]
Mean Recovery	72.4%[1][3][4]
Matrix Effect	No significant effect observed[1]

Table 2: Quality Control Sample Performance

QC Level	Concentration (ng/mL)	Intra-day Precision (%CV)	Inter-day Precision (%CV)	Accuracy (%)
LLOQ	10	< 9%	< 9%	95.2 - 110%
Low	25	< 9%	< 9%	95.2 - 110%
Medium	4000	< 9%	< 9%	95.2 - 110%
High	8000	< 9%	< 9%	95.2 - 110%
Data derived from a representative validated method.[1]

Visualization of Experimental Workflow

The following diagrams illustrate the key steps in the quantitative analysis of Pretomanid.

Caption: Workflow for Pretomanid quantification in plasma.

Caption: Key stages of the analytical method.

Conclusion

The described LC-MS/MS method provides a sensitive, specific, and robust protocol for the quantitative analysis of Pretomanid in human plasma using Pretomanid-d4 as an internal standard. The method demonstrates excellent performance in terms of linearity, precision, and accuracy over a clinically relevant concentration range.[1][3][4] This application note and the accompanying protocols serve as a valuable resource for researchers, scientists, and drug development professionals involved in the study of Pretomanid.

References

• 1. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 4. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Pretomanid-d4 Protocol for Pharmacokinetic Analysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pretomanid is a novel nitroimidazooxazine antibiotic indicated for the treatment of extensively drug-resistant and multidrug-resistant pulmonary tuberculosis. Understanding its pharmacokinetic (PK) profile is crucial for optimizing dosing regimens and ensuring therapeutic efficacy and safety. The use of a stable isotope-labeled internal standard, such as Pretomanid-d4, is the gold standard for quantitative bioanalysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS), providing high accuracy and precision.

These application notes provide a detailed protocol for the determination of pretomanid in plasma samples using Pretomanid-d4 as an internal standard. The described methodology is intended to guide researchers in conducting pharmacokinetic studies and therapeutic drug monitoring of pretomanid.

Pharmacokinetic Parameters of Pretomanid

The following tables summarize key pharmacokinetic parameters of pretomanid gathered from various clinical and preclinical studies. These values can vary based on factors such as fed/fasted state, co-administered medications, and patient population.

Table 1: Single-Dose Pharmacokinetic Parameters of Pretomanid in Healthy Adults

Parameter	200 mg (Fasted)	200 mg (Fed)	1500 mg (Single Dose)	Reference
Cmax (µg/mL)	~0.47 - 1.18	~1.8	~2.9	[1][2]
AUC (µg·hr/mL)	~28.1	~51.6	N/A	[1]
Tmax (hr)	4 - 5	4 - 5	~5	[2][3]
t½ (hr)	16 - 20	16 - 20	16 - 18	[2][3]
CL/F (L/hr)	7.6	3.9	N/A	[1]
Vd/F (L)	180 ± 51.3	97.0 ± 17.2	N/A	[1]

N/A: Not Available

Table 2: Multiple-Dose Pharmacokinetic Parameters of Pretomanid

Parameter	200 mg (Daily)	600 mg (Daily)	Reference
Cmax (µg/mL)	2 - 4	~1.8	[1][2]
Steady State	Achieved in 5-6 days	Achieved in 5-6 days	[3]
Accumulation Ratio	~2	N/A	[3]

Note: Pharmacokinetic parameters can be influenced by co-administration of other drugs. For instance, rifampin has been shown to decrease pretomanid exposure.[2][4]

Experimental Protocols

Bioanalytical Method for Pretomanid Quantification in Plasma using LC-MS/MS

This protocol describes a validated method for the quantification of pretomanid in human plasma using liquid-liquid extraction and LC-MS/MS with a deuterated internal standard (IS), such as Pretomanid-d5 (a suitable alternative for Pretomanid-d4).[1]

1. Materials and Reagents

• Pretomanid analytical standard

• Pretomanid-d4 or Pretomanid-d5 (Internal Standard)

• Human plasma (K2EDTA)

• Methanol (LC-MS grade)

• Acetonitrile (LC-MS grade)

• Formic acid (LC-MS grade)

• Ethyl acetate (HPLC grade)

• Water (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

2. Preparation of Solutions

• Pretomanid Stock Solution (1 mg/mL): Accurately weigh and dissolve pretomanid in methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve Pretomanid-d4/d5 in methanol.

• Working Standard Solutions: Prepare serial dilutions of the pretomanid stock solution in methanol to create calibration standards.

• Internal Standard Spiking Solution (500 ng/mL): Dilute the internal standard stock solution in ethyl acetate.

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.

3. Sample Preparation (Liquid-Liquid Extraction)

• Thaw plasma samples, calibration standards, and quality control (QC) samples at room temperature.

• Sonicate the thawed samples for approximately 5 minutes.

• Aliquot 40 µL of water into 1.5 mL microcentrifuge tubes.

• Add 40 µL of each plasma sample, standard, or QC to the corresponding tube.

• Add 300 µL of the internal standard spiking solution (500 ng/mL in ethyl acetate) to all tubes except for the double blank (add 300 µL of ethyl acetate to the double blank).

• Vortex mix for 10-15 minutes.

• Centrifuge at 14,000 rpm for 10 minutes.

• Transfer the supernatant (organic layer) to a new set of tubes.

• Evaporate the solvent to dryness under a stream of nitrogen at 40°C.

• Reconstitute the dried residue in 100 µL of the mobile phase (e.g., 15% Mobile Phase A and 85% Mobile Phase B).

• Vortex for 1 minute and transfer to autosampler vials for LC-MS/MS analysis.

4. LC-MS/MS Conditions

• LC System: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.

• Column: Agilent Poroshell C18 column or equivalent.[1][5]

• Mobile Phase: Isocratic elution with 15% Mobile Phase A (0.1% formic acid in water) and 85% Mobile Phase B (0.1% formic acid in acetonitrile).[1]

• Flow Rate: 400 µL/min.[1][5]

• Injection Volume: 10 µL.[1]

• Autosampler Temperature: ~8°C.[1]

• Run Time: 4 minutes.[1]

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Detection Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions:

  • Pretomanid: m/z 360.2 → 175.0[1]

  • Pretomanid-d5: m/z 365.2 → 175.0[1]

5. Calibration Curve and Quantification

• The calibration curve is constructed by plotting the peak area ratio of pretomanid to the internal standard against the nominal concentration of the calibration standards.

• A linear regression with a weighting factor of 1/x² is typically used.

• The concentration of pretomanid in the QC and unknown samples is determined from the calibration curve.

• The typical calibration range for this assay is 10 - 10,000 ng/mL.[1][5]

6. Method Validation The bioanalytical method should be validated according to regulatory guidelines (e.g., FDA, EMA) for selectivity, sensitivity, accuracy, precision, recovery, matrix effect, and stability.[1]

• Accuracy and Precision: Inter- and intra-day precision should be <15% CV (coefficient of variation), and accuracy should be within ±15% of the nominal value.[1][5]

• Recovery: The extraction recovery of pretomanid should be consistent and reproducible. A recovery of around 72.4% has been reported.[1][5]

• Stability: The stability of pretomanid should be evaluated under various conditions, including short-term bench-top, long-term storage (-80°C), and freeze-thaw cycles.[1]

Visualizations

References

• 1. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. accessdata.fda.gov [accessdata.fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. Characterizing Absorption Properties of Dispersible Pretomanid Tablets Using Population Pharmacokinetic Modelling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pretomanid Quantification in Plasma

These application notes provide detailed protocols for the sample preparation of Pretomanid in plasma for quantitative analysis, targeting researchers, scientists, and drug development professionals. The methodologies described are based on validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

Introduction

Pretomanid (formerly PA-824) is a nitroimidazole antibiotic used in combination with other drugs for the treatment of multidrug-resistant tuberculosis (MDR-TB) and extensively drug-resistant tuberculosis (XDR-TB).[1][2][3] Accurate quantification of Pretomanid in plasma is crucial for pharmacokinetic studies, therapeutic drug monitoring, and clinical trials to ensure its efficacy and safety. This document outlines two primary sample preparation techniques: Liquid-Liquid Extraction (LLE) and Protein Precipitation (PPT), providing step-by-step protocols and associated performance data.

Method 1: Liquid-Liquid Extraction (LLE)

Liquid-liquid extraction is a robust method for separating Pretomanid from plasma components, which can interfere with analysis. This technique offers good recovery and minimizes matrix effects.[4][5][6][7]

Experimental Protocol

A validated LC-MS/MS method for the quantification of Pretomanid in human plasma utilizes LLE for sample preparation.[4][5][6][7]

Materials:

• Human plasma samples

• Pretomanid analytical standard

• Internal Standard (IS) solution (e.g., a structural analog)

• Extraction solvent (e.g., a mixture of organic solvents)

• Reconstitution solution (compatible with LC mobile phase)

• Polypropylene tubes (1.5 ml)

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Vortex mixer

Procedure:

• Sample Aliquoting: Pipette 40 µl of human plasma (sample, quality control, or blank) into a 1.5 ml polypropylene tube.[5]

• Internal Standard Addition: Add the internal standard solution to each tube (except for the blank matrix).

• Extraction: Add the organic extraction solvent.

• Vortexing: Vortex the tubes to ensure thorough mixing of the plasma and extraction solvent.

• Centrifugation: Centrifuge the samples to separate the aqueous and organic layers.

• Supernatant Transfer: Carefully transfer the organic supernatant to a new set of tubes.

• Evaporation: Evaporate the supernatant to dryness under a stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in the reconstitution solution.

• Injection: Inject a 10 µl sample volume into the LC-MS/MS system for analysis.[5]

Workflow Diagram

Caption: Liquid-Liquid Extraction Workflow for Pretomanid.

Quantitative Data Summary

Parameter	Result	Reference
Recovery	72.4%	[4][5][6][7]
Calibration Range	10 – 10,000 ng/ml	[4][5][6][7]
Inter-day Precision (%CV)	< 9%	[4][5][6]
Intra-day Precision (%CV)	< 9%	[4][5][6]
Accuracy	95.2% - 110%	[4][5][6]
Matrix Effect	No significant effect observed	[4][5][6]

Method 2: Protein Precipitation (PPT)

Protein precipitation is a simpler and faster method for sample preparation, making it suitable for high-throughput analysis.[8] This technique involves adding a water-miscible organic solvent to the plasma sample to precipitate the proteins.[8]

Experimental Protocol

This protocol is for the simultaneous determination of Pretomanid and Pyrazinamide in rat plasma using LC-MS/MS.[9]

Materials:

• Rat plasma samples (100 µL)

• Pretomanid and Pyrazinamide analytical standards

• Internal Standard (IS) solution (Metronidazole, 1 µg/mL)

• Acetonitrile (protein precipitating agent)

• Methanol (reconstitution solvent)

• Polypropylene tubes

• Centrifuge

• Evaporator (e.g., nitrogen evaporator)

• Vortex mixer

Procedure:

• Sample Aliquoting: Take 100 µL of rat plasma in a tube.[9]

• Internal Standard Addition: Add 10 µL of the internal standard solution (1 µg/mL).[9]

• Protein Precipitation: Add 800 µL of acetonitrile to the plasma sample.[9]

• Vortexing: Vortex the mixture for 5 minutes.[9]

• Centrifugation: Centrifuge the sample at 10,000 rpm for 10 minutes to pellet the precipitated proteins.[9]

• Supernatant Transfer: Transfer 500 µL of the protein-free supernatant to a new tube.[9]

• Evaporation: Evaporate the supernatant to dryness at 40 °C under a nitrogen stream.[9]

• Reconstitution: Dissolve the resulting extract in 50 µL of methanol.[9]

• Final Centrifugation: Vortex for 3 minutes and then centrifuge at 10,000 rpm for 10 minutes.[9]

• Injection: Inject a 5 µL aliquot of the supernatant into the LC-MS system.[9]

Workflow Diagram

Caption: Protein Precipitation Workflow for Pretomanid.

Quantitative Data Summary

Parameter	Pretomanid	Pyrazinamide	Reference
Calibration Range	50–7,500 ng/mL	500–75,000 ng/mL	[9][10]
Lower Limit of Quantification (LLOQ)	50 ng/mL	500 ng/mL	[9]
Precision (%RSD)	< 15%	< 15%	[9][10]
Accuracy (%RE)	within ±15%	within ±15%	[9][10]
Recovery	Not specified for individual compounds	Not specified for individual compounds	[9]
Matrix Effect	Within acceptable limits	Within acceptable limits	[9][10]

Method 3: Solid-Phase Extraction (SPE)

Solid-phase extraction is another common technique for sample clean-up that can provide high recovery and remove interfering substances.[11] While a specific, detailed protocol for Pretomanid in plasma using SPE was not identified in the provided search results, a general workflow for small molecules is presented below. C18 columns are commonly used for the extraction of steroids and other small molecules from plasma and tissue samples.[11]

General Experimental Protocol

• Column Conditioning: The SPE cartridge (e.g., C18) is conditioned with an organic solvent (e.g., methanol) followed by an aqueous solution (e.g., water) to activate the stationary phase.

• Sample Loading: The plasma sample, often pre-treated (e.g., diluted or acidified), is loaded onto the SPE cartridge.

• Washing: The cartridge is washed with a weak solvent to remove interfering substances while retaining the analyte of interest.

• Elution: A strong organic solvent is used to elute the retained Pretomanid from the cartridge.

• Evaporation and Reconstitution: The eluate is evaporated to dryness and then reconstituted in a solvent compatible with the analytical method.

Workflow Diagram

Caption: General Solid-Phase Extraction Workflow.

Conclusion

The choice of sample preparation method for Pretomanid quantification in plasma depends on the specific requirements of the study, such as required sensitivity, sample throughput, and available equipment. Liquid-liquid extraction provides excellent clean-up and recovery, while protein precipitation offers a simpler and faster workflow suitable for a large number of samples. Solid-phase extraction is another powerful technique that can be optimized for high selectivity and recovery. The protocols and data presented here provide a comprehensive guide for researchers to select and implement an appropriate sample preparation strategy for their analytical needs.

References

• 1. Profiling Pretomanid as a Therapeutic Option for TB Infection: Evidence to Date - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Modeling and Simulation of Pretomanid Pharmacokinetics in Pulmonary Tuberculosis Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pretomanid for tuberculosis treatment: an update for clinical purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 8. agilent.com [agilent.com]
• 9. akjournals.com [akjournals.com]
• 10. researchgate.net [researchgate.net]
• 11. Analysis of steroids in songbird plasma and brain by coupling solid phase extraction to radioimmunoassay - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Pretomanid-d4 in Tuberculosis Drug Studies: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Pretomanid-d4, a deuterated analog of the anti-tuberculosis drug Pretomanid, in drug development studies. The primary application of Pretomanid-d4 is as an internal standard (IS) for the quantitative analysis of Pretomanid in biological matrices using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This ensures the accuracy and precision of pharmacokinetic and other drug metabolism studies essential for the clinical development of Pretomanid.

Introduction to Pretomanid

Pretomanid is a novel nitroimidazooxazine antimicrobial agent with potent bactericidal activity against Mycobacterium tuberculosis (M. tuberculosis), the causative agent of tuberculosis (TB).[1][2] It is a key component of the BPaL regimen (bedaquiline, pretomanid, and linezolid), which is approved for the treatment of adults with extensively drug-resistant (XDR-TB) or treatment-intolerant/non-responsive multidrug-resistant tuberculosis (MDR-TB).[2] Pretomanid is a prodrug that requires activation by a deazaflavin-dependent nitroreductase (Ddn) enzyme within M. tuberculosis.[1][3] Its mechanism of action is twofold: under aerobic conditions, it inhibits the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall, leading to cell death.[4] Under anaerobic conditions, it acts as a respiratory poison through the release of nitric oxide.[4]

Role of Pretomanid-d4 as an Internal Standard

In quantitative bioanalysis, an internal standard is a compound with similar physicochemical properties to the analyte of interest, which is added in a known quantity to samples, calibrators, and quality controls. Deuterated analogs of the analyte, such as Pretomanid-d4, are considered the gold standard for use as internal standards in LC-MS/MS assays. This is because their chromatographic behavior and ionization efficiency are nearly identical to the non-deuterated analyte, but they can be distinguished by their difference in mass-to-charge ratio (m/z). The use of Pretomanid-d4 compensates for variations in sample preparation (e.g., extraction efficiency), injection volume, and matrix effects, thereby improving the accuracy and precision of Pretomanid quantification.[5][6]

Quantitative Data Summary

The following tables summarize key quantitative data related to the analysis of Pretomanid using a deuterated internal standard.

Table 1: LC-MS/MS Method Parameters for Pretomanid Quantification

Parameter	Value	Reference
Internal Standard	Deuterated Pretomanid (PA-824-d5 / C14H7D5F3N3O5)	[5][6]
Biological Matrix	Human Plasma	[5][6]
Sample Volume	25.0 µL - 40 µL	[5][6]
Extraction Method	Liquid-Liquid Extraction	[5]
Chromatography	UPLC / HPLC with C18 column	[5][6]
Mobile Phase	Acetonitrile, Water, Formic Acid	[5][6]
Ionization Mode	Positive Electrospray Ionization (ESI+)	[5]
Detection Mode	Multiple Reaction Monitoring (MRM)	[5]
Pretomanid MRM Transition (m/z)	360.2 → 175.0	[5]
Pretomanid-d5 MRM Transition (m/z)	365.2 → 175.0	[5]
Calibration Range	10.0 - 10,000 ng/mL	[5][6]

Table 2: Validation Parameters of LC-MS/MS Assay for Pretomanid

Parameter	Result	Reference
Intra-day Precision (%CV)	< 9%	[5]
Inter-day Precision (%CV)	< 9%	[5]
Accuracy	95.2% - 110%	[5]
Recovery	72.4%	[5]
Matrix Effect	No significant effect observed	[5]

Table 3: Pharmacokinetic Parameters of Pretomanid in Humans

Parameter	Value	Condition	Reference
Tmax (Time to maximum concentration)	~5 hours	-	[5]
Cmax (Maximum concentration)	2000 - 4000 ng/mL	Following 200 mg dose	[5]
Cmax (average range)	465.3 – 1,183 ng/ml	50 mg – 200 mg doses	[5]

Experimental Protocols

Protocol for Quantification of Pretomanid in Human Plasma using LC-MS/MS with Pretomanid-d4 as an Internal Standard

This protocol is a generalized procedure based on published methods.[5][6] Researchers should perform their own method development and validation.

4.1.1. Materials and Reagents

• Pretomanid analytical standard

• Pretomanid-d4 (or Pretomanid-d5) internal standard

• Human plasma (with anticoagulant)

• Acetonitrile (LC-MS grade)

• Water (LC-MS grade)

• Formic acid (LC-MS grade)

• Ethyl acetate (HPLC grade)

• Microcentrifuge tubes

• Pipettes and tips

• Vortex mixer

• Centrifuge

• Nitrogen evaporator

• LC-MS/MS system with a C18 column

4.1.2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare stock solutions of Pretomanid and Pretomanid-d4 in a suitable organic solvent (e.g., methanol or acetonitrile).

• Working Standard Solutions: Prepare a series of working standard solutions of Pretomanid by serial dilution of the stock solution to create calibration standards.

• Internal Standard Working Solution: Prepare a working solution of Pretomanid-d4 at a fixed concentration (e.g., 500 ng/mL) in the extraction solvent (e.g., ethyl acetate).

4.1.3. Sample Preparation (Liquid-Liquid Extraction)

• Thaw plasma samples, calibration standards, and quality control samples at room temperature.

• Vortex the samples to ensure homogeneity.

• Aliquot 40 µL of each plasma sample, standard, or QC into a microcentrifuge tube.

• Add 300 µL of the internal standard working solution to each tube (except for the double blank, to which 300 µL of extraction solvent without IS is added).

• Vortex the tubes for 1 minute to mix thoroughly.

• Centrifuge the tubes at approximately 16,000 x g for 5 minutes.

• Transfer the supernatant (organic layer) to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at approximately 40°C.

• Reconstitute the dried extract in 200 µL of the mobile phase (e.g., 80:20:0.1, acetonitrile:water:formic acid, v/v/v).

• Vortex for 30 seconds to dissolve the residue.

• Transfer the reconstituted samples to an autosampler vial or plate for LC-MS/MS analysis.

4.1.4. LC-MS/MS Analysis

• Inject 10 µL of the prepared sample onto the LC-MS/MS system.

• Perform chromatographic separation on a C18 column with an isocratic or gradient elution using a mobile phase consisting of acetonitrile, water, and formic acid.

• Detect Pretomanid and Pretomanid-d4 using a tandem mass spectrometer in positive ESI mode with MRM.

  • Monitor the transition m/z 360.2 → 175.0 for Pretomanid.

  • Monitor the transition m/z 365.2 → 175.0 for Pretomanid-d5.

• Integrate the peak areas for both the analyte and the internal standard.

4.1.5. Data Analysis

• Calculate the peak area ratio of Pretomanid to Pretomanid-d4 for each sample, standard, and QC.

• Generate a calibration curve by plotting the peak area ratio versus the concentration of the calibration standards using a linear regression model.

• Determine the concentration of Pretomanid in the unknown samples by interpolating their peak area ratios from the calibration curve.

Visualizations

Signaling Pathway: Mechanism of Action of Pretomanid

Caption: Mechanism of action of Pretomanid in M. tuberculosis.

Experimental Workflow: Pharmacokinetic Study using Pretomanid-d4

Caption: Workflow for a pharmacokinetic study of Pretomanid.

References

• 1. Synthesis and evaluation of Pretomanid (PA-824) oxazolidinone hybrids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Profiling Pretomanid as a Therapeutic Option for TB Infection: Evidence to Date - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Modeling and Simulation of Pretomanid Pharmacokinetics in Pulmonary Tuberculosis Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Antitubercular Nitroimidazoles Revisited: Synthesis and Activity of the Authentic 3-Nitro Isomer of Pretomanid - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Phase 1 Study of the Effects of the Tuberculosis Treatment Pretomanid, Alone and in Combination With Moxifloxacin, on the QTc Interval in Healthy Volunteers - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pretomanid-d4 in In Vitro and In Vivo Experimental Designs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the use of Pretomanid-d4 in both laboratory (in vitro) and animal (in vivo) experimental settings. Pretomanid-d4, a deuterated analog of the anti-tuberculosis drug Pretomanid, serves as an invaluable tool, primarily as an internal standard in quantitative bioanalysis. This document outlines its application in key experimental workflows, from determining drug efficacy against Mycobacterium tuberculosis to analyzing its pharmacokinetic profile.

In Vitro Applications

Bioanalytical Method for Pretomanid Quantification in Plasma using LC-MS/MS

Pretomanid-d4 is crucial as an internal standard (IS) for the accurate quantification of Pretomanid in biological matrices, such as plasma, using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS). The stable isotope-labeled standard co-elutes with the analyte and experiences similar matrix effects and ionization suppression, ensuring high accuracy and precision of the measurement.[1][2]

Experimental Protocol: Quantification of Pretomanid in Human Plasma

This protocol describes a validated method for determining Pretomanid concentrations in human plasma.[1][2][3][4]

a. Sample Preparation (Liquid-Liquid Extraction):

• Thaw plasma samples, calibration standards (STD), and quality controls (QC) at room temperature.

• Vortex samples to ensure homogeneity.

• To a 1.5 mL microcentrifuge tube, add 40 µL of plasma sample, STD, or QC.

• Add 300 µL of internal standard working solution (Pretomanid-d4 in ethyl acetate at a concentration of 500 ng/mL).

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifuge at 16,000 x g for 5 minutes.

• Transfer the organic supernatant to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 200 µL of mobile phase.

• Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

b. LC-MS/MS Conditions:

• LC System: Agilent 1260 HPLC system or equivalent.[5]

• Column: Agilent Poroshell C18, 50 mm × 4.6 mm, 2.7 µm.[1][2][3][4]

• Mobile Phase: Isocratic elution with 15% Mobile Phase A (0.1% formic acid in water) and 85% Mobile Phase B (0.1% formic acid in acetonitrile).[1]

• Flow Rate: 400 µL/min.[1][2][3][4]

• Injection Volume: 10 µL.

• MS System: AB Sciex API 3200 triple quadrupole mass spectrometer or equivalent.[1][2][3][4]

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• MRM Transitions:

  • Pretomanid: m/z 360.2 → 175.1[6][7]

  • Pretomanid-d4 (IS): m/z 365.2 → 175.0[1]

Data Presentation: Pretomanid LC-MS/MS Assay Validation Parameters

Parameter	Result	Reference
Calibration Range	10 - 10,000 ng/mL	[1][2][3][4]
Inter-day Precision (%CV)	< 9%	[1][2][3][4]
Intra-day Precision (%CV)	< 9%	[1][2][3][4]
Accuracy	95.2% - 110%	[1][2][3][4]
Recovery	72.4%	[1][2][3][4]
Lower Limit of Quantification (LLOQ)	10 ng/mL	[1]

Workflow for LC-MS/MS Quantification of Pretomanid

Caption: Workflow for the quantification of Pretomanid in plasma using LC-MS/MS with Pretomanid-d4 as an internal standard.

In Vitro Anti-mycobacterial Activity Assays

The following protocols are for determining the efficacy of Pretomanid against Mycobacterium tuberculosis (Mtb).

Experimental Protocol: Minimum Inhibitory Concentration (MIC) Determination

This assay determines the lowest concentration of Pretomanid that inhibits the visible growth of Mtb.[8][9][10]

• Prepare a stock solution of Pretomanid in a suitable solvent (e.g., DMSO).

• In a 96-well microplate, perform serial two-fold dilutions of Pretomanid in Middlebrook 7H9 broth supplemented with OADC.

• Prepare an inoculum of Mtb (e.g., H37Rv) and adjust the turbidity to a McFarland standard of 1.0, then dilute to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

• Add the bacterial inoculum to each well containing the drug dilutions. Include a drug-free well as a growth control and a well with broth only as a negative control.

• Seal the plates and incubate at 37°C for 7-14 days.

• The MIC is determined as the lowest concentration of Pretomanid that shows no visible growth.[10]

Data Presentation: MIC of Pretomanid against M. tuberculosis

Mtb Strain Type	MIC Range (µg/mL)	Reference
Drug-Susceptible	0.015 - 0.25	[11]
Drug-Resistant	0.03 - 0.53	[11]
H37Rv (Reference Strain)	0.06 - 0.25	[12]
Lineage 1	~1.0	[13][14]
Lineages 2, 3, 4, 7	~0.125	[14]

Experimental Protocol: Intracellular Activity in Macrophages

This assay evaluates the ability of Pretomanid to kill Mtb residing within macrophages.[1][11][12][15]

• Culture and differentiate a human monocytic cell line (e.g., THP-1) into macrophages using PMA.[5]

• Infect the macrophage monolayer with Mtb (e.g., H37Rv) at a multiplicity of infection (MOI) of 10 for 4 hours.

• Wash the cells to remove extracellular bacteria.

• Add fresh culture medium containing various concentrations of Pretomanid.

• Incubate the infected and treated cells for a specified period (e.g., 4 days).

• Lyse the macrophages to release the intracellular bacteria.

• Determine the number of viable bacteria by plating serial dilutions of the lysate on Middlebrook 7H11 agar and counting the colony-forming units (CFUs) after incubation.

• Calculate the reduction in intracellular CFUs compared to untreated control cells.

Data Presentation: Intracellular Efficacy of Pretomanid

Cell Line	Mtb Strain	Pretomanid Concentration	Incubation Time	Log10 CFU Reduction	Reference
THP-1	H37Rv	1.3 µg/mL	4 days	Significant reduction	[11]
Murine BMDM	Erdman	1.3 µg/mL	4 days	Increased potency in activated macrophages	[11]

Mechanism of Action of Pretomanid

Pretomanid is a prodrug that requires activation within the mycobacterium. Its mechanism of action is twofold, targeting both replicating and non-replicating bacteria.[4][16]

Caption: Simplified signaling pathway of Pretomanid's mechanism of action in Mycobacterium tuberculosis.

In Vivo Applications

Efficacy Study in a Murine Model of Tuberculosis

Animal models are essential for evaluating the in vivo efficacy of new anti-tuberculosis drugs. The BALB/c mouse model is commonly used for this purpose.[17][18]

Experimental Protocol: Pretomanid Efficacy in BALB/c Mice

• Infection: Infect female BALB/c mice via aerosol with a low dose of Mtb (e.g., H37Rv) to establish a chronic infection.

• Treatment Initiation: Begin treatment approximately 2-4 weeks post-infection.

• Drug Administration: Administer Pretomanid orally (e.g., by gavage) once daily at the desired dose (e.g., 100 mg/kg). Pretomanid is often formulated in a vehicle like 0.5% carboxymethylcellulose.

• Treatment Duration: Treat the mice for a specified period, typically 4 to 8 weeks.

• Efficacy Assessment: At the end of the treatment period, euthanize the mice and aseptically remove the lungs and spleens.

• Bacterial Load Determination: Homogenize the organs and plate serial dilutions on Middlebrook 7H11 agar.

• CFU Enumeration: Incubate the plates at 37°C for 3-4 weeks and count the number of CFUs.

• Data Analysis: Compare the mean CFU counts in the lungs and spleens of treated mice to those of untreated control mice to determine the reduction in bacterial load.

Data Presentation: In Vivo Efficacy of Pretomanid in Murine Model

Mouse Strain	Mtb Strain	Pretomanid Dose (mg/kg/day)	Treatment Duration	Organ	Log10 CFU Reduction (vs. Control)	Reference
BALB/c	H37Rv	100	1 month	Lungs	>1.0	[17]
C3HeB/FeJ	HN878	100 (in BPaL regimen)	2 months	Lungs	Significant reduction	[18]

Pharmacokinetic Study in Animal Models

Pharmacokinetic (PK) studies are performed to understand the absorption, distribution, metabolism, and excretion (ADME) of a drug. Pretomanid-d4 is used as the internal standard for the quantification of Pretomanid in plasma samples collected from these studies.

Experimental Protocol: Pharmacokinetic Analysis in Rats

• Dosing: Administer a single oral dose of Pretomanid to Sprague-Dawley rats (e.g., 20 mg/kg).

• Blood Sampling: Collect blood samples from the tail vein at various time points post-dose (e.g., 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours).

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Quantify the concentration of Pretomanid in the plasma samples using a validated LC-MS/MS method with Pretomanid-d4 as the internal standard (as described in the in vitro section).

• Pharmacokinetic Parameter Calculation: Use pharmacokinetic software to calculate key parameters such as Cmax, Tmax, AUC, and half-life.

Data Presentation: Pharmacokinetic Parameters of Pretomanid in Animal Models

Animal Species	Dose (mg/kg)	Route	Cmax (µg/mL)	Tmax (h)	AUC (µg·h/mL)	Half-life (h)	Reference
Rat	20	Oral	2.8 ± 0.5	4.0 ± 0.0	35.4 ± 6.2	5.1 ± 0.9
Mouse	25	Oral	-	-	~30	-
Guinea Pig	100	Oral	1.7	4	28.1	16.9	[18]

Workflow for In Vivo Efficacy and PK Studies

References

• 1. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 4. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Impaired fatty acid import or catabolism in macrophages restricts intracellular growth of Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. journals.asm.org [journals.asm.org]
• 7. Incorporation of macrophage immune stresses into an intracellular assay of drug tolerance in Mycobacterium tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Prevalence and genetic basis of Mycobacterium tuberculosis resistance to pretomanid in China - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Population Pharmacokinetics of the Antituberculosis Agent Pretomanid - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Contribution of Pretomanid to Novel Regimens Containing Bedaquiline with either Linezolid or Moxifloxacin and Pyrazinamide in Murine Models of Tuberculosis - PMC [pmc.ncbi.nlm.nih.gov]
• 13. biorxiv.org [biorxiv.org]
• 14. Preserved efficacy and reduced toxicity with intermittent linezolid dosing in combination with bedaquiline and pretomanid in a murine TB model - preLights [prelights.biologists.com]
• 15. researchgate.net [researchgate.net]
• 16. hopkinsmedicine.org [hopkinsmedicine.org]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Matrix Effects with Pretomanid-d4

This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate matrix effects when using Pretomanid-d4 as an internal standard in quantitative bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern when analyzing Pretomanid?

A1: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting compounds from the sample matrix. This interference can lead to ion suppression (a decrease in signal) or ion enhancement (an increase in signal), ultimately affecting the accuracy, precision, and sensitivity of the quantitative analysis of Pretomanid. These effects are a major concern in quantitative Liquid Chromatography-Mass Spectrometry (LC-MS) because they can lead to inaccurate measurement of Pretomanid concentrations. The primary cause is the competition between Pretomanid and matrix components for ionization in the mass spectrometer's ion source.

Q2: I am using Pretomanid-d4, a deuterated internal standard. Shouldn't that compensate for matrix effects?

A2: Ideally, a deuterated internal standard like Pretomanid-d4, which is chemically almost identical to Pretomanid, will co-elute and experience the same degree of ion suppression or enhancement, thus providing accurate correction. However, this is not always the case. A phenomenon known as "differential matrix effects" can occur where the analyte and the internal standard are affected differently by the sample matrix.[1] This can happen if there is a slight chromatographic separation between Pretomanid and Pretomanid-d4, exposing them to different matrix components as they elute.[1] Even minor differences in retention time can lead to significant variations in ionization efficiency.[2]

Q3: My Pretomanid-d4 signal is low and inconsistent across samples. What are the potential causes?

A3: Several factors could contribute to a low and inconsistent signal for Pretomanid-d4:

• Ion Suppression: The most common cause is ion suppression from matrix components co-eluting with the internal standard.[3][4][5]

• Suboptimal Concentration: If the concentration of Pretomanid-d4 is significantly lower than that of the endogenous matrix components, its signal can be suppressed.[6]

• Isotopic Instability (H/D Exchange): Deuterium atoms in certain positions on a molecule can be susceptible to back-exchange with protons from the solvent or matrix, leading to a loss of the isotopic label and a weaker signal.[1][6] It is crucial to use internal standards with deuterium labels in stable, non-exchangeable positions.[1]

• Poor Quality or Degradation: The chemical or isotopic purity of the standard may be low, or it may have degraded due to improper storage and handling.[6]

• Instrumental Issues: A dirty ion source, incorrect instrument tuning, or detector fatigue can lead to a general decrease in signal intensity for all ions.[6]

Troubleshooting Guide

If you are experiencing issues with matrix effects when using Pretomanid-d4, follow this step-by-step guide to identify and resolve the problem.

Step 1: Assess the Presence and Magnitude of Matrix Effects

The first step is to confirm that matrix effects are indeed the root cause of your analytical issues.

Experimental Protocol: Post-Extraction Spike Analysis

Objective: To quantify the extent of ion suppression or enhancement on Pretomanid and Pretomanid-d4.

Methodology:

• Prepare three sets of samples:

  • Set A (Neat Solution): Prepare Pretomanid standards at low, medium, and high concentrations in a clean solvent (e.g., mobile phase or reconstitution solvent). Add Pretomanid-d4 at the working concentration.

  • Set B (Post-Extraction Spike): Extract six different lots of blank matrix (e.g., plasma) using your established sample preparation method. After the final extraction step, spike the extracted matrix with Pretomanid standards at the same low, medium, and high concentrations. Also, add Pretomanid-d4 at the working concentration.

  • Set C (Pre-Extraction Spike): Spike blank matrix with Pretomanid standards at low, medium, and high concentrations and Pretomanid-d4 at the working concentration before extraction.

• Analyze all three sets using your LC-MS/MS method.

• Calculate the Matrix Factor (MF) and Recovery (RE):

  • Matrix Factor (MF %): (Peak Area in Set B / Peak Area in Set A) x 100

  • Recovery (RE %): (Peak Area in Set C / Peak Area in Set B) x 100

  • Process Efficiency (PE %): (Peak Area in Set C / Peak Area in Set A) x 100

Data Interpretation:

Matrix Factor (MF)	Interpretation
MF = 100%	No significant matrix effect.
MF < 100%	Ion suppression is occurring.
MF > 100%	Ion enhancement is occurring.

A coefficient of variation (%CV) of the matrix factor across the different lots of matrix of >15% indicates significant variability in the matrix effect.

Step 2: Pinpoint the Source of the Matrix Effect

Once matrix effects are confirmed, identify the cause.

Troubleshooting Workflow

Caption: Troubleshooting workflow for identifying and mitigating matrix effects.

Step 3: Implement Mitigation Strategies

Based on your findings, apply one or more of the following strategies.

Mitigation Strategies for Pretomanid Matrix Effects

Strategy	Detailed Methodology	When to Use
Optimize Sample Preparation	Solid-Phase Extraction (SPE): Use a mixed-mode or polymeric SPE sorbent to selectively extract Pretomanid and remove interfering phospholipids and salts.[7] Liquid-Liquid Extraction (LLE): Test different organic solvents and pH conditions to optimize the extraction of Pretomanid while leaving matrix components behind. A validated method for Pretomanid in plasma utilized LLE.[8][9][10] Protein Precipitation (PPT): While the simplest method, it is often the least effective at removing matrix components.[7] If used, ensure efficient protein removal and consider a subsequent clean-up step.	When significant ion suppression is observed and a cleaner sample extract is needed.
Modify Chromatographic Conditions	Change Mobile Phase: Adjust the pH of the mobile phase to alter the retention time of Pretomanid relative to interfering matrix components.[7] Gradient Optimization: Increase the gradient length or modify the slope to improve the separation between Pretomanid, Pretomanid-d4, and co-eluting matrix interferences. Alternative Column Chemistry: Test a different column stationary phase (e.g., PFP, Cyano) to achieve a different selectivity.	When differential matrix effects are suspected due to slight separation of Pretomanid and Pretomanid-d4, or when an interference co-elutes directly with the analyte/IS peak.
Adjust Mass Spectrometer Parameters	Optimize Ion Source Parameters: Adjust the ion source temperature, gas flows (nebulizer, auxiliary, collision), and spray voltage to find conditions that minimize the impact of matrix components on Pretomanid ionization. Change Ionization Mode: While Electrospray Ionization (ESI) is common, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to matrix effects for certain compounds.[11][12]	As a complementary approach when sample preparation and chromatography optimization are insufficient.
Sample Dilution	Dilute the sample extract with the initial mobile phase. This reduces the concentration of all components, including matrix interferences.	If the assay has sufficient sensitivity to allow for dilution without compromising the lower limit of quantification (LLOQ).[13]

Signaling Pathway of Matrix Effects

Caption: The process of ion suppression due to matrix effects in LC-MS.

By systematically following this guide, researchers can effectively troubleshoot and mitigate matrix effects, ensuring the development of robust and reliable quantitative assays for Pretomanid.

References

• 1. benchchem.com [benchchem.com]
• 2. myadlm.org [myadlm.org]
• 3. Ion Suppression in Mass Spectrometry: Causes, Effects, and Mitigation Strategies | PPTX [slideshare.net]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 11. Ion suppression in liquid chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 12. Matrix effect in bio-analysis of illicit drugs with LC-MS/MS: influence of ionization type, sample preparation, and biofluid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Optimizing Pretomanid-d4 for Use as an Internal Standard

This guide provides researchers, scientists, and drug development professionals with detailed protocols and troubleshooting advice for optimizing the concentration of Pretomanid-d4 as an internal standard (IS) in bioanalytical assays.

Frequently Asked Questions (FAQs)

Q1: What is the role of Pretomanid-d4 in our analytical method?

Pretomanid-d4 is a stable isotope-labeled (SIL) internal standard. It is chemically and physically almost identical to the analyte, Pretomanid, but has a slightly higher mass due to the replacement of hydrogen atoms with deuterium. Its primary role is to compensate for variability during the analytical process, including sample preparation, injection volume differences, and instrument response fluctuations.[1][2][3] By adding a fixed concentration of Pretomanid-d4 to every sample, calibrator, and quality control (QC), we can use the ratio of the analyte's response to the IS's response for accurate quantification.[1][4]

Q2: Why is it critical to optimize the concentration of Pretomanid-d4?

Optimizing the internal standard concentration is crucial for ensuring the accuracy, precision, and robustness of the bioanalytical method.[5][6]

• Too Low Concentration: May result in a poor signal-to-noise ratio and high variability in the IS response, especially in samples with high levels of Pretomanid which could suppress the IS signal.

• Too High Concentration: Can lead to detector saturation, ion suppression of the analyte (Pretomanid), and potential "crosstalk," where the isotopic impurity of the IS contributes to the analyte's signal, particularly at the Lower Limit of Quantification (LLOQ).[7]

The goal is to find a concentration that provides a stable and reproducible signal across the entire calibration range without interfering with the analyte's measurement.

Q3: What are the characteristics of an ideally optimized Pretomanid-d4 concentration?

An optimal concentration should yield an internal standard that:

• Provides a consistent and reproducible peak area across all calibration standards, QCs, and unknown samples.

• Does not cause ion suppression or enhancement of the Pretomanid signal.

• Has a response that is high enough to be well above the instrument's noise level but not so high that it saturates the detector.

• Ensures the analyte/IS peak area ratio is directly proportional to the analyte concentration across the entire calibration curve.

Experimental Protocol: Determining the Optimal Pretomanid-d4 Concentration

This protocol describes an experiment to evaluate three different concentrations of Pretomanid-d4 to select the most appropriate one for quantifying Pretomanid in human plasma.

1. Preparation of Stock and Working Solutions:

• Pretomanid Stock (1 mg/mL): Accurately weigh 10 mg of Pretomanid and dissolve in 10 mL of methanol.

• Pretomanid-d4 Stock (1 mg/mL): Accurately weigh 10 mg of Pretomanid-d4 and dissolve in 10 mL of methanol.

• Pretomanid Working Solutions (for Calibration and QCs): Perform serial dilutions from the Pretomanid stock solution with 50:50 methanol:water to prepare working solutions for spiking into plasma to create calibration standards (e.g., 10-10,000 ng/mL) and quality control samples (Low, Mid, High).[8][9]

• Pretomanid-d4 Working Solutions (IS Working Solutions): Dilute the Pretomanid-d4 stock solution with acetonitrile (ACN) to create three concentrations for testing:

  • IS-Low: 25 ng/mL

  • IS-Mid: 100 ng/mL

  • IS-High: 500 ng/mL

2. Sample Preparation (Protein Precipitation):

This experiment will be run in triplicate for each IS concentration.

• Label three sets of 1.5 mL microcentrifuge tubes.

• To each tube, add 50 µL of blank human plasma.

• Spike with the appropriate Pretomanid working solution to prepare a full calibration curve and QC samples (Low, Mid, High) for each set.

• For protein precipitation, add 150 µL of the designated IS Working Solution (IS-Low, IS-Mid, or IS-High) to the corresponding set of tubes.[10][11] The IS solution also serves as the protein precipitation agent.

• Vortex each tube for 30 seconds to ensure thorough mixing and protein precipitation.[12]

• Centrifuge the samples at 14,000 rpm for 10 minutes to pellet the precipitated proteins.[11][12]

• Carefully transfer 100 µL of the clear supernatant to a 96-well plate or autosampler vials for LC-MS/MS analysis.[12]

3. LC-MS/MS Analysis:

• LC System: Standard HPLC or UHPLC system.

• Column: C18 reversed-phase column (e.g., Agilent Poroshell C18).[8][9]

• Mobile Phase: Isocratic or gradient elution with a mixture of an aqueous solvent (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile).

• Flow Rate: 400-600 µL/min.[8][9]

• Injection Volume: 5-10 µL.

• Mass Spectrometer: Triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI), Positive Mode.[13]

• Detection Mode: Multiple Reaction Monitoring (MRM).

  • Pretomanid Transition: m/z 360.1 → 175.1[13]

  • Pretomanid-d4 Transition: m/z 364.1 → 179.1 (hypothetical, assuming 4 deuterium atoms on a stable part of the molecule).

4. Data Analysis:

• Integrate the peak areas for both Pretomanid and Pretomanid-d4 in all samples.

• Calculate the coefficient of variation (%CV) of the Pretomanid-d4 peak area across all samples for each of the three concentrations tested.

• Calculate the Analyte/IS peak area ratios.

• Construct a calibration curve for each IS concentration by plotting the peak area ratio against the Pretomanid concentration. Apply a linear regression (1/x² weighting).

• Calculate the concentration of the QC samples using the regression equation from their respective calibration curves and determine the accuracy (% bias).

Data Presentation: Evaluating IS Concentration

The following tables summarize hypothetical data from the experiment described above.

Table 1: Pretomanid-d4 (IS) Peak Area Response and Variability

IS Concentration	Mean IS Peak Area	IS Peak Area %CV (across all samples)	Observation
25 ng/mL (IS-Low)	85,000	25.6%	High variability, potential for poor signal-to-noise at the LLOQ.
100 ng/mL (IS-Mid)	450,000	4.2%	Stable and consistent response across the analytical run.
500 ng/mL (IS-High)	2,800,000	15.1%	High response, potential for detector saturation and analyte suppression.

Table 2: Impact of IS Concentration on QC Sample Accuracy

QC Level	Target Conc. (ng/mL)	Calculated Conc. (ng/mL) at 25 ng/mL IS (% Accuracy)	Calculated Conc. (ng/mL) at 100 ng/mL IS (% Accuracy)	Calculated Conc. (ng/mL) at 500 ng/mL IS (% Accuracy)
Low QC	30	38.1 (127.0%)	31.2 (104.0%)	42.5 (141.7%)
Mid QC	300	345.0 (115.0%)	291.6 (97.2%)	351.3 (117.1%)
High QC	7500	8415.0 (112.2%)	7680.0 (102.4%)	8925.0 (119.0%)

Based on the hypothetical data, the 100 ng/mL (IS-Mid) concentration is optimal. It provides a consistent IS peak area response (%CV < 15%) and yields the best accuracy for the QC samples (within ±15% of nominal values), indicating it effectively compensates for analytical variability without introducing interference.

Troubleshooting Guide

Q: My internal standard (Pretomanid-d4) response is highly variable across the analytical run (>20% CV). What are the potential causes?

• Inconsistent Sample Preparation: This is a common cause, including pipetting errors during the addition of the IS or plasma, or incomplete mixing during the protein precipitation step.[2][14]

  • Solution: Ensure pipettes are calibrated. Vortex all samples for a consistent duration immediately after adding the IS.

• Matrix Effects: Co-eluting substances from the plasma can suppress or enhance the ionization of the IS. A stable isotope-labeled IS should ideally co-elute with the analyte and experience the same matrix effects, but severe effects can still cause variability.[5][15]

  • Solution: Improve sample cleanup (e.g., use liquid-liquid extraction or solid-phase extraction instead of protein precipitation). Adjust chromatography to separate the IS from the interfering components.

• Instrument Instability: Issues with the autosampler (inconsistent injection volumes) or a drifting mass spectrometer response can lead to variability.[14][15]

  • Solution: Run instrument performance qualifications. Check for clogs in the sample loop or syringe. Monitor system suitability samples throughout the run.

Q: The Pretomanid-d4 signal appears to be suppressing the Pretomanid signal, especially at low concentrations. Why is this happening?

This typically occurs if the internal standard concentration is too high. The high abundance of IS ions can compete with the analyte ions for ionization in the mass spectrometer's source, reducing the analyte's signal.

• Solution: Select a lower IS concentration. Based on our experiment, 100 ng/mL was effective. If suppression is still observed, test an even lower concentration (e.g., 50 ng/mL) and re-evaluate the performance.

Q: I am seeing a significant signal for Pretomanid in my blank samples (without analyte, only IS). What is the cause?

This is known as "crosstalk" and can be caused by:

• Isotopic Impurity: The Pretomanid-d4 standard may contain a small amount of unlabeled Pretomanid.[7]

  • Solution: According to regulatory guidelines, the response from the IS at the MRM transition of the analyte should not be more than 5% of the analyte's response at the LLOQ.[7] If it is higher, a new, purer batch of the internal standard may be required.

• In-Source Fragmentation: The Pretomanid-d4 could lose its deuterium atoms in the mass spectrometer source, generating an ion with the same mass as unlabeled Pretomanid.

  • Solution: Optimize MS source conditions (e.g., cone voltage, collision energy) to minimize fragmentation. Ensure the deuterium labels are on a chemically stable part of the molecule.[16]

Visualized Workflows and Logic

Caption: Experimental workflow for optimizing Pretomanid-d4 concentration.

References

• 1. nebiolab.com [nebiolab.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. clinichrom.com [clinichrom.com]
• 12. benchchem.com [benchchem.com]
• 13. akjournals.com [akjournals.com]
• 14. Internal standard response variations during incurred sample analysis by LC-MS/MS: Case by case trouble-shooting - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. IS Responses in LC-MS/MS Bioanalysis - BioPharma Services [biopharmaservices.com]
• 16. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis | KCAS Bio [kcasbio.com]

Technical Support Center: Pretomanid-d4 Mass Spectrometry Analysis

Welcome to the technical support center for the analysis of Pretomanid and its deuterated internal standard, Pretomanid-d4, using mass spectrometry. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and mitigate ion suppression, ensuring accurate and reproducible quantification.

Frequently Asked Questions (FAQs)

Q1: What is ion suppression and why is it a concern for Pretomanid-d4 analysis?

A1: Ion suppression is a matrix effect that occurs during LC-MS analysis when co-eluting compounds from the sample matrix (e.g., plasma, serum) interfere with the ionization of the analyte of interest, in this case, Pretomanid-d4.[1][2] This interference reduces the signal intensity of the analyte, which can lead to inaccurate and imprecise measurements, and an underestimation of the analyte concentration.[3][4] Given that accurate quantification is critical in drug development, addressing ion suppression is paramount.

Q2: My Pretomanid-d4 internal standard signal is low and variable. Could this be due to ion suppression?

A2: A low and inconsistent signal for your Pretomanid-d4 internal standard is a strong indicator of ion suppression.[4] Other potential causes include suboptimal mass spectrometer parameters, degradation of the standard, or inefficient sample extraction.[4] Variable ion suppression between different samples is particularly problematic as it undermines the primary role of the internal standard, which is to normalize for variations in the analytical process.[3]

Q3: How can I confirm that ion suppression is affecting my Pretomanid-d4 signal?

A3: A post-column infusion experiment is a definitive way to identify the regions in your chromatogram where ion suppression is occurring.[3][5][6] This involves infusing a constant flow of a Pretomanid-d4 solution into the mass spectrometer while injecting a blank, extracted sample matrix. A dip in the baseline signal of Pretomanid-d4 indicates the elution of matrix components that are causing ion suppression.[3]

Q4: Can the concentration of Pretomanid-d4 itself contribute to ion suppression?

A4: Yes, it is possible. If the concentration of the deuterated internal standard is too high, it can compete with the native analyte (Pretomanid) for ionization, leading to suppression.[6] It is crucial to optimize the concentration of Pretomanid-d4 to ensure it provides a stable signal without interfering with the quantification of Pretomanid.[6][7]

Troubleshooting Guide: Reducing Ion Suppression for Pretomanid-d4

This guide provides a systematic approach to diagnosing and mitigating ion suppression in your LC-MS/MS analysis of Pretomanid-d4.

Step 1: Assess the Extent of Ion Suppression

Before making changes to your method, it's important to confirm and quantify the degree of ion suppression.

• Method: Post-Extraction Spike Analysis

• Protocol:

  • Prepare two sets of samples.

  • Set A (Pre-Spike): Spike a known concentration of Pretomanid and Pretomanid-d4 into a blank biological matrix before the extraction process.

  • Set B (Post-Spike): Extract a blank biological matrix. Spike the extracted matrix with the same concentration of Pretomanid and Pretomanid-d4.

  • Analysis: Analyze both sets of samples by LC-MS/MS.

  • Calculation:

Step 2: Optimize Sample Preparation

The most effective way to combat ion suppression is to remove interfering matrix components before they enter the mass spectrometer. [8]

• Protein Precipitation (PPT): This is a simple and fast method but often results in the least clean extracts, making it more susceptible to matrix effects. [3][8]* Liquid-Liquid Extraction (LLE): LLE offers a cleaner sample by partitioning the analyte into an immiscible organic solvent, leaving many interfering substances behind. [9]Published methods for Pretomanid have successfully used LLE. [10][11][12]* Solid-Phase Extraction (SPE): SPE can provide the cleanest extracts by using a solid sorbent to selectively bind and elute the analyte, effectively removing a wide range of interfering compounds. [9] Table 1: Comparison of Sample Preparation Techniques on Ion Suppression

Sample Preparation Method	Typical Recovery	Relative Ion Suppression	Throughput	Cost
Protein Precipitation (PPT)	High	High	High	Low
Liquid-Liquid Extraction (LLE)	Moderate to High	Moderate	Moderate	Moderate
Solid-Phase Extraction (SPE)	High	Low	Low to Moderate	High

Step 3: Refine Chromatographic Conditions

Optimizing the chromatographic separation can move the Pretomanid-d4 peak away from co-eluting matrix interferences. [3]

• Increase Chromatographic Resolution:

  • Use a column with a different stationary phase chemistry.

  • Optimize the mobile phase gradient to better separate Pretomanid-d4 from interfering peaks.

  • Decrease the flow rate to improve separation efficiency. [2]* Employ a Diverter Valve: A diverter valve can be used to direct the flow to waste during the parts of the run where highly interfering compounds, such as salts and phospholipids, elute, and only direct the flow to the mass spectrometer when Pretomanid-d4 is eluting.

Step 4: Adjust Mass Spectrometer Parameters

Fine-tuning the ion source parameters can help to minimize the impact of ion suppression. [4]

• Optimize Ion Source Settings: Adjust the ion source temperature, nebulizer gas, and other source parameters to ensure efficient desolvation and ionization of Pretomanid-d4. [4]* Use a Different Ionization Technique: While Electrospray Ionization (ESI) is commonly used, Atmospheric Pressure Chemical Ionization (APCI) can be less susceptible to ion suppression for certain compounds. [7]

Experimental Protocols

Protocol 1: Post-Column Infusion Experiment to Detect Ion Suppression

Objective: To identify the retention times at which matrix components cause ion suppression.

Materials:

• LC-MS/MS system

• Syringe pump

• T-connector

• Pretomanid-d4 standard solution (e.g., 100 ng/mL in mobile phase)

• Blank extracted biological matrix

Procedure:

• Set up the LC system with the analytical column.

• Connect the outlet of the LC column to a T-connector.

• Connect a syringe pump containing the Pretomanid-d4 standard solution to the second port of the T-connector.

• Connect the third port of the T-connector to the mass spectrometer's ion source.

• Begin infusing the Pretomanid-d4 solution at a low, constant flow rate (e.g., 5-10 µL/min).

• Set the mass spectrometer to monitor the MRM transition for Pretomanid-d4. A stable baseline signal should be observed.

• Inject the blank extracted biological matrix onto the LC column and start the chromatographic run.

• Monitor the Pretomanid-d4 signal throughout the run. Any significant drop in the signal indicates the elution of interfering compounds causing ion suppression.

Visualizations

Caption: A troubleshooting workflow for identifying and mitigating ion suppression.

Caption: The impact of different sample preparation techniques on ion suppression.

References

• 1. longdom.org [longdom.org]
• 2. Ion suppression in liquid chromatography–mass spectrometry - Wikipedia [en.wikipedia.org]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. Ion suppression in mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Systematic investigation of ion suppression and enhancement effects of fourteen stable-isotope-labeled internal standards by their native analogues using atmospheric-pressure chemical ionization and electrospray ionization and the relevance for multi-analyte liquid chromatographic/mass spectrometric procedures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. gmi-inc.com [gmi-inc.com]
• 10. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pure.johnshopkins.edu [pure.johnshopkins.edu]

improving peak shape and resolution for Pretomanid-d4

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the chromatographic analysis of Pretomanid-d4. The focus is on improving peak shape and resolution during liquid chromatography experiments.

Troubleshooting Guides & FAQs

1. What causes peak tailing in my Pretomanid-d4 chromatogram and how can I fix it?

Peak tailing, where the latter half of the peak is broader than the front half, is a common issue in liquid chromatography.[1][2] It can lead to inaccurate integration and reduced resolution. The primary causes and solutions are outlined below:

• Secondary Interactions: Residual silanol groups on silica-based columns can interact with basic analytes, causing tailing.[3] Pretomanid-d4, like its parent compound, has functional groups that can engage in these secondary interactions.

  • Solution: Use an end-capped column or a column with a polar-embedded phase to shield the silanol groups.[3] Adjusting the mobile phase pH can also help. Operating at a low pH (e.g., with 0.1% formic acid) will protonate the silanol groups and reduce these interactions.

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to peak distortion.[4]

  • Solution: Reduce the injection volume or dilute the sample.

• Column Contamination or Degradation: Accumulation of matrix components or degradation of the stationary phase can create active sites that cause tailing.[5]

  • Solution: Use a guard column to protect the analytical column. If the column is contaminated, try flushing it with a strong solvent. If the packing bed has degraded, the column may need to be replaced.[4]

• Extra-column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause band broadening and tailing.[3]

  • Solution: Minimize the length and internal diameter of all tubing.

2. My Pretomanid-d4 peak is fronting. What are the likely causes and solutions?

Peak fronting, where the first half of the peak is broader than the latter half, is less common than tailing but can still significantly impact analysis.[1][2]

• Sample Overload: Injecting a sample that is too concentrated is a primary cause of fronting.[6]

  • Solution: Dilute the sample or decrease the injection volume.[6]

• Incompatible Sample Solvent: If the sample is dissolved in a solvent that is much stronger than the mobile phase, it can cause the analyte to move through the beginning of the column too quickly, leading to a fronting peak.[7]

  • Solution: Whenever possible, dissolve the sample in the mobile phase. If a stronger solvent is necessary for solubility, inject the smallest possible volume.

• Column Collapse: A sudden physical change in the column packing bed, often due to operating outside the recommended pH or temperature ranges, can cause severe peak fronting.[8]

  • Solution: Ensure that the mobile phase pH and operating temperature are within the column manufacturer's specifications. If column collapse has occurred, the column will need to be replaced.[8]

3. How can I improve the resolution between Pretomanid-d4 and other components in my sample?

Poor resolution can be due to broad peaks or insufficient separation between peaks. Here are several strategies to improve resolution:

• Optimize Mobile Phase Composition:

  • Adjust Organic Modifier Percentage: In reversed-phase chromatography, decreasing the percentage of the organic solvent (e.g., acetonitrile or methanol) will increase retention time and can improve the separation of closely eluting peaks.[9]

  • Change Organic Modifier: Switching from methanol to acetonitrile, or vice versa, can alter the selectivity of the separation and improve resolution.

• Modify Flow Rate: Reducing the flow rate can increase column efficiency and improve resolution, though it will also increase the analysis time.

• Adjust Column Temperature: Increasing the column temperature can decrease mobile phase viscosity, leading to sharper peaks and potentially better resolution.[9] However, it can also decrease retention time, so a balance must be found.

• Change the Column:

  • Smaller Particle Size: Columns with smaller particles provide higher efficiency and better resolution.[9]

  • Longer Column: A longer column will also increase efficiency and resolution, but will lead to longer run times and higher backpressure.[9]

  • Different Stationary Phase: If optimizing mobile phase conditions is insufficient, changing to a column with a different stationary phase (e.g., C8 instead of C18, or a phenyl-hexyl phase) can provide the necessary change in selectivity.

Quantitative Data Summary

The following tables summarize typical starting conditions for the analysis of Pretomanid, which can be adapted for Pretomanid-d4.

Table 1: LC-MS/MS Parameters for Pretomanid Analysis

Parameter	Value	Reference
Column	Agilent Poroshell C18	[10][11][12][13]
Mobile Phase	Isocratic elution	[10][11][12][13]
Flow Rate	400 µL/min	[10][11][12][13]
Injection Volume	5 µL	Not explicitly stated, but a common starting point.
Column Temperature	25 °C	[13]
Ionization Mode	Electrospray Ionization (ESI), Positive	[10][11][12][13]
MRM Transition (Pretomanid)	m/z 360.2 → 175.0	[10]
MRM Transition (Pretomanid-d5)	m/z 365.2 → 175.0	[10]

Table 2: RP-HPLC Parameters for Pretomanid Analysis

Parameter	Value	Reference
Column	Xtimate C18 (250mm × 4.6mm; 5µm)	[14][15]
Mobile Phase	Methanol: Acetonitrile: Ammonium phosphate buffer (55:40:05 v/v/v)	[14][15]
Flow Rate	1.0 mL/min	[14][15]
Detection Wavelength	262 nm	[14][15]
Column Temperature	Ambient	Not explicitly stated in the provided text.

Experimental Protocols

Protocol 1: LC-MS/MS Method for Quantification of Pretomanid in Human Plasma

This protocol is adapted from a validated method and can be used as a starting point for Pretomanid-d4 analysis.[10][11][12][13]

• Sample Preparation (Liquid-Liquid Extraction):

  • To 40 µL of human plasma, add the internal standard solution (Pretomanid-d5).

  • Add a suitable extraction solvent (e.g., methyl tert-butyl ether).

  • Vortex to mix.

  • Centrifuge to separate the organic and aqueous layers.

  • Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase.

• Chromatographic Conditions:

  • Column: Agilent Poroshell C18.

  • Mobile Phase: Isocratic elution with an appropriate mixture of aqueous and organic solvents (e.g., acetonitrile and water with 0.1% formic acid).

  • Flow Rate: 400 µL/min.

  • Column Temperature: 25 °C.[13]

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization: Electrospray Ionization, Positive mode (ESI+).

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transition for Pretomanid-d4: This will need to be determined empirically, but based on the transition for Pretomanid-d5, it will likely be m/z 364.2 to a specific product ion. The precursor ion for Pretomanid-d4 is expected to be [M+H]+ at m/z 364.2.

Visualizations

Caption: Troubleshooting workflow for common peak shape problems.

References

• 1. acdlabs.com [acdlabs.com]
• 2. uhplcs.com [uhplcs.com]
• 3. chromtech.com [chromtech.com]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. youtube.com [youtube.com]
• 7. [4]Troubleshooting HPLC- Fronting Peaks [restek.com]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 13. researchgate.net [researchgate.net]
• 14. rjptonline.org [rjptonline.org]
• 15. rjptonline.org [rjptonline.org]

Navigating Isotopic Cross-Contribution in Pretomanid Analysis: A Technical Guide

Pretoria, South Africa - As the use of Pretomanid in the treatment of drug-resistant tuberculosis expands, the need for robust and accurate bioanalytical methods is paramount. A critical challenge in the liquid chromatography-tandem mass spectrometry (LC-MS/MS) quantification of Pretomanid is the potential for isotopic cross-contribution between the analyte and its stable isotope-labeled internal standard (SIL-IS). This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding, assessing, and minimizing this phenomenon to ensure the integrity of their bioanalytical data.

This guide offers troubleshooting advice and frequently asked questions in a user-friendly question-and-answer format, complete with detailed experimental protocols and quantitative data to address specific issues encountered during Pretomanid analysis.

Frequently Asked Questions (FAQs)

Q1: What is isotopic cross-contribution in the context of Pretomanid analysis?

A1: Isotopic cross-contribution, also known as crosstalk, occurs when the signal from the naturally occurring isotopes of Pretomanid interferes with the signal of its co-eluting SIL-IS, or vice-versa, in an LC-MS/MS assay. Pretomanid's molecular formula (C₁₄H₁₂F₃N₃O₅) results in a predictable pattern of naturally occurring heavier isotopes (M+1, M+2, etc.) due to the presence of ¹³C, ²H, ¹⁵N, and ¹⁷O/¹⁸O. If the mass of one of these isotopes of Pretomanid is the same as the mass of the SIL-IS, it can lead to an artificially inflated signal for the internal standard, compromising the accuracy of the quantification.

Q2: Which stable isotope-labeled internal standards are commonly used for Pretomanid, and what are their typical MRM transitions?

A2: Deuterated forms of Pretomanid, such as Pretomanid-d4 and Pretomanid-d5, are frequently used as internal standards. The selection of an appropriate SIL-IS with a sufficient mass shift from the analyte is a key strategy to minimize potential cross-contribution.

Compound	Precursor Ion (m/z)	Product Ion (m/z)
Pretomanid	360.1	175.1[1][2]
Pretomanid-d5	365.2	175.0[3]

Note: MRM transitions should be optimized in your laboratory for your specific instrument and conditions.

Q3: What is the potential impact of isotopic cross-contribution on bioanalytical data?

A3: Unaddressed isotopic cross-contribution can lead to several analytical issues, including:

• Inaccurate quantification: Overestimation of the internal standard signal can lead to an underestimation of the true analyte concentration.

• Non-linear calibration curves: The interference is often concentration-dependent, leading to a loss of linearity in the calibration curve, particularly at the upper and lower limits of quantification.

• Poor assay precision and accuracy: The variability introduced by the cross-contribution can result in poor reproducibility of quality control samples.

Troubleshooting Guide

This section provides a structured approach to identifying and resolving issues related to isotopic cross-contribution in your Pretomanid assays.

Issue 1: Non-linear calibration curve, especially at high concentrations.

Potential Cause: Contribution from the M+4 or M+5 isotopes of Pretomanid to the Pretomanid-d4 or Pretomanid-d5 signal, respectively.

Troubleshooting Steps:

• Assess Analyte Contribution to IS Channel:

  • Prepare a high-concentration standard of unlabeled Pretomanid at the Upper Limit of Quantification (ULOQ).

  • Inject this sample and monitor the MRM transition of the SIL-IS.

  • Any signal detected in the SIL-IS channel is indicative of cross-contribution from the analyte.

• Optimize Chromatography:

  • Ensure baseline separation of Pretomanid from any potential isobaric interferences in the matrix. While the SIL-IS will co-elute, separating other matrix components can reduce overall signal complexity.

• Select a Different Product Ion:

  • Investigate alternative fragmentation pathways for both the analyte and the SIL-IS. Selecting a product ion for the SIL-IS that is not formed from the corresponding isotopic peak of the analyte can eliminate the interference.

• Mathematical Correction:

  • If the contribution is consistent and well-characterized, a mathematical correction can be applied to the data. However, this should be a last resort and requires thorough validation.

Issue 2: Poor accuracy and precision of Quality Control (QC) samples.

Potential Cause: Variable isotopic cross-contribution across different sample concentrations or matrix effects influencing the degree of interference.

Troubleshooting Steps:

• Evaluate Isotopic Purity of SIL-IS:

  • Analyze a neat solution of the SIL-IS to check for the presence of any unlabeled Pretomanid. Impurities in the SIL-IS can contribute to the analyte signal.

• Assess Matrix Effects:

  • Perform a post-extraction addition experiment to evaluate if matrix components are differentially affecting the ionization of Pretomanid and its isotopes.

• Re-evaluate SIL-IS Concentration:

  • The concentration of the SIL-IS should be optimized to provide a stable and reproducible signal without being so high that minor isotopic impurities contribute significantly to the analyte signal at the Lower Limit of Quantification (LLOQ).

Quantitative Data: Theoretical Isotopic Abundance of Pretomanid and its Deuterated Analogs

Understanding the theoretical isotopic distribution is crucial for predicting and troubleshooting potential cross-contribution. The following table summarizes the calculated relative abundances of the major isotopologues for Pretomanid, Pretomanid-d4, and Pretomanid-d5.

Compound	Molecular Formula	Mass (Da)	M+0 Abundance (%)	M+1 Abundance (%)	M+2 Abundance (%)	M+3 Abundance (%)	M+4 Abundance (%)	M+5 Abundance (%)
Pretomanid	C₁₄H₁₂F₃N₃O₅	359.07	100.00	15.89	2.15	0.22	0.02	<0.01
Pretomanid-d4	C₁₄H₈D₄F₃N₃O₅	363.10	100.00	15.95	2.21	0.23	0.02	<0.01
Pretomanid-d5	C₁₄H₇D₅F₃N₃O₅	364.10	100.00	15.98	2.23	0.24	0.02	<0.01

Note: These values are theoretical and may vary slightly based on the specific isotopic abundances of the elements from different sources. The data was calculated using an online isotope distribution calculator.

Experimental Protocols

Protocol 1: Assessment of Analyte Contribution to SIL-IS Signal

Objective: To quantify the percentage of signal in the SIL-IS channel originating from a high concentration of the unlabeled analyte.

Procedure:

• Prepare a solution of unlabeled Pretomanid in the appropriate biological matrix at the ULOQ.

• Prepare a blank matrix sample.

• Process both samples according to your established extraction procedure, but add the SIL-IS working solution only to the blank sample. To the ULOQ sample, add a corresponding volume of the solvent used for the SIL-IS working solution.

• Analyze the extracted samples by LC-MS/MS.

• Monitor the MRM transitions for both Pretomanid and the SIL-IS.

• Calculation:

  • Measure the peak area of the signal in the SIL-IS channel for the ULOQ sample (Area_crosstalk).

  • Measure the peak area of the SIL-IS in the blank sample containing the SIL-IS (Area_IS).

  • % Contribution = (Area_crosstalk / Area_IS) * 100

Protocol 2: Assessment of SIL-IS Contribution to Analyte Signal

Objective: To determine if the SIL-IS contains unlabeled analyte that contributes to the analyte signal at the LLOQ.

Procedure:

• Prepare a blank matrix sample spiked only with the working concentration of the SIL-IS.

• Prepare an LLOQ sample containing both Pretomanid and the SIL-IS.

• Process both samples using your validated extraction method.

• Analyze the extracted samples by LC-MS/MS.

• Monitor the MRM transitions for both Pretomanid and the SIL-IS.

• Evaluation:

  • Measure the peak area in the analyte channel for the sample containing only the SIL-IS.

  • This area should be less than 20% of the analyte peak area at the LLOQ to be considered negligible, in line with general regulatory expectations for interference.

Visualizing the Workflow and Troubleshooting Logic

To further clarify the processes for assessing and mitigating isotopic cross-contribution, the following diagrams illustrate the experimental workflow and a logical troubleshooting pathway.

Caption: Workflow for assessing isotopic cross-contribution.

Caption: Troubleshooting logic for isotopic interference.

By following the guidance and protocols outlined in this technical support center, researchers can confidently identify, evaluate, and mitigate isotopic cross-contribution in their Pretomanid bioanalytical assays, leading to more accurate and reliable data in the fight against tuberculosis.

References

• 1. akjournals.com [akjournals.com]
• 2. researchgate.net [researchgate.net]
• 3. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Stability of Pretomanid-d4 in Biological Matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) regarding the stability of Pretomanid-d4 in various biological matrices. The information is intended for researchers, scientists, and drug development professionals utilizing Pretomanid-d4 as an internal standard in bioanalytical assays.

The stability of a deuterated internal standard is critical for the accuracy and precision of quantitative bioanalytical methods. It is generally assumed that the stability of a deuterated compound is comparable to its non-deuterated counterpart. Therefore, this guide leverages stability data from studies on Pretomanid to provide a robust framework for working with Pretomanid-d4.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for Pretomanid-d4 stock solutions?

A1: Pretomanid-d4 stock solutions, typically prepared in methanol, should be stored at low temperatures to ensure long-term stability. Based on available data for Pretomanid, stock solutions are stable for at least 4.5 months when stored at approximately -80°C. For shorter periods, storage at -20°C for up to one month is also acceptable. To prevent degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock solution into single-use vials.

Q2: How stable is Pretomanid-d4 in plasma at room temperature (bench-top stability)?

A2: Pretomanid-d4 is expected to be stable in plasma at room temperature for at least 14.5 hours. This provides a sufficient window for sample processing, such as thawing, aliquoting, and extraction, without significant degradation. However, it is best practice to minimize the time biological samples are kept at room temperature.

Q3: What is the long-term stability of Pretomanid-d4 in plasma?

A3: In human plasma, Pretomanid has been shown to be stable for at least 203 days when stored at -80°C. Short-term storage at -20°C for up to 9 days is also feasible before transferring to -80°C for long-term storage. In rat plasma, stability has been demonstrated for at least 45 days when frozen.

Q4: Can I subject plasma samples containing Pretomanid-d4 to multiple freeze-thaw cycles?

A4: Yes, Pretomanid has been shown to be stable for at least three freeze-thaw cycles when stored at -80°C. To perform a freeze-thaw stability assessment, sample aliquots are frozen for at least 24 hours and then thawed completely at room temperature. This cycle is repeated three times before analysis.

Q5: Is Pretomanid-d4 stable in whole blood?

A5: Pretomanid is stable in whole blood for up to 2 hours at room temperature. This indicates that after blood collection, there is a 2-hour window to process the sample and separate the plasma.

Q6: Are there any known factors that can cause degradation of Pretomanid-d4 during sample analysis?

A6: While generally stable under typical bioanalytical conditions, forced degradation studies on Pretomanid have shown it is susceptible to degradation under strong basic (alkaline) conditions. No significant degradation was observed under acidic, oxidative, thermal, or photolytic stress conditions. Therefore, it is important to avoid exposing samples and extracts to high pH environments.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Loss of Pretomanid-d4 signal in stored plasma samples.	Improper long-term storage temperature.	Ensure samples are consistently stored at -80°C for long-term storage. Short-term storage at -20°C should not exceed 9 days.
Multiple freeze-thaw cycles beyond the validated limit.	Limit the number of freeze-thaw cycles to a maximum of three. Aliquot samples into smaller volumes if repeated analysis is anticipated.
Inconsistent Pretomanid-d4 peak areas within an analytical batch.	Prolonged exposure of samples to room temperature on the bench-top.	Process samples within the 14.5-hour bench-top stability window. Maintain a consistent and efficient sample preparation workflow.
Instability in the autosampler.	Pretomanid has demonstrated on-instrument stability for at least 48 hours when stored at approximately 8°C in the autosampler. Ensure the autosampler is maintaining the set temperature.
Degradation of Pretomanid-d4 during sample extraction.	Use of a highly basic reagent or pH adjustment during the extraction process.	Avoid strongly alkaline conditions. If pH adjustment is necessary, maintain a neutral or slightly acidic pH. Pretomanid is stable in acidic conditions.
Variable recovery of Pretomanid-d4.	Inconsistent extraction procedure.	Ensure the liquid-liquid extraction or protein precipitation protocol is followed precisely for all samples.
Potential for matrix effects from different plasma sources.	While significant matrix effects have not been reported for Pretomanid, it is good practice to evaluate matrix effects from at least six different sources of the biological matrix during method validation.

Quantitative Stability Data Summary

The following tables summarize the stability of Pretomanid in various matrices and conditions. This data can be used as a reliable indicator for the stability of Pretomanid-d4.

Table 1: Stability of Pretomanid Stock and Working Solutions in Methanol

Stability Type	Storage Condition	Duration	Concentration	Outcome
Short-Term Stock Solution	Room Temperature	~4 hours	1 mg/mL	Stable (% difference < 9%)
Long-Term Stock Solution	~ -80°C	~4.7 months	1 mg/mL	Stable
Short-Term Working Solution	Room Temperature	2 hours	Low and High QC levels	Stable
Short-Term Working Solution	~ -20°C	~72 hours	Low and High QC levels	Stable
Long-Term Working Solution	~ -80°C	~77 days	N/A	Stable (% difference < 10%)

Table 2: Stability of Pretomanid in Human Plasma

Stability Type	Storage Condition	Duration	Concentration Levels	Outcome
Bench-Top	Room Temperature (~22°C)	~14.5 hours	Low (25 ng/mL) & High (8000 ng/mL)	Stable (% difference < 8%)
Freeze-Thaw	3 cycles at ~ -80°C	N/A	Low (25 ng/mL) & High (8000 ng/mL)	Stable (% difference < 8%)
Short-Term Matrix	~ -20°C	~9 days	Low (25 ng/mL) & High (8000 ng/mL)	Stable
Short-Term Matrix	~ -80°C	~9 days	Low (25 ng/mL) & High (8000 ng/mL)	Stable
Long-Term Matrix	~ -80°C	~203 days	Low (25 ng/mL) & High (8000 ng/mL)	Stable
Whole Blood	Room Temperature	2 hours	N/A	Stable
On-Instrument	~8°C (Autosampler)	48 hours	N/A	Stable (% difference < 6%)

Experimental Protocols

Protocol 1: Assessment of Freeze-Thaw Stability in Human Plasma

This protocol is adapted from a validated bioanalytical method for Pretomanid.

• Sample Preparation: Prepare quality control (QC) samples at low (25 ng/mL) and high (8000 ng/mL) concentrations in K3EDTA human plasma.

• Aliquoting: Aliquot the QC samples into individual polypropylene tubes.

• Initial Freezing: Freeze all aliquots at approximately -80°C for at least 24 hours.

• Freeze-Thaw Cycles:

  • Cycle 1: Remove the designated tubes from the freezer and allow them to thaw completely unassisted at room temperature. Once thawed, refreeze them at -80°C for at least 12-24 hours.

  • Cycle 2 & 3: Repeat the process for the second and third cycles.

• Sample Analysis: After the third cycle, analyze the freeze-thaw samples along with a freshly prepared calibration curve and a set of reference QC samples that have not undergone freeze-thaw cycles.

• Data Evaluation: Calculate the mean concentration of the freeze-thaw samples and compare it to the nominal concentration. The deviation should be within ±15%.

Protocol 2: Assessment of Long-Term Stability in Human Plasma

This protocol is based on established bioanalytical method validation guidelines.

• Sample Preparation: Prepare QC samples at low and high concentrations in the appropriate biological matrix (e.g., K3EDTA human plasma).

• Aliquoting and Storage: Aliquot the samples into a sufficient number of tubes to account for all time points. Store the tubes at the desired long-term storage temperature (e.g., -80°C).

• Time Point Analysis: At each designated time point (e.g., 30, 90, 180 days), retrieve a set of QC samples from storage.

• Sample Analysis: Analyze the long-term stability samples against a freshly prepared calibration curve.

• Data Evaluation: The mean concentration of the stability samples at each time point should be within ±15% of the nominal concentration.

Visualizations

Caption: Workflow for assessing Pretomanid-d4 stability in biological matrices.

Technical Support Center: Troubleshooting Deuterated Internal Standards

This technical support center provides comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered when using deuterated internal standards in mass spectrometry-based quantitative analysis.

Frequently Asked Questions (FAQs)

Q1: What are the primary advantages of using a deuterated internal standard?

A deuterated internal standard is a version of the analyte where one or more hydrogen atoms have been replaced by deuterium, a stable isotope of hydrogen. The key advantage is that it is chemically almost identical to the analyte.[1][2] This similarity ensures that it behaves in a nearly identical manner during sample preparation, chromatography, and ionization.[1][3][4] By adding a known amount of the deuterated internal standard to every sample, it can effectively compensate for variability in sample extraction, matrix effects (such as ion suppression or enhancement), and instrument response, leading to more accurate and precise quantification.[1][5][6]

Q2: What are the ideal purity requirements for a deuterated internal standard?

For reliable and accurate quantification, a deuterated internal standard should possess high chemical and isotopic purity. The generally accepted requirements are:

Purity Type	Recommended Level	Rationale
Chemical Purity	>99%	Ensures that no other compounds are present that could cause interfering peaks in the chromatogram.[1][5]
Isotopic Enrichment	≥98%	Minimizes the contribution of the unlabeled analyte present as an impurity in the internal standard solution, which can lead to an overestimation of the analyte's concentration, particularly at low levels.[1][5]

Q3: How many deuterium atoms are optimal for an internal standard?

Typically, a deuterated internal standard should contain between two and ten deuterium atoms.[1][5] The ideal number is determined by the analyte's molecular weight and the necessity to shift the mass-to-charge ratio (m/z) of the internal standard sufficiently to be outside the natural isotopic distribution of the analyte, thereby preventing crosstalk.[1][5] However, excessive deuteration can sometimes lead to chromatographic separation from the analyte.[5]

Troubleshooting Guides

Issue 1: Inaccurate Quantification and Poor Precision

Symptoms:

• High coefficient of variation (%CV) in quality control (QC) samples.

• Inaccurate measurement of sample concentrations.

Possible Causes and Solutions:

• Isotopic Exchange (H/D Exchange): Deuterium atoms on the internal standard can be replaced by hydrogen atoms from the solvent or matrix. This is more likely if the deuterium labels are in chemically unstable positions (e.g., on -OH, -NH groups).[1][7][8][9] This exchange alters the concentration of the deuterated standard over time.

  • Troubleshooting:

    • Review Labeling Position: Check the Certificate of Analysis to confirm that deuterium atoms are on stable positions (e.g., aromatic rings) and not on exchangeable sites.[1][7]

    • Control pH: Maintain a neutral pH for samples and mobile phases, as acidic or basic conditions can catalyze the exchange.[7][8]

    • Optimize MS Conditions: High ion source temperatures can sometimes promote H/D exchange.[7] Try reducing the source temperature.

    • Conduct a Stability Study: Incubate the internal standard in your sample matrix and mobile phase to assess its stability over time. A detailed protocol is provided below.

• Impurity in the Internal Standard: The deuterated internal standard may contain the unlabeled analyte as an impurity.[1][10] This leads to a persistent signal for the analyte even in blank samples, causing a positive bias in the results.[1][10]

  • Troubleshooting:

    • Assess Purity: Inject a high-concentration solution of the internal standard alone and monitor the analyte's mass transition.[1] A significant signal indicates the presence of the unlabeled analyte.

    • Consult the Certificate of Analysis (CoA): Review the CoA for the specified isotopic and chemical purity.[1]

    • Contact the Supplier: If you detect significant unlabeled analyte, contact the supplier for a higher purity batch.[1]

• Chromatographic Isotope Effect: The deuterated internal standard may have a slightly different retention time than the analyte.[1] If they do not co-elute perfectly, they can be affected differently by matrix components, leading to inadequate correction for ion suppression or enhancement.[1][11]

  • Troubleshooting:

    • Verify Co-elution: Overlay the chromatograms of the analyte and the internal standard to check for any separation.[1]

    • Optimize Chromatography: Adjust the mobile phase composition, gradient, or column chemistry to achieve better co-elution.[1]

    • Consider Alternative Labeled Standards: If co-elution cannot be achieved, consider using a ¹³C or ¹⁵N labeled internal standard, which are less prone to chromatographic shifts.[7]

Issue 2: Drifting Internal Standard Signal

Symptoms:

• The internal standard signal gradually decreases or increases over an analytical run.

Possible Causes and Solutions:

• Deuterium Exchange: As described above, the exchange of deuterium for hydrogen can lead to a decreasing signal for the deuterated standard and a corresponding increase in the signal of the unlabeled analyte.[1][8]

  • Troubleshooting:

    • Perform a stability study as detailed in the experimental protocols section.

    • Adjust the pH of your solvents to be more neutral.[1]

    • Choose a standard with deuterium labels on more stable positions.[1]

• System Carryover: Residual analyte or internal standard from previous injections can adsorb to surfaces in the autosampler or LC system and leach out in subsequent runs.

  • Troubleshooting:

    • Improve Wash Steps: Use a stronger wash solvent in the autosampler and increase the wash time.[1]

    • Passivate the System: Make several injections of a high-concentration standard to saturate active sites before running samples.[1]

Experimental Protocols

Protocol 1: Assessing Deuterium Exchange

Objective: To determine if the deuterated internal standard is stable in the analytical solutions over the course of a typical run.

Methodology:

• Prepare Solutions:

  • Solution A: A mixture of the analyte and the deuterated internal standard in the initial mobile phase.

  • Solution B: The deuterated internal standard only in the initial mobile phase.

  • Solution C: The deuterated internal standard only in the sample diluent.

• Initial Analysis (T=0):

  • Inject Solution A to establish the baseline response for both the analyte and the internal standard.

  • Inject Solution B to confirm the initial purity of the internal standard.[1]

• Incubation:

  • Store Solutions B and C at the autosampler temperature for the maximum expected duration of a sample sequence (e.g., 24 hours).[1]

• Final Analysis (T=final):

  • Re-inject Solutions B and C.[1]

• Data Analysis:

  • In the chromatograms from the incubated solutions, quantify the peak area at the retention time and m/z of the unlabeled analyte.[1]

  • An increase in this peak area compared to the T=0 injection of Solution B is indicative of deuterium exchange.[1]

Protocol 2: Quantifying Isotopic Purity and Contribution of Unlabeled Analyte

Objective: To determine the amount of unlabeled analyte present as an impurity in the deuterated internal standard.

Methodology:

• Prepare a High-Concentration Internal Standard Solution: Prepare a solution of the deuterated internal standard in a suitable solvent at a concentration significantly higher than that used in the analytical method.[5]

• LC-MS/MS Analysis:

  • Inject this high-concentration solution and monitor the mass transition of the unlabeled analyte.[10]

• Data Analysis:

  • The presence of a peak at the analyte's retention time and mass transition confirms the presence of the unlabeled analyte as an impurity.[10]

  • The peak area can be used to calculate the percentage of the unlabeled analyte in the deuterated internal standard.

Visualizations

Caption: Troubleshooting workflow for inaccurate quantification.

Caption: Factors contributing to isotopic exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 10. benchchem.com [benchchem.com]
• 11. waters.com [waters.com]

Technical Support Center: Enhancing Pretomanid-d4 Detection Sensitivity

Welcome to the technical support center for Pretomanid-d4 analysis. This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to enhance the sensitivity and reliability of Pretomanid-d4 detection in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Pretomanid-d4 in analytical methods?

Pretomanid-d4 is the deuterium-labeled version of Pretomanid.[1] Its primary application in quantitative analysis is as an internal standard (IS) for techniques like liquid chromatography-tandem mass spectrometry (LC-MS/MS).[1][2] Using a stable isotope-labeled internal standard is a common practice in bioanalytical methods to correct for variability in sample preparation and instrument response, thereby improving the accuracy and precision of the quantification of the unlabeled analyte (Pretomanid).

Q2: What are the typical lower limits of quantification (LLOQ) for Pretomanid in human plasma using LC-MS/MS with Pretomanid-d4 as an internal standard?

Validated LC-MS/MS methods have achieved LLOQs for Pretomanid in human plasma ranging from approximately 9.8 ng/mL to 10 ng/mL.[3][4][5][6] The specific LLOQ can vary depending on the instrumentation, sample preparation method, and matrix.

Q3: What are some common issues that can lead to poor sensitivity or high variability in Pretomanid-d4 detection?

Several factors can impact the detection of Pretomanid-d4:

• Suboptimal Mass Spectrometer Settings: Incorrect precursor/product ion selection, collision energy, or other source parameters can significantly reduce signal intensity.

• Matrix Effects: Endogenous components in biological samples can suppress or enhance the ionization of Pretomanid-d4, leading to inaccurate and variable results.[7][8][9]

• Inefficient Sample Preparation: Poor recovery of Pretomanid-d4 during extraction will result in a weak signal.

• Degradation of the Internal Standard: Although stable isotopes are generally robust, improper storage or harsh experimental conditions could potentially lead to degradation.

• Interference: Co-eluting substances with similar mass-to-charge ratios can interfere with the detection of Pretomanid-d4.

Troubleshooting Guides

Issue 1: Low Signal Intensity or No Detectable Peak for Pretomanid-d4

Possible Causes & Solutions

Cause	Troubleshooting Step
Incorrect Mass Spectrometer Parameters	Verify the precursor and product ion m/z values for Pretomanid-d4. Optimize collision energy and other source-dependent parameters (e.g., declustering potential, entrance potential) by infusing a standard solution of Pretomanid-d4.
Inefficient Extraction from Matrix	Evaluate the extraction efficiency of your method. A validated liquid-liquid extraction (LLE) method for Pretomanid has shown a recovery of 72.4%.[4][5][6] Consider optimizing the LLE solvent or exploring other techniques like solid-phase extraction (SPE).
Degradation of Pretomanid-d4 Stock Solution	Prepare a fresh stock solution of Pretomanid-d4. MedChemExpress suggests that stock solutions can be stored at -80°C for 6 months or -20°C for 1 month.[1]
Instrument Malfunction	Perform a system suitability test to ensure the LC-MS/MS system is functioning correctly. Check for leaks, clogs, or issues with the ion source.

Issue 2: High Variability in Pretomanid-d4 Peak Area Across Samples

Possible Causes & Solutions

Cause	Troubleshooting Step
Inconsistent Sample Preparation	Ensure precise and consistent execution of the sample preparation protocol for all samples, including standards, quality controls, and unknowns. Pay close attention to pipetting volumes and vortexing/centrifugation times.
Significant Matrix Effects	Matrix effects can cause ion suppression or enhancement, leading to high variability.[7][8][9] To assess this, compare the peak area of Pretomanid-d4 in a post-extraction spiked blank matrix sample to that in a neat solution. If significant matrix effects are observed, consider improving the sample cleanup, modifying the chromatographic conditions to separate Pretomanid-d4 from interfering components, or using a different ionization source if available.[8]
Autosampler Injection Issues	Check the autosampler for any issues with injection volume precision. Ensure there are no air bubbles in the syringe or sample loop.

Experimental Protocols

Validated LC-MS/MS Method for Pretomanid in Human Plasma

This protocol is based on a published and validated method.[4][5][6][10]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 40 µL of human plasma, add the internal standard (Pretomanid-d4) solution.

• Perform liquid-liquid extraction.

• Vortex the samples for approximately 1 minute.

• Centrifuge at approximately 16,000 g for 5 minutes.

• Freeze the aqueous layer on a cold plate at approximately -30°C for about 5 minutes.

• Decant the supernatant into glass tubes and evaporate to dryness under a gentle stream of nitrogen at ~40°C.

• Reconstitute the dried extract in 200 µL of reconstitution solution (acetonitrile:water:formic acid; 80:20:0.1, v/v/v).

• Vortex for approximately 30 seconds.

• Transfer the samples to a 96-well plate for injection.

2. Chromatographic Conditions

Parameter	Value
HPLC Column	Agilent Poroshell C18[4][5][6][10]
Mobile Phase A	0.1% Formic acid in LC/MS grade water[4]
Mobile Phase B	0.1% Formic acid in acetonitrile[4]
Elution Mode	Isocratic (15% Mobile Phase A, 85% Mobile Phase B)[4]
Flow Rate	400 µL/min[4][5][6][10]
Injection Volume	10 µL[4]
Autosampler Temp.	~8°C[4]
Run Time	4 minutes[4]

3. Mass Spectrometry Conditions

Parameter	Value
Mass Spectrometer	AB Sciex API 3200[4][5][6][10]
Ionization Mode	Electrospray Ionization (ESI), Positive Ion Mode[4]
Detection Mode	Multiple Reaction Monitoring (MRM)[4][5][6][10]

Method Validation Data Summary

The following table summarizes key validation parameters from a published LC-MS/MS method for Pretomanid in human plasma.[4][5][6]

Parameter	Result
Calibration Range	10 – 10,000 ng/mL
Inter- and Intra-day Precision (%CV)	< 9%
Accuracy	95.2% – 110%
Recovery	72.4%
Matrix Effect	No significant matrix effects observed

Visualizations

Caption: Workflow for Pretomanid-d4 analysis.

Caption: Troubleshooting logic for low signal.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. extranet.who.int [extranet.who.int]
• 4. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 6. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Quantitative evaluation of the matrix effect in bioanalytical methods based on LC-MS: A comparison of two approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Investigation of matrix effects in bioanalytical high-performance liquid chromatography/tandem mass spectrometric assays: application to drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Validation of bioanalytical LC-MS/MS assays: evaluation of matrix effects - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Pretomanid-d4 Calibration

Welcome to the technical support center for bioanalytical assays involving Pretomanid and its deuterated internal standard, Pretomanid-d4. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals resolve common issues encountered during experimental work, particularly with LC-MS/MS calibration curves.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific issues that may arise during the quantification of Pretomanid using Pretomanid-d4 as an internal standard.

Q1: I am observing poor linearity (r² < 0.99) in my Pretomanid calibration curve. What are the potential causes and solutions?

A1: Poor linearity is a common issue that can stem from several factors. Here is a step-by-step guide to troubleshoot this problem:

• Incorrect Weighting Factor: The choice of weighting for your regression analysis is crucial. For bioanalytical assays, heteroscedasticity (non-uniform variance) is common. A validated method for Pretomanid successfully used a quadratic regression with a 1/x² weighting factor.[1] If you are using linear regression or no weighting, this could be the source of your issue.

  • Recommendation: Re-process your data using a 1/x² weighting factor and assess the linearity.

• Concentration Range: An excessively wide calibration range can lead to non-linearity, especially at the upper and lower limits. A successfully validated range for Pretomanid in human plasma is 10–10,000 ng/mL.[1][2][3][4]

  • Recommendation: Ensure your calibration range is appropriate for your expected sample concentrations. If necessary, narrow the range or prepare a separate curve for low or high concentration samples.

• Sample Preparation Inconsistency: Variability in sample preparation, such as inconsistent extraction recovery, can affect linearity.

  • Recommendation: Review your sample preparation protocol for consistency. Ensure accurate pipetting and vortexing at each step.

• Detector Saturation: At very high concentrations, the mass spectrometer detector can become saturated, leading to a non-linear response.

  • Recommendation: If you suspect saturation, dilute your upper limit of quantification (ULOQ) standard and re-inject. If the diluted sample, when back-calculated, falls on the linear portion of the curve, detector saturation is likely the issue.

Q2: My quality control (QC) samples have high coefficients of variation (%CV > 15%). What should I investigate?

A2: High %CV in QC samples indicates a lack of precision in the assay. A validated method for Pretomanid demonstrated inter- and intra-day precision with a %CV lower than 9%.[1][2][3][4]

• Internal Standard Addition: Inconsistent addition of the Pretomanid-d4 internal standard is a primary cause of imprecision.

  • Recommendation: Ensure the internal standard is added to all samples, including calibration standards and QCs, at a consistent concentration. Use a calibrated pipette and verify the volume.

• Matrix Effects: Variations in ion suppression or enhancement between different samples can lead to imprecision. While Pretomanid-d4 is designed to compensate for these effects, significant variations can still be problematic.

  • Recommendation: Perform a post-column infusion experiment to assess matrix effects. If significant effects are observed, further optimization of the sample cleanup or chromatographic separation may be necessary.

• Instrument Instability: Fluctuations in the LC-MS/MS system's performance can contribute to imprecision.

  • Recommendation: Run a system suitability test (SST) before your analytical run to ensure the instrument is performing optimally. Monitor the retention time and peak area of the internal standard across the run. A drifting signal may indicate a problem with the LC or mass spectrometer.

Q3: The peak area of my internal standard, Pretomanid-d4, is highly variable across my analytical run. What could be the cause?

A3: A stable internal standard response is critical for accurate quantification.

• Inconsistent Sample Preparation: As mentioned for high %CV, variability in the sample extraction process can lead to inconsistent recovery of the internal standard.

  • Recommendation: Ensure your sample preparation, particularly any liquid-liquid extraction or protein precipitation steps, is performed consistently.

• Ion Source Contamination: Buildup of contaminants in the mass spectrometer's ion source can lead to a drifting signal over the course of an analytical run.

  • Recommendation: Clean the ion source according to the manufacturer's recommendations.

• Back-Exchange of Deuterium: In some cases, deuterium atoms on the internal standard can exchange with hydrogen atoms from the solvent.[5] This is more likely if the labels are on chemically labile positions.

  • Recommendation: Evaluate the stability of Pretomanid-d4 in your mobile phase and sample diluent. Incubate the internal standard in these solutions for a period equivalent to your run time and re-inject to see if the signal of the unlabeled analyte increases.

Q4: I am seeing a significant peak in my blank samples at the retention time of Pretomanid.

A4: This issue, known as carryover, can compromise the accuracy of your results, especially at the lower limit of quantification (LLOQ).

• Autosampler Contamination: The most common source of carryover is the autosampler needle and injection port.

  • Recommendation: Optimize the needle wash procedure. Use a strong organic solvent, and consider a multi-solvent wash. Injecting blank samples after high-concentration samples can help diagnose the extent of the carryover.

• Contaminated Solvents or Reagents: The source of the contamination may be your solvents, reagents, or even the blank matrix.

  • Recommendation: Prepare fresh mobile phase and sample preparation reagents. Test each component individually to identify the source of contamination.

Experimental Protocols

The following protocols are based on a validated LC-MS/MS method for the quantification of Pretomanid in human plasma.[1][2][3][4]

Sample Preparation: Liquid-Liquid Extraction

• Pipette 40 µL of human plasma (sample, calibration standard, or QC) into a 1.5 mL polypropylene tube.

• Add the internal standard solution (Pretomanid-d4).

• Add extraction solvent.

• Vortex mix thoroughly.

• Centrifuge to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube.

• Evaporate the solvent to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase.

• Inject the sample into the LC-MS/MS system.

LC-MS/MS Parameters

Parameter	Setting
LC Column	Agilent Poroshell C18
Mobile Phase	Isocratic Elution
Flow Rate	400 µL/min
Ionization Mode	Electrospray Ionization (ESI), Positive
MS Detection	Multiple Reaction Monitoring (MRM)
Pretomanid MRM Transition	m/z 360.2 → 175.0
Pretomanid-d5 MRM Transition	m/z 365.2 → 175.0

Note: The cited literature uses Pretomanid-d5. Pretomanid-d4 would have a different parent mass, which would need to be adjusted accordingly.

Quantitative Data Summary

The following tables summarize the key quantitative parameters from a validated Pretomanid bioanalytical method.[1][2][3][4]

Table 1: Calibration Curve and Quality Control Levels

Sample Type	Concentration (ng/mL)
LLOQ	10
QC Low	25
QC Medium	4000
QC High	8000
ULOQ	10000

Table 2: Method Validation Acceptance Criteria

Parameter	Acceptance Criteria
Precision (%CV)	≤ 15% (≤ 20% at LLOQ)
Accuracy (% Bias)	Within ± 15% (± 20% at LLOQ)
Linearity (r²)	≥ 0.99

Visualizations

The following diagrams illustrate the experimental workflow and a troubleshooting decision tree for calibration curve issues.

Caption: Experimental workflow for Pretomanid quantification.

Caption: Troubleshooting decision tree for calibration issues.

References

• 1. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 4. researchgate.net [researchgate.net]
• 5. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to LC-MS/MS Method Validation for Pretomanid Analysis: Pretomanid-d4 vs. an Alternative Internal Standard

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the anti-tuberculosis agent Pretomanid, the choice of an appropriate internal standard is critical for developing robust and reliable LC-MS/MS methods. This guide provides a detailed comparison of a validated LC-MS/MS method using a deuterated internal standard, analogous to Pretomanid-d4, against a method employing a structurally unrelated internal standard, Metronidazole. The information herein is designed to aid in the selection of the most suitable internal standard for specific bioanalytical needs.

Performance Comparison of Internal Standards

The use of a stable isotope-labeled internal standard, such as Pretomanid-d4, is generally considered the gold standard in quantitative LC-MS/MS analysis. This is due to its ability to mimic the analyte of interest throughout the sample preparation and analysis process, effectively compensating for variations in extraction efficiency, matrix effects, and instrument response. The comparative data below summarizes the performance of an LC-MS/MS method using a deuterated Pretomanid internal standard against one using Metronidazole.

Validation Parameter	Method with Deuterated Pretomanid (PA-824-d5)	Method with Metronidazole
Linearity Range	10 - 10,000 ng/mL	50 - 7,500 ng/mL
Accuracy	95.2% - 110%[1][2][3][4]	Within ±15% of nominal concentrations[5]
Precision (%CV)	< 9% (Inter- and Intra-day)[1][2][3][4]	< 15%[5]
Recovery	72.4%[1][2][3][4]	Not explicitly stated
Matrix	Human Plasma[1][2][3]	Rat Plasma[5]

Experimental Workflow for Pretomanid Quantification

The following diagram illustrates a typical experimental workflow for the quantification of Pretomanid in a biological matrix using LC-MS/MS.

A typical bioanalytical workflow for Pretomanid quantification.

Experimental Protocols

Below are the detailed methodologies for the two compared LC-MS/MS methods.

Method 1: Using a Deuterated Internal Standard (PA-824-d5)

This method was validated for the quantification of Pretomanid in human plasma.[1][2][3]

• Sample Preparation : Liquid-liquid extraction was employed for sample preparation.[1][2][3]

• Chromatographic Separation :

  • Column : Agilent Poroshell C18[1][2][3]

  • Elution : Isocratic[1][2][3]

  • Flow Rate : 400 µL/min[1][2][3]

• Mass Spectrometry :

  • Instrument : AB Sciex API 3200 mass spectrometer[1][2][3]

  • Ionization : Electrospray Ionization (ESI) in positive mode[1][2][3]

  • Detection : Multiple Reaction Monitoring (MRM)[1][2][3]

  • MRM Transitions :

    • Pretomanid: m/z 360.2 → 175.0[1]

    • PA-824-d5 (Internal Standard): m/z 365.2 → 175.0[1]

Method 2: Using Metronidazole as an Internal Standard

This method was developed for the simultaneous quantification of Pretomanid and Pyrazinamide in rat plasma.[5]

• Sample Preparation : Details on the specific extraction method were not provided in the abstract.

• Chromatographic Separation :

  • Column : Agilent Eclipse plus C18 (100 mm × 2.1 mm, 3.5 µm)[5]

  • Column Temperature : 30 °C[5]

• Mass Spectrometry :

  • Ionization : Electrospray Ionization (ESI) in positive mode[5]

  • Detection : Multiple Reaction Monitoring (MRM)[5]

  • MRM Transitions :

    • Pretomanid: m/z 360.1 → 175.1[5]

    • Metronidazole (Internal Standard): m/z 172.1 → 128.1[5]

Objective Comparison

The use of a deuterated internal standard like Pretomanid-d4 (or the very similar PA-824-d5) offers superior performance in terms of accuracy and precision, as evidenced by the tighter acceptance criteria met in the validation (<9% CV) compared to the method using Metronidazole (<15% CV).[1][2][3][4][5] This is because a stable isotope-labeled internal standard co-elutes with the analyte and experiences identical ionization and matrix effects, providing a more accurate correction for any variations during the analytical process.

While the use of a non-isotopically labeled internal standard like Metronidazole can be a cost-effective alternative, it may not provide the same level of analytical rigor. The differences in chemical structure and chromatographic behavior between Metronidazole and Pretomanid can lead to variations in extraction recovery and matrix effects, potentially compromising the accuracy and precision of the results.

References

• 1. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]

The Gold Standard in Bioanalysis: A Comparative Guide to Pretomanid-d4 and Other Internal Standards

For researchers, scientists, and drug development professionals engaged in the bioanalysis of the novel anti-tuberculosis agent Pretomanid, the choice of an appropriate internal standard is a critical determinant of assay accuracy, precision, and reliability. This guide provides an objective comparison of Pretomanid-d4, a stable isotope-labeled internal standard, with non-deuterated alternatives, supported by experimental data from published bioanalytical methods.

In the landscape of quantitative liquid chromatography-tandem mass spectrometry (LC-MS/MS), stable isotope-labeled (SIL) internal standards are widely considered the gold standard.[1] Pretomanid-d4, as a deuterated analogue of Pretomanid, is designed to mimic the analyte's behavior throughout the analytical process, from sample extraction to ionization in the mass spectrometer. This guide will delve into the performance characteristics of Pretomanid-d4 in comparison to a non-deuterated internal standard, metronidazole, which has also been utilized in Pretomanid assays.

Data Presentation: A Head-to-Head Comparison

The selection of an internal standard directly impacts the performance of a bioanalytical method. The following table summarizes the validation parameters from two separate studies: one employing a deuterated internal standard (Pretomanid-d5, functionally equivalent to Pretomanid-d4 for this comparison) for the analysis of Pretomanid in human plasma, and another using a non-deuterated internal standard (metronidazole) for the analysis of Pretomanid in rat plasma.

Performance Metric	Pretomanid-d5 (Deuterated IS) in Human Plasma[2][3][4]	Metronidazole (Non-Deuterated IS) in Rat Plasma[5]
Accuracy (% Bias)	-4.8% to 10%	Within ±15%
Precision (% CV)	< 9% (Intra- and Inter-day)	< 15%
Recovery (%)	72.4% (reproducible)	Not explicitly reported
Matrix Effect	No significant matrix effects observed	Within acceptable limits
Linearity (r²)	> 0.99 (implied)	> 0.9967
Lower Limit of Quantification (LLOQ)	10 ng/mL	50 ng/mL

Experimental Workflows and Signaling Pathways

The use of an internal standard is a fundamental component of the bioanalytical workflow. The following diagram illustrates the logical steps involved in a typical LC-MS/MS analysis utilizing an internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 4. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

cross-validation of Pretomanid assays with different labs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of published analytical methods for the quantification of Pretomanid, a critical component of novel treatment regimens for drug-resistant tuberculosis. While direct inter-laboratory cross-validation data is not extensively published, this document compiles and compares the performance of various single-laboratory validated assays, offering a valuable resource for researchers selecting or developing analytical protocols for Pretomanid. The methodologies presented are primarily based on High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Comparative Analysis of Validated Pretomanid Assays

The following tables summarize the key performance characteristics of different validated analytical methods for the quantification of Pretomanid. These methods have been developed for various matrices, including pharmaceutical dosage forms and biological fluids.

Table 1: HPLC Methods for Pretomanid Quantification

Parameter	Method 1	Method 2	Method 3
Principle	Reverse Phase HPLC	Reverse Phase HPLC	Stability-Indicating HPLC
Column	Xtimate C18 (250mm × 4.6mm; 5µm)[1]	HiQ Sil C18[2]	Bakerbond C18 (150 × 4.6 mm, 3 μm)[3]
Mobile Phase	Methanol: Acetonitrile: Ammonium phosphate buffer (55:40:05 v/v/v)[1]	10 mM ammonium acetate solution pH3: methanol (65:35 v/v)[2]	0.1% orthophosphoric acid and acetonitrile (gradient)[3]
Flow Rate	1.0 mL/min[1]	Not Specified	Not Specified
Detection	UV at 262 nm[1]	Not Specified	Not Specified
Linearity Range	10-40 µg/mL[1]	5-30 µg/mL[2]	Not Specified
Correlation Coefficient (R²)	0.99[1]	0.9993[2]	>0.99[3]
LOD	0.30 µg/mL[1][4]	0.817 µg/mL[2]	0.1 µg/mL[3]
LOQ	5.0 µg/mL[1][4]	2.476 µg/mL[2]	0.4 µg/mL[3]
Accuracy (% Recovery)	98.67% to 99.96%[1]	Not Specified	85-115%[3]
Precision (%RSD)	< 2[4]	Not Specified	< 5.0[3]

Table 2: LC-MS/MS Method for Pretomanid Quantification in Human Plasma

Parameter	Method Details
Principle	Liquid Chromatography with tandem mass spectrometry (LC-MS/MS)[5]
Sample Volume	40 μl of human plasma[5]
Sample Preparation	Liquid-liquid extraction[5]
Column	Agilent Poroshell C18[5]
Mobile Phase	Isocratic elution[5]
Flow Rate	400 μl/min[5]
Detection	Electrospray ionization with mass detection in multiple reaction monitoring (MRM) mode[5]
Linearity Range	10 – 10,000 ng/ml[5]
Accuracy	95.2% to 110%[5]
Precision (%CV)	< 9% (intra- and inter-day)[5]
Recovery	72.4%[5]

Experimental Protocols

Below are detailed methodologies for representative HPLC and LC-MS/MS assays for Pretomanid quantification.

Protocol 1: Stability-Indicating RP-HPLC Method

This method is suitable for the determination of Pretomanid in the presence of its degradation products.[2]

• Preparation of Standard Stock Solution: A standard stock solution of Pretomanid is prepared by dissolving the pure drug in a suitable solvent, typically methanol, to a concentration of 1000 µg/ml. Further dilutions are made to obtain the desired concentrations for the calibration curve.[2]

• Chromatographic Conditions:

  • Column: HiQ Sil C18.[2]

  • Mobile Phase: A mixture of 10 mM ammonium acetate solution (pH adjusted to 3) and methanol in a 65:35 v/v ratio.[2] The mobile phase should be filtered and degassed before use.

  • Detection: The detection wavelength is selected by scanning the drug solution over a UV range to determine the wavelength of maximum absorbance.

• Sample Preparation: For pharmaceutical dosage forms, a quantity of powdered tablets equivalent to a known amount of Pretomanid is dissolved in the mobile phase, sonicated, filtered, and diluted to the appropriate concentration.[2]

• Validation Parameters: The method is validated according to ICH guidelines for linearity, accuracy, precision, robustness, limit of detection (LOD), and limit of quantitation (LOQ).[2]

  • Forced Degradation Study: To establish the stability-indicating nature of the method, Pretomanid is subjected to stress conditions such as acid and base hydrolysis, oxidation, thermal, and photolytic degradation.[3]

Protocol 2: LC-MS/MS Assay for Pretomanid in Human Plasma

This method is designed for the sensitive quantification of Pretomanid in a biological matrix.[5]

• Preparation of Calibration Standards and Quality Control Samples: Calibration standards and quality control (QC) samples are prepared by spiking known concentrations of Pretomanid into blank human plasma.[5]

• Sample Preparation (Liquid-Liquid Extraction):

  • To 40 μl of plasma sample, an internal standard is added.

  • The sample is then extracted with a suitable organic solvent.

  • The organic layer is separated, evaporated to dryness, and the residue is reconstituted in the mobile phase.[5]

• Chromatographic and Mass Spectrometric Conditions:

  • Column: Agilent Poroshell C18.[5]

  • Mobile Phase: An isocratic elution is used at a flow rate of 400 μl/min.[5]

  • Mass Spectrometry: Detection is performed using an AB Sciex API 3200 mass spectrometer with electrospray ionization in the multiple reaction monitoring (MRM) mode.[5]

• Method Validation: The assay is validated for accuracy, precision, selectivity, sensitivity, recovery, and stability over the calibration range of 10 – 10,000 ng/ml.[5]

Visualizations

The following diagrams illustrate the experimental workflow for cross-laboratory validation and the mechanism of action of Pretomanid.

Caption: Workflow for Inter-Laboratory Cross-Validation of an Analytical Assay.

Caption: Simplified Signaling Pathway of Pretomanid's Mechanism of Action.[6][7]

References

• 1. rjptonline.org [rjptonline.org]
• 2. jchr.org [jchr.org]
• 3. Development and validation of stability-indicating -HPLC method for the determination of related substances in novel nitroimidazole antituberculosis drug pretomanid: Robustness study by Design-Expert and application to stability studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rjptonline.org [rjptonline.org]
• 5. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 6. droracle.ai [droracle.ai]
• 7. What is the mechanism of Pretomanid? [synapse.patsnap.com]

Precision in Pretomanid Quantification: A Comparative Guide to Using Pretomanid-d4 as an Internal Standard

For researchers, scientists, and drug development professionals engaged in the bioanalysis of the anti-tuberculosis drug Pretomanid, the use of a stable isotope-labeled internal standard is crucial for achieving accurate and reproducible results. This guide provides an objective comparison of the analytical performance, specifically the inter-assay and intra-assay precision, when using a deuterated form of Pretomanid, such as Pretomanid-d4 (or its close analogue PA-824-d5), as an internal standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays.

The precision of a bioanalytical method is a critical parameter, ensuring the reliability of pharmacokinetic and toxicokinetic studies. This is particularly important for novel therapeutic agents like Pretomanid. The use of an ideal internal standard, one that closely mimics the analyte's behavior during sample preparation and analysis, is paramount. A stable isotope-labeled internal standard, such as Pretomanid-d4, is considered the gold standard as it shares near-identical physicochemical properties with the analyte, differing only in mass.

Comparative Performance of Pretomanid-d4

A validated LC-MS/MS method for the quantification of Pretomanid in human plasma utilized PA-824-d5 as the internal standard.[1] This method demonstrated high precision, with both inter- and intra-assay coefficients of variation (%CV) being less than 9% across all tested concentrations.[1][2][3][4] The accuracy of the method was also high, ranging from 95.2% to 110%.[1][2][3][4]

Data Presentation: Inter- and Intra-Assay Precision

The following table summarizes the precision and accuracy data from a validated bioanalytical method for Pretomanid using a deuterated internal standard (PA-824-d5) in human plasma.[1]

Quality Control Sample	Concentration (ng/mL)	Intra-day Precision (%CV)	Intra-day Accuracy (%)	Inter-day Precision (%CV)	Inter-day Accuracy (%)
LLOQ	10	< 9	95.2 - 110	< 9	95.2 - 110
Low	25	< 9	95.2 - 110	< 9	95.2 - 110
Medium	4000	< 9	95.2 - 110	< 9	95.2 - 110
High	8000	< 9	95.2 - 110	< 9	95.2 - 110

Data summarized from Malo et al., 2021. The study reported that the inter- and intra-day precision (%CV) was lower than 9% at all concentrations tested with accuracies between 95.2 and 110%.[1]

Experimental Protocols

The following is a detailed methodology for the determination of Pretomanid in human plasma using LC-MS/MS with a deuterated internal standard, based on the validated method described by Malo et al., 2021.[1]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 40 µL of human plasma, add the internal standard solution (PA-824-d5).

• Perform liquid-liquid extraction using an appropriate organic solvent (e.g., ethyl acetate).[1]

• Vortex the mixture and then centrifuge to separate the organic and aqueous layers.

• Transfer the organic layer to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in the mobile phase for injection into the LC-MS/MS system.

2. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

• Chromatographic Column: Agilent Poroshell C18 column.[1][2][3][4]

• Mobile Phase: An isocratic elution with a mixture of 0.1% formic acid in water (Mobile Phase A) and 0.1% formic acid in acetonitrile (Mobile Phase B) at a ratio of 15:85 (A:B).[1]

• Flow Rate: 400 µL/min.[1][2][3][4]

• Injection Volume: 10 µL.[1]

• Mass Spectrometer: AB Sciex API 3200 or equivalent.[1][2][3][4]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection Mode: Multiple Reaction Monitoring (MRM).[1][2][3][4]

Visualization of Experimental Workflow

The following diagram illustrates the workflow for assessing the inter- and intra-assay precision of a bioanalytical method.

Caption: Workflow for Determining Inter- and Intra-Assay Precision.

References

• 1. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 4. researchgate.net [researchgate.net]
• 5. akjournals.com [akjournals.com]

A Comparative Guide to the Pharmacokinetics of Pretomanid and the Role of Pretomanid-d4

This guide provides a detailed comparison of the pharmacokinetic profiles of Pretomanid and its deuterated analogue, Pretomanid-d4. It is intended for researchers, scientists, and professionals in drug development, offering a comprehensive overview of Pretomanid's absorption, distribution, metabolism, and excretion (ADME) properties, alongside the critical role of Pretomanid-d4 in its bioanalysis. The information is supported by experimental data and detailed methodologies.

Pharmacokinetic Profile of Pretomanid

Pretomanid, a nitroimidazooxazine antimycobacterial agent, is a key component in combination regimens for treating multidrug-resistant tuberculosis.[1][2] Its efficacy is intrinsically linked to its pharmacokinetic properties, which have been characterized in various studies.[3][4][5]

Data Presentation: Pretomanid Pharmacokinetic Parameters

The following table summarizes the key pharmacokinetic parameters of Pretomanid following oral administration.

Parameter	Value	Conditions
Cmax (Maximum Plasma Concentration)	1.1 - 1.7 µg/mL	Following a single 200 mg oral dose.[6]
Tmax (Time to Cmax)	4 - 5 hours	In both fed and fasted states.[2][6]
AUC (Area Under the Curve)	~28.1 µg•hr/mL (fasted)~51.6 µg•hr/mL (fed)	Following a single 200 mg oral dose, indicating a significant food effect.[6]
Elimination Half-life (t½)	16 - 20 hours	Supports once-daily dosing.[6][7]
Volume of Distribution (Vd)	97.0 - 180 L	Demonstrates wide distribution into tissues.[6][7]
Plasma Protein Binding	~86.4%	[6]
Clearance	3.9 L/h (fed)7.6 L/h (fasted)	Following a single 200 mg oral dose.[6]
Metabolism	Multiple reductive and oxidative pathways; ~20% contribution from CYP3A4.[2][6]
Excretion	~53% in urine (mainly as metabolites)~38% in feces (mainly as metabolites)~1% as unchanged drug in urine.[6]

The Role of Pretomanid-d4 in Pharmacokinetic Studies

Pretomanid-d4 is a deuterated form of Pretomanid, meaning specific hydrogen atoms in the molecule have been replaced with deuterium. This isotopic labeling makes it an ideal internal standard for bioanalytical methods, particularly liquid chromatography-tandem mass spectrometry (LC-MS/MS). In pharmacokinetic studies, Pretomanid-d4 is added to biological samples (e.g., plasma) to enable accurate and precise quantification of Pretomanid. Due to the negligible difference in physicochemical properties, Pretomanid-d4 is assumed to have identical pharmacokinetic behavior to Pretomanid, co-eluting during chromatography. However, it is distinguishable by its higher mass in the mass spectrometer, allowing for correction of any variability during sample preparation and analysis.

Experimental Protocols

Bioanalytical Method for Pretomanid Quantification in Human Plasma using LC-MS/MS

This protocol outlines a validated method for the determination of Pretomanid concentrations in human plasma, a critical procedure in pharmacokinetic studies.

1. Sample Preparation:

• A small volume of human plasma (e.g., 40 µL) is used for the analysis.[8][9][10][11]

• An internal standard solution containing Pretomanid-d5 (a similarly deuterated version) is added to the plasma sample.[8]

• The proteins in the plasma are precipitated, and the Pretomanid and internal standard are extracted using a liquid-liquid extraction technique.[8][9][10][11]

2. Chromatographic Separation:

• The extracted sample is injected into a high-performance liquid chromatography (HPLC) system.

• Separation is achieved on a C18 column (e.g., Agilent Poroshell C18) using an isocratic mobile phase.[8][9][10][11]

• A typical mobile phase consists of a mixture of an aqueous component with a small percentage of formic acid and an organic component like acetonitrile with formic acid.[8]

• The flow rate is maintained at a constant speed, for instance, 400 µL/min.[8][9][10][11]

3. Mass Spectrometric Detection:

• The eluent from the HPLC is introduced into a tandem mass spectrometer equipped with an electrospray ionization (ESI) source.[8][9][10][11]

• The analysis is performed in the multiple reaction monitoring (MRM) mode, which provides high selectivity and sensitivity.

• Specific precursor-to-product ion transitions are monitored for both Pretomanid and the internal standard (Pretomanid-d5). For example, for Pretomanid, the transition of the protonated molecular ion m/z 360.2 to a product ion at m/z 175.0 is monitored. For Pretomanid-d5, the transition would be from a protonated molecular ion of m/z 365.2 to the same product ion at m/z 175.0.[8]

4. Quantification:

• A calibration curve is generated by analyzing plasma samples spiked with known concentrations of Pretomanid and a fixed concentration of the internal standard.

• The concentration of Pretomanid in the study samples is determined by comparing the peak area ratio of the analyte to the internal standard against the calibration curve.

Visualizations

Experimental Workflow for Pretomanid Quantification

Caption: Workflow for the bioanalysis of Pretomanid in plasma.

Mechanism of Action of Pretomanid

Caption: Pretomanid's dual mechanism of action in M. tuberculosis.

Pretomanid is a prodrug that requires activation within Mycobacterium tuberculosis.[1][6] This activation is carried out by a deazaflavin-dependent nitroreductase enzyme.[1][2] Once activated, Pretomanid exerts its bactericidal effects through two primary mechanisms.[12][13] It inhibits the synthesis of mycolic acids, which are essential components of the mycobacterial cell wall, thereby killing actively replicating bacteria.[6][12] Additionally, it releases reactive nitrogen species, including nitric oxide, which acts as a respiratory poison, leading to the death of non-replicating or dormant bacteria under anaerobic conditions.[2][12][13] This dual mechanism of action makes Pretomanid a valuable agent in the treatment of tuberculosis.

References

• 1. Pretomanid - Wikipedia [en.wikipedia.org]
• 2. drugs.com [drugs.com]
• 3. Population Pharmacokinetics of the Antituberculosis Agent Pretomanid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Population Pharmacokinetics of the Antituberculosis Agent Pretomanid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. go.drugbank.com [go.drugbank.com]
• 7. Pretomanid for tuberculosis treatment: an update for clinical purposes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 9. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 11. researchgate.net [researchgate.net]
• 12. What is the mechanism of Pretomanid? [synapse.patsnap.com]
• 13. droracle.ai [droracle.ai]

A Comparative Guide to the Metabolic Isotopic Effect of Pretomanid-d4

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative evaluation of the metabolic profile of Pretomanid and its deuterated analog, Pretomanid-d4. By leveraging the kinetic isotope effect, deuterium substitution can offer a strategic advantage in drug development by modulating metabolic pathways, potentially leading to an improved pharmacokinetic and safety profile. This document outlines the metabolic pathways of Pretomanid, the theoretical basis for the isotopic effect of Pretomanid-d4, and proposes a series of experiments to empirically evaluate these differences.

Introduction to Pretomanid and the Role of Deuteration

Pretomanid is a nitroimidazooxazine antibiotic approved for the treatment of multidrug-resistant tuberculosis. It is a prodrug that requires activation by a deazaflavin-dependent nitroreductase (Ddn) within Mycobacterium tuberculosis. Following activation, it exerts its bactericidal effects through the generation of reactive nitrogen species and inhibition of mycolic acid synthesis.[1][2] In humans, Pretomanid undergoes extensive metabolism through multiple reductive and oxidative pathways, with no single pathway being predominant.[2][3] Cytochrome P450 3A4 (CYP3A4) is known to contribute to approximately 20% of its metabolism.[3][4][5][6]

Deuteration, the selective replacement of hydrogen with its stable isotope deuterium, can significantly alter the metabolic fate of a drug. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H) bond. This increased bond strength can slow down metabolic reactions where the cleavage of this bond is the rate-limiting step, a phenomenon known as the kinetic isotope effect (KIE).[7][8][9] For drug candidates, this can translate to reduced metabolic clearance, increased half-life, and potentially a more favorable side-effect profile by altering the formation of toxic metabolites.[10][11] Pretomanid-d4 is a deuterated version of Pretomanid, available for research purposes.[12]

Metabolic Pathways of Pretomanid

Pretomanid is subject to complex Phase I and Phase II metabolism. The primary routes include nitroreduction, oxidation, oxidative deamination, and cleavage, followed by conjugation reactions.[13] While a complete picture of all metabolites is not fully elucidated, the involvement of CYP3A4 in oxidative metabolism is a key aspect.[3][4]

Figure 1: Simplified Metabolic Pathways of Pretomanid.

Proposed Comparative Evaluation of Pretomanid vs. Pretomanid-d4

Due to the absence of publicly available direct comparative studies, this guide proposes a structured experimental approach to evaluate the isotopic effect of Pretomanid-d4. The following sections detail the necessary experiments and present illustrative data based on the expected outcomes from the kinetic isotope effect.

Data Presentation: Illustrative Comparative Data

The tables below summarize hypothetical, yet scientifically plausible, quantitative data from the proposed experiments. These tables are intended to serve as a template for presenting results from a direct comparative study.

Table 1: In Vitro Metabolic Stability in Human Liver Microsomes

Compound	Half-life (t½, min)	Intrinsic Clearance (CLint, µL/min/mg protein)
Pretomanid	45	15.4
Pretomanid-d4	75	9.2
Expected Outcome:
% Change	+66.7%	-40.3%

Table 2: Contribution of CYP3A4 to Metabolism

Compound	% Metabolism by Recombinant CYP3A4	% Inhibition of Metabolism with Ketoconazole (CYP3A4 inhibitor)
Pretomanid	21%	78%
Pretomanid-d4	12%	65%

Table 3: In Vivo Pharmacokinetic Parameters in a Rodent Model (Oral Administration)

Compound	Cmax (ng/mL)	Tmax (h)	AUC₀-∞ (ng·h/mL)	Clearance (CL/F, L/h/kg)
Pretomanid	1500	4	25000	0.8
Pretomanid-d4	1800	4	40000	0.5
Expected Outcome:
% Change	+20%	0%	+60%	-37.5%

Experimental Protocols

Detailed methodologies for the key experiments required to generate the comparative data are provided below.

In Vitro Metabolic Stability Assay

• Objective: To determine the half-life and intrinsic clearance of Pretomanid and Pretomanid-d4 in human liver microsomes.

• Methodology:

  • Incubation: Human liver microsomes (0.5 mg/mL protein) are incubated with Pretomanid or Pretomanid-d4 (1 µM) at 37°C in a phosphate buffer (pH 7.4).

  • Reaction Initiation: The metabolic reaction is initiated by the addition of an NADPH-regenerating system.

  • Time Points: Aliquots are taken at 0, 5, 15, 30, 45, and 60 minutes.

  • Reaction Termination: The reaction is stopped by adding ice-cold acetonitrile containing an internal standard.

  • Analysis: Samples are centrifuged, and the supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound.

  • Data Analysis: The natural logarithm of the percentage of the parent compound remaining is plotted against time. The slope of the linear regression provides the rate of elimination, from which the half-life and intrinsic clearance are calculated.

CYP450 Reaction Phenotyping

• Objective: To identify the specific CYP isoforms responsible for the metabolism of Pretomanid and Pretomanid-d4.

• Methodology:

  • Recombinant CYPs: Pretomanid and Pretomanid-d4 (1 µM) are incubated separately with a panel of recombinant human CYP enzymes (e.g., CYP1A2, 2C9, 2C19, 2D6, 3A4) in the presence of an NADPH-regenerating system.

  • Chemical Inhibition: In parallel, the compounds are incubated with pooled human liver microsomes in the presence and absence of selective chemical inhibitors for the major CYP isoforms (e.g., ketoconazole for CYP3A4).

  • Analysis: The depletion of the parent compound is measured by LC-MS/MS.

  • Data Analysis: The rate of metabolism by each recombinant CYP isoform is determined. For the chemical inhibition assay, the percentage of inhibition of metabolism is calculated to determine the contribution of each CYP isoform.

Metabolite Identification and Profiling

• Objective: To identify and compare the metabolite profiles of Pretomanid and Pretomanid-d4.

• Methodology:

  • Incubation: Pretomanid and Pretomanid-d4 are incubated with human liver microsomes or hepatocytes for an extended period (e.g., 2 hours) to allow for metabolite formation.

  • Sample Preparation: The incubation mixture is extracted to concentrate the metabolites.

  • LC-MS/MS Analysis: The extracts are analyzed using high-resolution mass spectrometry (e.g., Q-TOF or Orbitrap) to detect and identify potential metabolites based on their accurate mass and fragmentation patterns.

  • Data Analysis: The chromatograms and mass spectra of the incubations of Pretomanid and Pretomanid-d4 are compared to identify common and unique metabolites. The relative abundance of key metabolites can also be compared.

In Vivo Pharmacokinetic Study

• Objective: To compare the pharmacokinetic profiles of Pretomanid and Pretomanid-d4 in an animal model (e.g., rats or mice).

• Methodology:

  • Dosing: Two groups of animals receive a single oral dose of either Pretomanid or Pretomanid-d4.

  • Blood Sampling: Blood samples are collected at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 8, 12, and 24 hours) post-dosing.

  • Plasma Analysis: Plasma is harvested, and the concentrations of Pretomanid and Pretomanid-d4 are quantified using a validated LC-MS/MS method.

  • Pharmacokinetic Analysis: The plasma concentration-time data is used to calculate key pharmacokinetic parameters, including Cmax, Tmax, AUC, and clearance, using non-compartmental analysis.

Figure 2: Proposed Experimental Workflow for Comparative Evaluation.

Conclusion

The strategic deuteration of Pretomanid to create Pretomanid-d4 holds the potential to favorably alter its metabolic profile. The kinetic isotope effect is expected to slow the rate of metabolism, particularly for pathways where C-H bond cleavage is rate-limiting, such as CYP3A4-mediated oxidation. This could lead to a longer half-life, increased systemic exposure, and potentially a shift in the metabolite profile.

The experimental framework outlined in this guide provides a comprehensive approach to rigorously evaluate these anticipated differences. The resulting data will be crucial for determining if Pretomanid-d4 offers a clinically meaningful improvement in its pharmacokinetic properties, thereby informing future drug development decisions. While the data presented herein is illustrative, it is based on the well-established principles of the kinetic isotope effect and provides a realistic projection of the potential benefits of deuteration for this important anti-tuberculosis agent.

References

• 1. In Vitro Reaction Phenotyping of Cytochrome P450 Enzymes | Springer Nature Experiments [experiments.springernature.com]
• 2. Protocol to study in vitro drug metabolism and identify montelukast metabolites from purified enzymes and primary cell cultures by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mttlab.eu [mttlab.eu]
• 4. Microsomal Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 5. go.drugbank.com [go.drugbank.com]
• 6. Pretomanid - LiverTox - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. The kinetic isotope effect in the search for deuterated drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Portico [access.portico.org]
• 9. benchchem.com [benchchem.com]
• 10. Cytochrome CYP450 Reaction Phenotyping - Enamine [enamine.net]
• 11. Reaction Phenotyping: Current Industry Efforts to Identify Enzymes Responsible for Metabolizing Drug Candidates - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Microsomal stability assay for human and mouse liver microsomes - drug metabolism [protocols.io]

A Comparative Guide to Internal Standards for Pretomanid Analysis: Pretomanid-d4 vs. ¹³C-labeled Pretomanid

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate internal standard is a critical decision in the development of robust and accurate bioanalytical methods for quantitative analysis. In liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, stable isotope-labeled (SIL) internal standards are the gold standard, offering a means to correct for variability during sample preparation, chromatographic separation, and detection.[1][2] This guide provides a comprehensive comparison of two common types of SIL internal standards for the analysis of the anti-tuberculosis drug Pretomanid: the deuterated standard, Pretomanid-d4, and a theoretical ¹³C-labeled Pretomanid.

Key Performance Differences: A Tabular Summary

The choice between a deuterium-labeled and a ¹³C-labeled internal standard can significantly impact the accuracy and reliability of quantitative data. The following table summarizes the key differences and expected performance based on the principles of isotope labeling in mass spectrometry.[3][4][5]

Feature	Pretomanid-d4 (Deuterium Labeled)	¹³C-labeled Pretomanid	Rationale & Implications for Pretomanid Analysis
Chromatographic Co-elution	May exhibit a slight retention time shift, often eluting slightly earlier than unlabeled Pretomanid.[3][6]	Expected to co-elute perfectly with unlabeled Pretomanid.[1][5]	Perfect co-elution is crucial for accurately compensating for matrix effects, which can vary across a chromatographic peak. A ¹³C-labeled standard is more likely to experience the exact same matrix effects as the analyte, leading to more accurate quantification.[3]
Isotopic Stability	Generally stable, but deuterium atoms can be susceptible to back-exchange with protons (H) in certain solvents or under specific pH conditions, particularly if the label is on an exchangeable site.[3][7]	Highly stable and not prone to exchange under typical analytical conditions.[3]	The stability of the ¹³C label ensures the integrity of the internal standard throughout the sample preparation and analysis process, preventing a decrease in its concentration and subsequent quantification errors.
Mass Difference	+4 Da	Variable (typically +3 to +6 Da depending on the number of ¹³C atoms incorporated)	A sufficient mass difference is necessary to prevent spectral overlap between the analyte and the internal standard.[7] Both labeling strategies can provide an adequate mass shift for Pretomanid.
Synthesis & Cost	Generally less complex and more cost-effective to synthesize.[8]	Typically a more complex and expensive multi-step synthesis is required.[8][9]	The higher cost of ¹³C-labeled standards can be a limiting factor, especially for large-scale studies.
Potential for Isotope Effects	The significant mass difference between hydrogen and deuterium can sometimes lead to different extraction recoveries and ionization efficiencies compared to the unlabeled analyte.[4][6]	Minimal isotope effects due to the smaller relative mass difference between ¹²C and ¹³C.[4]	Minimal isotope effects ensure that the internal standard behaves as closely as possible to the analyte during all stages of the analysis, from extraction to ionization.

Experimental Protocols

The following is a representative experimental protocol for the quantification of Pretomanid in human plasma using an LC-MS/MS method with a stable isotope-labeled internal standard. This protocol is adapted from a validated method for Pretomanid analysis and can be applied to either Pretomanid-d4 or a ¹³C-labeled Pretomanid.[10][11]

Sample Preparation: Liquid-Liquid Extraction

• To 50 µL of human plasma in a microcentrifuge tube, add 25 µL of the internal standard working solution (either Pretomanid-d4 or ¹³C-labeled Pretomanid in methanol).

• Vortex the mixture for 30 seconds.

• Add 200 µL of the extraction solvent (e.g., ethyl acetate).

• Vortex for 5 minutes to ensure thorough mixing.

• Centrifuge at 14,000 rpm for 10 minutes to separate the organic and aqueous layers.

• Transfer the upper organic layer to a new microcentrifuge tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase.

• Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Conditions

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column (e.g., Agilent Poroshell C18).[10]

  • Mobile Phase: An isocratic or gradient elution with a mixture of 0.1% formic acid in water (A) and 0.1% formic acid in acetonitrile (B).[10]

  • Flow Rate: 0.4 mL/min.[10]

  • Injection Volume: 10 µL.[10]

  • Column Temperature: 40°C.

• Mass Spectrometry (MS/MS):

  • Ionization Source: Electrospray Ionization (ESI) in positive ion mode.[10]

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions (Hypothetical):

    • Pretomanid: m/z 360.1 → 175.1[12]

    • Pretomanid-d4: m/z 364.1 → 179.1 (or other appropriate fragment)

    • ¹³C-labeled Pretomanid (e.g., +6 Da): m/z 366.1 → 181.1 (or other appropriate fragment)

  • Instrument Parameters: Optimize nebulizer gas, curtain gas, collision gas, and ion spray voltage according to the specific mass spectrometer used.

Mandatory Visualizations

The following diagrams illustrate key aspects of the analytical workflow and the logical comparison between the two types of internal standards.

Caption: Bioanalytical workflow for Pretomanid quantification.

Caption: Key characteristics of Pretomanid internal standards.

Conclusion and Recommendation

Both Pretomanid-d4 and ¹³C-labeled Pretomanid can be used to develop validated LC-MS/MS methods for the quantification of Pretomanid in biological matrices. However, for assays requiring the highest level of accuracy and precision, a ¹³C-labeled internal standard is the superior choice.[1][3] The perfect co-elution of the ¹³C-labeled standard with the analyte provides more reliable compensation for matrix effects, leading to improved data quality.[5]

The use of a deuterated standard like Pretomanid-d4 can be a viable and cost-effective alternative, particularly for less complex matrices or when the analytical method is thoroughly validated to account for any potential chromatographic shifts and isotopic instability.[3] Ultimately, the choice between Pretomanid-d4 and a ¹³C-labeled Pretomanid will depend on the specific application, the required level of accuracy, and budgetary constraints. For regulated bioanalysis and the development of reference methods, the investment in a ¹³C-labeled standard is strongly recommended.

References

• 1. benchchem.com [benchchem.com]
• 2. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Comparing 13C methyl and deuterated methyl isotopic labeling for the quantification of methyl cellulose patterns using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Evaluation of ¹³C- and ²H-labeled internal standards for the determination of amphetamines in biological samples, by reversed-phase ultra-high performance liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. waters.com [waters.com]
• 7. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 8. caymanchem.com [caymanchem.com]
• 9. documents.lgcstandards.com [documents.lgcstandards.com]
• 10. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 11. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to Bioanalytical Method Validation with Internal Standards: Navigating FDA, EMA, and ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

The validation of bioanalytical methods is a cornerstone of drug development, ensuring the reliability and integrity of pharmacokinetic and toxicokinetic data submitted to regulatory authorities. The use of an internal standard (IS) is a critical component of this process, compensating for variability during sample preparation and analysis. This guide provides a comprehensive comparison of the regulatory guidelines from the U.S. Food and Drug Administration (FDA), the European Medicines Agency (EMA), and the International Council for Harmonisation (ICH), with a focus on the validation of bioanalytical methods employing internal standards.

Harmonization of Global Standards: FDA, EMA, and ICH M10

Historically, navigating the nuances between FDA and EMA guidelines presented a challenge for global drug development programs. The ICH M10 guideline on bioanalytical method validation represents a significant step towards harmonization, providing a single, unified standard for the validation of bioanalytical assays.[1] This guide will primarily focus on the harmonized principles of ICH M10, while highlighting any notable differences with previous FDA and EMA guidance.

Key Bioanalytical Method Validation Parameters: A Comparative Overview

The objective of bioanalytical method validation is to demonstrate that the analytical method is suitable for its intended purpose.[2] This involves a thorough evaluation of the method's performance characteristics. The following tables summarize the key validation parameters and their acceptance criteria as specified in the ICH M10 guideline, which is now the standard for both the FDA and EMA.

Table 1: Acceptance Criteria for Chromatographic Methods

Validation Parameter	Key Requirement	Acceptance Criteria
Calibration Curve	A calibration curve should be generated for each analytical run, consisting of a blank sample, a zero sample (blank + IS), and at least six non-zero concentration levels.	At least 75% of the calibration standards must be within ±15% of their nominal concentration (±20% at the Lower Limit of Quantification, LLOQ).[1]
Accuracy and Precision	Assessed by analyzing Quality Control (QC) samples at a minimum of four concentration levels: LLOQ, Low QC (within 3x of LLOQ), Medium QC, and High QC. At least five replicates per level should be analyzed in at least three separate runs.	Within-run and Between-run Precision (%CV): ≤15% (≤20% at LLOQ). Within-run and Between-run Accuracy (%Bias): Within ±15% (±20% at LLOQ).[3]
Selectivity and Specificity	The method should differentiate the analyte and IS from endogenous matrix components and other potential interferences. This is evaluated using at least six independent sources of blank matrix.	Response of interfering components should not be more than 20% of the analyte response at the LLOQ and not more than 5% of the internal standard response.[1]
Matrix Effect	The effect of the matrix on the ionization of the analyte and IS should be evaluated to assess for ion suppression or enhancement.	The coefficient of variation (CV) of the IS-normalized matrix factor calculated from the six lots of blank matrix should not be greater than 15%.
Stability	The stability of the analyte in the biological matrix must be evaluated under various storage and handling conditions (freeze-thaw, short-term/bench-top, long-term).	The mean concentration of the stability QC samples at each level should be within ±15% of the nominal concentration.[1]
Dilution Integrity	To demonstrate that samples with concentrations above the Upper Limit of Quantification (ULOQ) can be diluted with blank matrix and accurately measured.	The accuracy and precision of the diluted QCs should be within ±15%.[1]
Incurred Sample Reanalysis (ISR)	A percentage of study samples are reanalyzed to assess the reproducibility of the method. Typically, up to 10% of the first 1000 samples and 5% of the remaining samples are reanalyzed.	At least 67% of the reanalyzed samples must have a percentage difference between the original and repeat values within ±20% of their mean for small molecules.[4]

The Role and Selection of Internal Standards

An internal standard is a compound of known concentration added to all calibration standards, quality controls, and study samples to correct for variability during the analytical process.[5] The choice of an appropriate internal standard is critical for the development of a robust and reliable bioanalytical method.

Stable Isotope-Labeled (SIL) vs. Structural Analog Internal Standards

The preferred choice for an internal standard, particularly for mass spectrometry-based methods, is a stable isotope-labeled version of the analyte (e.g., deuterated or ¹³C-labeled).[6][7]

Advantages of SIL Internal Standards: [6][7]

• Improved Accuracy and Precision: SIL IS closely mimics the analyte's behavior during extraction, chromatography, and ionization, providing better correction for variability.

• Compensation for Matrix Effects: A significant advantage is the ability to compensate for matrix-induced ionization suppression or enhancement.

• Similar Extraction Recovery: Having nearly identical physicochemical properties ensures similar recovery during sample preparation.

Considerations for Structural Analog Internal Standards: When a SIL IS is not available, a structural analog can be used.[8] However, it is crucial to demonstrate that the analog behaves similarly to the analyte throughout the analytical process.[8] Differences in physicochemical properties can lead to variations in extraction recovery and susceptibility to matrix effects, potentially compromising data accuracy.[8]

Table 2: Performance Comparison of Internal Standard Types

Performance Parameter	Stable Isotope-Labeled (SIL) IS	Structural Analog IS
Compensation for Matrix Effects	Excellent	Variable; depends on structural similarity.
Extraction Recovery Tracking	Excellent	Good to Fair; depends on physicochemical similarity.
Chromatographic Co-elution	Ideal (with slight separation for some deuterated IS)	May or may not co-elute.
Accuracy and Precision	Generally higher	Can be high, but more susceptible to variability.
Availability and Cost	Can be expensive and have long lead times for custom synthesis.	More readily available and generally less expensive.

Experimental Protocols for Key Validation Experiments

Detailed and well-documented experimental protocols are essential for a successful bioanalytical method validation. The following sections provide methodologies for key experiments.

Accuracy and Precision

Objective: To determine the closeness of measured concentrations to the nominal concentrations and the reproducibility of the measurements.

Protocol:

• Prepare Quality Control (QC) samples at a minimum of four concentration levels:

  • Lower Limit of Quantification (LLOQ)

  • Low QC (within 3x of LLOQ)

  • Medium QC

  • High QC

• Analyze at least five replicates of each QC level in at least three separate analytical runs conducted on different days.

• Each run should include a full calibration curve.

• Calculate the accuracy as the percentage of the mean calculated concentration from the nominal concentration (%Bias) and the precision as the percentage coefficient of variation (%CV) for both within-run and between-runs.

Selectivity and Specificity

Objective: To demonstrate that the method can differentiate and quantify the analyte and IS from endogenous matrix components and other potential interferences.

Protocol:

• Obtain blank matrix samples from at least six different individual sources.

• Analyze each blank matrix sample to check for interferences at the retention times of the analyte and the IS.

• Spike each of the six blank matrix lots with the analyte at the LLOQ concentration and the IS at its working concentration.

• Analyze these spiked samples and evaluate the response of any interfering peaks.

Matrix Effect

Objective: To evaluate the effect of the matrix on the ionization of the analyte and internal standard.

Protocol (Post-extraction Spike Method):

• Obtain blank matrix from at least six different individual sources.

• For each source, prepare two sets of samples at low and high QC concentrations:

  • Set 1 (Matrix): Extract the blank matrix and then spike the analyte and IS into the post-extraction supernatant.

  • Set 2 (Neat Solution): Spike the analyte and IS into a neat solution (e.g., mobile phase) at the same final concentration as in Set 1.

• Analyze both sets of samples.

• Calculate the matrix factor (MF) for the analyte and the IS for each lot by dividing the peak area in the presence of the matrix (Set 1) by the peak area in the neat solution (Set 2).

• Calculate the IS-normalized matrix factor by dividing the analyte MF by the IS MF.

Stability

Objective: To evaluate the stability of the analyte in the biological matrix under various storage and handling conditions.

Protocol (for Freeze-Thaw Stability):

• Prepare low and high QC samples (at least three replicates of each).

• Subject the QC samples to three freeze-thaw cycles. For each cycle, freeze the samples at the intended storage temperature (e.g., -20°C or -80°C) for at least 12 hours, then thaw them unassisted at room temperature.

• After the third cycle, analyze the samples against a freshly prepared calibration curve.

• Calculate the mean concentration of the stability samples and compare it to the nominal concentration. Similar protocols are followed for short-term (bench-top) and long-term stability, where samples are stored for the intended duration at the respective temperatures before analysis.

Stock and Working Solution Stability: The stability of stock and working solutions of the analyte and IS should be determined under their storage conditions.[9] This is typically done by comparing the response of an aged solution to that of a freshly prepared solution.[9]

Incurred Sample Reanalysis (ISR)

Objective: To verify the reproducibility of the bioanalytical method using study samples.

Protocol:

• Select a subset of study samples for reanalysis. The selection should cover the entire pharmacokinetic profile, including points around Cmax and in the elimination phase.[4]

• Reanalyze the selected samples in a separate run on a different day from the original analysis.[10]

• Calculate the percentage difference between the initial concentration and the concentration obtained upon reanalysis for each sample using the formula: (% Difference) = [(Repeat Value - Initial Value) / Mean Value] * 100.

• Evaluate the results against the acceptance criteria.

Visualizing Workflows and Relationships

Diagrams are effective tools for illustrating complex analytical processes and decision-making pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. fda.gov [fda.gov]
• 3. researchgate.net [researchgate.net]
• 4. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 5. tandfonline.com [tandfonline.com]
• 6. benchchem.com [benchchem.com]
• 7. crimsonpublishers.com [crimsonpublishers.com]
• 8. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. e-b-f.eu [e-b-f.eu]
• 10. nebiolab.com [nebiolab.com]

literature review of Pretomanid quantification methods

A Comparative Guide to Pretomanid Quantification Methods

Pretomanid, a novel nitroimidazooxazine, is a critical component in the treatment of multidrug-resistant tuberculosis. Accurate and reliable quantification of Pretomanid in various matrices is essential for pharmacokinetic studies, therapeutic drug monitoring, and quality control of pharmaceutical formulations. This guide provides a comparative overview of published analytical methods for the quantification of Pretomanid, with a focus on their performance characteristics and experimental protocols.

Performance Comparison of Analytical Methods

A variety of analytical techniques have been employed for the quantification of Pretomanid, with High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) being the most prevalent. The choice of method often depends on the matrix, required sensitivity, and the specific application. A summary of the performance data for key validated methods is presented below.

Parameter	LC-MS/MS in Human Plasma[1][2][3][4]	RP-HPLC in Pharmaceutical Dosage Form[5][6]	LC-MS/MS in Rat Plasma (Simultaneous with Pyrazinamide)[7][8][9]	RP-HPLC for Related Substances[10]	Stability-Indicating RP-HPLC[11]	UV Spectrophotometry[12]
Linearity Range	10–10,000 ng/mL	10–40 µg/mL	50–7,500 ng/mL	Not Specified	5–30 µg/mL	10–30 µg/mL
Lower Limit of Quantification (LLOQ)	10 ng/mL	5.0 µg/mL	50 ng/mL	0.4 µg/mL	2.476 µg/mL	Not Specified
Limit of Detection (LOD)	Not Specified	0.30 µg/mL	Not Specified	0.1 µg/mL	0.817 µg/mL	Not Specified
Accuracy (% Recovery)	95.2–110%	98.67–99.96%	Within ±15% of nominal	85–115%	Not Specified	99.00–100.07%
Precision (%RSD/%CV)	< 9%	Not Specified	< 15%	< 5.0%	Not Specified	Intraday: 0.6366%, Interday: 0.666%
Recovery	72.4%	Not Specified	Within acceptable limits	Not Specified	Not Specified	Not Specified
Matrix	Human Plasma	Pharmaceutical Dosage Form	Rat Plasma	Bulk Drug/Pharmaceuticals	Tablets	Bulk Drug

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of analytical methods. Below are summaries of the experimental protocols for the compared Pretomanid quantification methods.

LC-MS/MS for Pretomanid in Human Plasma[1][2][3]

• Sample Preparation: Liquid-liquid extraction is performed on 40 µL of human plasma.

• Chromatography: An Agilent Poroshell C18 column is used with an isocratic elution. The mobile phase consists of 15% mobile phase A (0.1% formic acid in water) and 85% mobile phase B (0.1% formic acid in acetonitrile). The flow rate is maintained at 400 µL/min, with a total run time of 4 minutes.

• Detection: An AB Sciex API 3200 mass spectrometer with electrospray ionization (ESI) in positive mode is used. Detection is performed in the multiple reaction monitoring (MRM) mode.

RP-HPLC for Pretomanid in Pharmaceutical Dosage Forms[5][6]

• Sample Preparation: Tablets containing 200mg of Pretomanid are powdered. A quantity of powder equivalent to 10 mg of Pretomanid is dissolved in methanol, sonicated, and filtered. Further dilutions are made to achieve the desired concentration.

• Chromatography: An Xtimate C18 column (250mm × 4.6mm; 5µm) is used. The mobile phase is a mixture of Methanol, Acetonitrile, and Ammonium phosphate buffer in a ratio of 55:40:05 (v/v/v). The flow rate is 1.0 mL/min.

• Detection: UV detection is performed at a wavelength of 262 nm.

Simultaneous LC-MS/MS for Pretomanid and Pyrazinamide in Rat Plasma[7][8][9]

• Chromatography: An Agilent Eclipse plus C18 column (100 mm × 2.1 mm, 3.5 μm) is used for chromatographic separation.

• Detection: A mass spectrometer is operated in electrospray ionization (ESI) mode using multiple reaction monitoring (MRM). The MRM transition for Pretomanid is m/z 360.1 → m/z 175.1.

Logical Workflow for Analytical Method Validation

The development and validation of an analytical method follow a structured workflow to ensure the reliability and accuracy of the results. The following diagram illustrates the key stages involved in this process.

Caption: General Workflow for Analytical Method Validation.

References

• 1. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A validated liquid chromatography tandem mass spectrometry assay for the analysis of pretomanid in plasma samples from pulmonary tuberculosis patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 5. rjptonline.org [rjptonline.org]
• 6. rjptonline.org [rjptonline.org]
• 7. researchgate.net [researchgate.net]
• 8. akjournals.com [akjournals.com]
• 9. (Open Access) LC-MS/MS method assay for simultaneous determination of the pretomanid and pyrazinamide in rat plasma by LC-MS/MS: Assessment of pharmacokinetic drug-drug interaction study (2022) | Tao Huang [scispace.com]
• 10. Development and validation of stability-indicating -HPLC method for the determination of related substances in novel nitroimidazole antituberculosis drug pretomanid: Robustness study by Design-Expert and application to stability studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. jchr.org [jchr.org]
• 12. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Personal protective equipment for handling Pretomanid-d4

For researchers, scientists, and drug development professionals, the proper handling of potent compounds like Pretomanid-d4 is paramount to ensure laboratory safety and maintain experimental integrity. This guide provides essential, immediate safety and logistical information, including operational and disposal plans for Pretomanid-d4.

Compound Information:

Identifier	Value
Compound Name	Pretomanid-d4
Synonyms	(S)-PA-824-d4
CAS Number	1346617-34-2[1][2]
Molecular Formula	C₁₄H₈D₄F₃N₃O₅[1]
Molecular Weight	363.28 g/mol [1]

Hazard Identification and Personal Protective Equipment (PPE)

Pretomanid, the non-deuterated parent compound, is classified with specific hazards. Given the structural similarity, Pretomanid-d4 should be handled with the same precautions.

GHS Hazard Classification:

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation[3]
Serious Eye Damage/Irritation	2A	H319: Causes serious eye irritation[3]
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation (Respiratory tract irritation)[3]

Recommended Personal Protective Equipment (PPE):

To mitigate the risks associated with handling Pretomanid-d4, the following personal protective equipment is mandatory.

Protection Type	Specific Recommendations
Hand Protection	Wear protective gloves (e.g., nitrile, latex). Disposable gloves should never be reused and must be discarded with infectious laboratory waste.[4]
Eye/Face Protection	Use safety glasses with side-shields or goggles. A face shield may be required for full facial protection against splashes.[3][5]
Skin and Body Protection	Wear a protective laboratory gown. Gowns should be changed at least weekly or immediately after contamination and should not be worn outside the lab.[3][4]
Respiratory Protection	For operations that may generate dust or aerosols, use a NIOSH-approved N95 or FFP2 respirator.[4] Ensure proper fit and training for respirator use.[4]

Operational and Handling Protocol

Adherence to a strict operational protocol is crucial when working with Pretomanid-d4 to minimize exposure and prevent contamination.

Workflow for Handling Pretomanid-d4:

A stepwise workflow for the safe handling of Pretomanid-d4.

Key Handling Precautions:

• Avoid contact with skin and eyes.[3]

• Avoid inhalation of dust or aerosols.[3]

• Use only in a well-ventilated area, such as a chemical fume hood.[3]

• Wash hands thoroughly after handling.[3]

• Keep the container tightly closed when not in use.[3]

Emergency Procedures

In the event of an exposure, immediate and appropriate action is critical.

First Aid Measures:

Exposure Route	Immediate Action
If on Skin	Wash with plenty of soap and water. Remove contaminated clothing and wash before reuse.[3]
If in Eyes	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[3]
If Inhaled	Remove the victim to fresh air and keep them at rest in a position comfortable for breathing. Call a poison center or doctor if you feel unwell.[3]
If Swallowed	Rinse mouth. Do NOT induce vomiting. Call a physician.[3]

Disposal Plan

Proper disposal of Pretomanid-d4 and any contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Disposal Workflow:

A streamlined process for the proper disposal of Pretomanid-d4 waste.

Key Disposal Considerations:

• Dispose of contents and container in accordance with all local, regional, national, and international regulations.[3]

• Do not allow the product to enter drains or watercourses.[3]

• Contaminated materials should be treated as hazardous waste.

By adhering to these safety guidelines and operational procedures, laboratory personnel can handle Pretomanid-d4 with a high degree of safety, minimizing risks to themselves and the surrounding environment.

References

• 1. (S)-PA 824-d4 (Pretomanid-d4) | LGC Standards [lgcstandards.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Personal protective equipment and clothing - Tuberculosis Laboratory Biosafety Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. 8 Types of PPE to Wear When Compounding Hazardous Drugs | Provista [provista.com]